2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

• CAS: 2091316-47-9

Core Science & Biosynthesis

The Strategic Role of 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid (CAS 2091316-47-9) in Advanced Materials and Drug Discovery

Executive Summary

In the landscape of modern chemical synthesis, precision building blocks dictate the performance boundaries of next-generation materials and therapeutics. 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (CAS 2091316-47-9) is a highly specialized, orthogonally protected fluorinated intermediate. Primarily serving as a mono-methyl ester of 2,5-difluoroterephthalic acid, this compound is a linchpin in the development of fluorinated Metal-Organic Frameworks (MOFs), low-hygroscopicity polymers, and metabolically stable active pharmaceutical ingredients (APIs). This whitepaper explores the physicochemical properties, structural causality, and field-proven experimental workflows associated with this critical molecule.

Physicochemical Profiling & Structural Causality

The utility of CAS 2091316-47-9 is rooted in its precise molecular architecture. The presence of two highly electronegative fluorine atoms on a terephthalate backbone fundamentally alters the electronic and steric environment of the molecule[1].

Property	Value
Chemical Name	2,5-Difluoro-4-(methoxycarbonyl)benzoic acid
CAS Number	2091316-47-9
Molecular Formula	C9H6F2O4
Molecular Weight	216.14 g/mol
Structural Class	Fluorinated aromatic mono-ester / Building block

The Causality of the 2,5-Difluoro Motif

• Electronic Withdrawal & Lewis Acidity: Fluorine is the most electronegative element. Placing two fluorine atoms para to each other induces a profound electron-withdrawing effect. When the hydrolyzed diacid coordinates to metal nodes (e.g., Zr⁴⁺ or Ce⁴⁺) in MOFs, this electron withdrawal strips electron density from the carboxylate groups, significantly increasing the Lewis acidity of the metal centers. This heightened acidity is critical for catalytic applications and enhances water coordination[2].

• Quadrupole Interactions: The highly polarized C–F bonds create an electropositive pore environment in crystalline frameworks. This facilitates strong, targeted interactions with the quadrupole moment of CO₂, drastically improving CO₂/N₂ selectivity during gas separation[3].

• Hydrophobicity & Steric Shielding: In polymer chemistry, the C–F bond is highly hydrophobic. When integrated into polyamides, the fluorine atoms sterically shield the hydrogen-bonded amide linkages, repelling water molecules and preserving the polymer's mechanical modulus in high-humidity environments[4].

Orthogonal Reactivity and Synthetic Pathways

The true synthetic power of CAS 2091316-47-9 lies in its orthogonal reactivity. The molecule features a free carboxylic acid and a protected methyl ester. This asymmetry allows researchers to perform sequential, site-specific functionalizations without the need for complex protection/deprotection schemes. The free acid can be activated for peptide coupling (amidation) in API synthesis, while the ester remains inert until subjected to targeted base-catalyzed hydrolysis (yielding 2,5-difluoroterephthalic acid for MOF/polymer synthesis).

Figure 1: Orthogonal reactivity and downstream applications of CAS 2091316-47-9.

Advanced Applications

A. Environmental Remediation via Fluorinated MOFs (UiO-66-F2)

Fluorinated MOFs synthesized from the hydrolyzed form of CAS 2091316-47-9 have emerged as premier nanoadsorbents for environmental remediation, specifically for the capture of per- and polyfluoroalkyl substances (PFAS)[5]. The causality here is driven by "fluorous-fluorous" interactions. The fluorinated pores of UiO-66-F2 exhibit a high thermodynamic affinity for the perfluoroalkyl tails of PFAS molecules, driving rapid, selective, and irreversible adsorption from contaminated aqueous environments[5]. Furthermore, these same fluorous pores can encapsulate ionic liquids, enhancing ionic conductivity by suppressing restrictive C–H···F interactions found in non-fluorinated frameworks[6].

B. High-Performance Polymers (Low-Hygroscopicity PA10T)

In materials science, the diacid derivative of CAS 2091316-47-9 is co-polymerized with diamines (such as decamethylenediamine) to produce advanced polyamides like PA10T. Traditional polyamides suffer from high moisture absorption, which plasticizes the polymer and degrades its mechanical properties. By introducing the 2,5-difluoro motif, the resulting PA10T polymer exhibits drastically reduced hygroscopicity, ensuring the material retains its dimensional stability and high-temperature processability[4].

Experimental Methodology: Synthesis and Activation of UiO-66-F2

To ensure reproducibility and structural integrity, the synthesis of fluorinated MOFs must follow a self-validating protocol. The following workflow details the solvothermal synthesis of UiO-66-F2, emphasizing the mechanistic reasoning behind each step.

Step 1: Linker Preparation (Hydrolysis) Subject CAS 2091316-47-9 to base-catalyzed saponification (e.g., LiOH in THF/H₂O) followed by acidic workup to yield the active linker, 2,5-difluoroterephthalic acid.

Step 2: Solvothermal Assembly Dissolve the diacid linker and the metal precursor (ZrCl₄ or ZrO(NO₃)₂) in N,N-dimethylformamide (DMF)[5]. Add an acidic modulator (such as acetic acid or concentrated HCl). Causality: The modulator competes with the diacid for coordination sites on the zirconium clusters, slowing down the crystallization rate to ensure high crystallinity while intentionally engineering missing-linker defects that serve as active adsorption sites. Heat the sealed mixture at 120 °C for 24 hours.

Step 3: Solvent Exchange (Critical Step) Isolate the synthesized crystals via centrifugation and wash repeatedly with DMF to remove unreacted linker. Follow this with a rigorous solvent exchange using methanol or acetone for 3 days (replacing the solvent daily)[5]. Causality: DMF has a high boiling point and high surface tension. If the MOF is heated directly to evaporate DMF, the resulting capillary forces will cause the mesoporous defect structures to collapse. Exchanging DMF with low-surface-tension methanol ensures the pores remain open and structurally intact during the final drying phase.

Step 4: Thermal Activation Dry the solvent-exchanged solid under a vacuum at 150 °C overnight[5]. This evacuates the pores, yielding the fully activated UiO-66-F2 ready for PFAS adsorption or gas separation assays.

Figure 2: Experimental workflow for solvothermal synthesis and activation of MOFs.

Quantitative Data Summary

The integration of the 2,5-difluoro motif yields measurable, high-impact improvements across various material classes. The table below summarizes the quantitative and qualitative enhancements driven by this specific substitution pattern.

Material System	Property Evaluated	Impact of 2,5-Difluoro Substitution
UiO-66 vs. UiO-66-F2	PFAS (OBS) Adsorption	Significantly accelerated uptake kinetics and higher capacity due to fluorous-fluorous thermodynamic affinity[5].
Ultramicroporous MOFs	CO₂/N₂ Selectivity	Pronounced increase in selectivity at low CO₂ concentrations driven by C–F···CO₂ interactions[3].
PA10T Polyamide	Moisture Absorption	Drastic reduction in hygroscopicity due to steric shielding, maintaining high-temperature processability[4].
Encapsulated Ionic Liquids	Ionic Conductivity	1 order of magnitude higher diffusivity compared to non-fluorous MOF encapsulation[6].

References

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• RSC Publishing. "Increased CO2/N2 selectivity by stepwise fluorination in isoreticular ultramicroporous metal–organic frameworks." 3

• Journal of the American Chemical Society (ACS). "Rational Control of Ionic Conduction of Encapsulated Ionic Liquid by Fluorination of Isoreticular Metal–Organic Frameworks." 6

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The Alchemist's Guide to Aromatic Fluorination: Core Building Blocks and Synthetic Strategies for Fluorinated Benzoic Acids

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry and materials science.[1][2] Fluorine's unique stereoelectronic properties can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2][3] Among the vast landscape of fluorinated compounds, fluorinated benzoic acids stand out as particularly valuable scaffolds and key intermediates in the synthesis of a wide array of pharmaceuticals, agrochemicals, and advanced materials.[4][5][6] This guide provides a comprehensive overview of the core chemical building blocks and principal synthetic methodologies for accessing this critical class of compounds, offering field-proven insights for both seasoned researchers and those new to the field of fluorine chemistry.

Part 1: The Foundation - Core Chemical Building Blocks

The judicious selection of starting materials is paramount to the successful and efficient synthesis of fluorinated benzoic acids. The choice of building block is dictated by the desired fluorine substitution pattern, the presence of other functional groups, and considerations of cost and availability.

Halogenated Benzoic Acids and Their Derivatives

Halogenated benzoic acids, particularly those bearing chlorine or bromine atoms, are among the most common and versatile precursors. These building blocks are often readily available and serve as excellent handles for introducing fluorine via nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed reactions.

• Chlorinated and Brominated Benzoic Acids: These compounds are workhorse starting materials for SNAr reactions, especially when activated by electron-withdrawing groups. For instance, 2-chloro-4,5-difluorobenzoic acid is a key intermediate in the synthesis of quinolone antibacterial agents.[4] The reactivity of the halogen leaving group generally follows the trend I > Br > Cl > F. However, in SNAr, the high electronegativity of fluorine can activate the aromatic ring towards nucleophilic attack, making even fluoro-substituted precursors viable under certain conditions.[7][8]

• Iodonium Salts and Benziodoxolones: Hypervalent iodine compounds, such as 1-arylbenziodoxolones, have emerged as highly effective precursors for the synthesis of fluorobenzoic acids via nucleophilic fluorination.[9][10] These reagents are particularly advantageous for the preparation of 2-fluorobenzoic acids and can be employed in the synthesis of 18F-labeled compounds for Positron Emission Tomography (PET).[9][10] The presence of an electron-withdrawing group, such as a nitro group, on the benziodoxolone ring can significantly enhance the rate of nucleophilic substitution.[9][10]

Nitro-Substituted Aromatics

Nitroarenes are inexpensive and widely available building blocks that can be readily converted to their corresponding fluorinated benzoic acids. The powerful electron-withdrawing nature of the nitro group strongly activates the aromatic ring for SNAr.

• Nitrobenzenes: The reaction of a nitrobenzene with a suitable carbanion-forming reagent can introduce a carbon-based substituent that is subsequently transformed into a carboxylic acid. This strategy is employed in the industrial synthesis of intermediates for quinolones.[4]

Trifluoromethylated and Difluorinated Building Blocks

The introduction of trifluoromethyl (CF3) and difluoromethyl (CHF2) groups can dramatically alter the physicochemical properties of a molecule.[3] A variety of building blocks are available for the synthesis of benzoic acids bearing these important fluorinated alkyl groups.

• Benzotrifluorides: Compounds like 2,3-difluorobenzotrifluoride and 3,4-difluorobenzotrifluoride are versatile intermediates in the pharmaceutical and agrochemical industries.[11][12] These can be further functionalized to introduce a carboxylic acid group.

• Trifluoroacetic Acid and its Derivatives: Trifluoroacetic acid is a fundamental building block for incorporating the CF3 group into more complex molecules.[13] It can be used in reactions to generate aryl trifluoromethyl ketones from benzoic acids, which can then be further manipulated.[14]

• Fluorinated Heterocyclic Precursors: A wide range of nitrogen-containing fluorinated building blocks, such as trifluoromethylated hydrazones and acylhydrazones, have been developed for the synthesis of novel organofluorine compounds.[15] These can be precursors to fluorinated heteroaromatic carboxylic acids.

Part 2: The Master's Toolkit - Key Synthetic Methodologies

The synthetic chemist's arsenal for constructing fluorinated benzoic acids is diverse, with each method offering distinct advantages and limitations. The choice of methodology is often guided by the desired substitution pattern, functional group tolerance, and scalability.

Nucleophilic Aromatic Substitution (SNAr)

SNAr is a cornerstone of aromatic fluorination, relying on the attack of a nucleophilic fluoride source on an electron-deficient aromatic ring bearing a suitable leaving group.

Causality Behind Experimental Choices:

• Leaving Group: While fluoride is a poor leaving group in many contexts, in SNAr, the rate-determining step is typically the nucleophilic attack on the aromatic ring.[7] Therefore, a highly electronegative substituent like fluorine can actually accelerate the reaction by activating the ring, even though the C-F bond is strong.[7]

• Electron-Withdrawing Groups: The presence of strong electron-withdrawing groups (e.g., -NO2, -CN, -C(O)R) ortho or para to the leaving group is crucial. These groups stabilize the negatively charged intermediate (Meisenheimer complex), thereby lowering the activation energy of the reaction.[7][8]

• Fluoride Source: Anhydrous fluoride sources, such as spray-dried potassium fluoride (KF) or cesium fluoride (CsF), are commonly used in polar aprotic solvents like DMF, DMSO, or sulfolane to enhance the nucleophilicity of the fluoride ion.[4][9]

Experimental Protocol: Synthesis of 2,4,5-Trifluorobenzoic Acid

This protocol is adapted from a patented industrial process for quinolone intermediates.[4]

• Acid Chloride Formation: A mixture of 2-chloro-4,5-difluorobenzoic acid and thionyl chloride is heated to form the corresponding acid chloride.

• Halogen Exchange: The crude acid chloride is dissolved in a high-boiling polar aprotic solvent such as tetramethylenesulfone. Spray-dried potassium fluoride is added.

• Fluorination: The mixture is heated under a nitrogen atmosphere to facilitate the nucleophilic substitution of the chlorine atom with fluoride.

• Hydrolysis and Isolation: The resulting acid fluoride is hydrolyzed with water, and the 2,4,5-trifluorobenzoic acid product is collected by filtration.

Workflow for SNAr Synthesis of Fluorinated Benzoic Acids

Caption: SNAr workflow for fluorinated benzoic acid synthesis.

Transition-Metal-Catalyzed Fluorination

In recent years, transition-metal catalysis has emerged as a powerful tool for C-F bond formation, often offering milder reaction conditions and broader substrate scope compared to traditional SNAr.

Palladium-Catalyzed C-H Fluorination:

The direct fluorination of C-H bonds represents an atom-economical and elegant approach. Palladium catalysis has been successfully employed for the ortho-fluorination of benzoic acid derivatives using a directing group strategy.[16][17]

• Mechanism: The reaction typically involves the coordination of the palladium catalyst to a directing group on the substrate, followed by C-H activation to form a palladacycle intermediate. Oxidative addition of an electrophilic fluorine source (e.g., Selectfluor) to the palladium center generates a Pd(IV)-fluoride species, which then undergoes reductive elimination to form the C-F bond and regenerate the active catalyst.

Copper-Catalyzed Decarboxylative Fluorination:

A novel approach involves the decarboxylative functionalization of benzoic acids.[18][19] This method avoids the need for pre-installed leaving groups and can be applied to a wide range of substrates.

• Mechanism: A photoinduced ligand-to-metal charge transfer (LMCT) process can enable a radical decarboxylative carbometalation, generating an arylcopper(III) intermediate from which the aryl fluoride is formed via reductive elimination.[19]

Experimental Protocol: Palladium-Catalyzed Ortho-Difluorination of a Benzoic Acid Derivative

This is a representative protocol based on literature methods.[16]

• Substrate Preparation: The starting benzoic acid is converted to an acidic amide, which serves as the directing group.

• Reaction Setup: The amide substrate, a palladium catalyst (e.g., Pd(OTf)2(MeCN)4), and an electrophilic fluorinating agent (e.g., N-fluoro-2,4,6-trimethylpyridinium triflate) are combined in a suitable solvent like N-methyl-2-pyrrolidinone (NMP).

• Fluorination: The reaction mixture is heated to the specified temperature for the required time to achieve difluorination.

• Workup and Purification: The reaction is quenched, and the product is extracted. The directing group can be hydrolyzed to yield the desired difluorinated benzoic acid.

Mechanism of Palladium-Catalyzed C-H Fluorination

Caption: Catalytic cycle for Pd-catalyzed C-H fluorination.

Part 3: Data-Driven Decision Making

To aid in the selection of an appropriate synthetic strategy, the following table summarizes the key features of the primary methodologies discussed.

Methodology	Key Advantages	Key Limitations	Typical Building Blocks
Nucleophilic Aromatic Substitution (SNAr)	Cost-effective, scalable, well-established for industrial applications.[4]	Requires harsh conditions (high temperatures), limited to electronically activated substrates.[8]	Halogenated arenes (Cl, Br), nitroarenes, activated fluoroarenes.
Transition-Metal-Catalyzed C-H Fluorination	High atom economy, direct functionalization of C-H bonds, milder conditions.[16]	Often requires directing groups, catalyst cost and sensitivity can be a concern.	Benzoic acid derivatives with directing groups.
Transition-Metal-Catalyzed Decarboxylative Fluorination	Broad substrate scope, avoids pre-functionalization with leaving groups.[18][19]	Newer methodology, may require specialized photocatalytic setups.	Benzoic acids.
Hypervalent Iodine Reagents	Mild reaction conditions, effective for ortho-fluorination and radiolabeling.[9][10]	Stoichiometric use of iodine reagents, precursor synthesis can be multi-step.	Aryl iodonium salts, benziodoxolones.

Conclusion

The synthesis of fluorinated benzoic acids is a dynamic and evolving field, driven by the increasing demand for these valuable compounds in drug discovery and materials science. While traditional methods like nucleophilic aromatic substitution remain industrially relevant, modern transition-metal-catalyzed approaches, including direct C-H fluorination and decarboxylative strategies, offer new levels of efficiency and substrate scope. A thorough understanding of the available chemical building blocks and the causality behind the various synthetic methodologies empowers researchers to make informed decisions, enabling the rational design and efficient construction of novel fluorinated benzoic acids for a wide range of applications.

References

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• Kim, C. U. et al. (1997). Design and Synthesis of Benzoic Acid Derivatives as Influenza Neuraminidase Inhibitors Using Structure-Based Drug Design. Journal of Medicinal Chemistry, 40(26), 4289-4302. [Link]

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• Shabir, G. et al. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. PMC. [Link]

• Begum, J. et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

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• Wang, F. et al. (2021). Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination. ResearchGate. [Link]

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• Grygorenko, O. O. et al. (2021). Synthesis of 2- and 3-trifluoromethylmorpholines: Useful building blocks for drug discovery. ResearchGate. [Link]

• Shabir, G. et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. [Link]

• ChemRxiv. (2024). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [Link]

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• Google Patents. (2011). Preparing aromatic carboxylic acid derivatives by aromatic nucleophilic substitution, comprises reacting aromatic carboxylic acid derivatives with metal compound.

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• Li, Y. et al. (2021). Trifluoromethylation of Benzoic Acids: An Access to Aryl Trifluoromethyl Ketones. Organic Letters, 23(13), 5143-5148. [Link]

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An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid

This guide provides a detailed predictive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid. In the absence of publicly available experimental spectra for this specific molecule, this document leverages established principles of NMR spectroscopy and comparative data from structurally analogous compounds to offer a robust interpretation. This resource is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural characterization of this and similar fluorinated benzoic acid derivatives.

Introduction: The Structural Significance of 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid

2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a polysubstituted aromatic compound with functionalities that make it a valuable building block in medicinal chemistry and materials science. The presence of two fluorine atoms can significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it an attractive scaffold in drug design. Accurate structural elucidation is paramount, and NMR spectroscopy stands as the most powerful tool for the unambiguous determination of its chemical structure in solution. This guide explains the expected ¹H and ¹³C NMR spectral features, providing a baseline for researchers synthesizing or utilizing this compound.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is anticipated to exhibit distinct signals corresponding to the aromatic protons, the methyl ester protons, and the carboxylic acid proton. The chemical shifts and coupling patterns are dictated by the electronic effects of the substituents on the benzene ring.

Aromatic Protons

The benzene ring has two protons, H-3 and H-6. Their chemical shifts are influenced by the deshielding effects of the carboxylic acid and methoxycarbonyl groups, and the complex electronic effects of the two fluorine atoms.

• H-3: This proton is situated between a fluorine atom and the methoxycarbonyl group. It is expected to appear as a doublet of doublets due to coupling with the adjacent fluorine atom at C-2 (ortho ³JH-F) and the more distant fluorine atom at C-5 (meta ⁴JH-F). The chemical shift is predicted to be in the downfield region, likely around 7.8-8.2 ppm .

• H-6: This proton is positioned between a fluorine atom and the carboxylic acid group. It will also likely present as a doublet of doublets, arising from coupling to the adjacent fluorine at C-5 (ortho ³JH-F) and the more distant fluorine at C-2 (para ⁵JH-F). Its resonance is also expected in the downfield region, estimated to be around 7.9-8.3 ppm .

The precise chemical shifts will be dependent on the solvent used for analysis.

Methoxycarbonyl Protons (-OCH₃)

The three equivalent protons of the methyl ester group are expected to appear as a sharp singlet. Their chemical shift will be in the typical range for methyl esters, anticipated around 3.9-4.1 ppm .

Carboxylic Acid Proton (-COOH)

The proton of the carboxylic acid group is highly deshielded and its signal is often broad. Its chemical shift is highly dependent on the solvent, concentration, and temperature, but it is expected to resonate at a significantly downfield position, typically in the range of 10.0-13.0 ppm . This signal can be confirmed by a D₂O exchange experiment, where the peak disappears upon addition of a drop of deuterium oxide.

Predicted ¹H NMR Data Summary

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-3	7.8 - 8.2	dd	³JH3-F2 ≈ 7-10 Hz, ⁴JH3-F5 ≈ 3-5 Hz
H-6	7.9 - 8.3	dd	³JH6-F5 ≈ 7-10 Hz, ⁵JH6-F2 ≈ 1-3 Hz
-OCH₃	3.9 - 4.1	s	-
-COOH	10.0 - 13.0	br s	-

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on each unique carbon environment in the molecule. The chemical shifts will be significantly influenced by the attached atoms, particularly the electronegative fluorine and oxygen atoms. The carbon signals will also exhibit splitting due to coupling with fluorine nuclei (C-F coupling).

Aromatic Carbons

• C-1 (Carboxylic Acid Substituted): This carbon is expected to be in the range of 125-130 ppm and may show a small coupling to the adjacent fluorine at C-2.

• C-2 (Fluorine Substituted): This carbon, directly bonded to a fluorine atom, will exhibit a large one-bond C-F coupling constant (¹JC-F) and will be significantly downfield, predicted around 160-165 ppm (d, ¹JC-F ≈ 250-260 Hz) .

• C-3: This carbon will show a smaller two-bond coupling to the fluorine at C-2 (²JC-F) and is expected around 115-120 ppm (d) .

• C-4 (Methoxycarbonyl Substituted): The chemical shift of this carbon is predicted to be in the region of 130-135 ppm and will likely be split by the adjacent fluorine at C-5.

• C-5 (Fluorine Substituted): Similar to C-2, this carbon will be significantly downfield due to the directly attached fluorine and will show a large one-bond C-F coupling. Its predicted chemical shift is around 158-163 ppm (d, ¹JC-F ≈ 245-255 Hz) .

• C-6: This carbon will exhibit a two-bond coupling to the fluorine at C-5 (²JC-F) and is predicted to be in the range of 118-123 ppm (d) .

Carbonyl and Methyl Carbons

• Carboxylic Acid Carbonyl (-COOH): This carbonyl carbon is expected to be in the range of 165-170 ppm .

• Ester Carbonyl (-COOCH₃): The ester carbonyl carbon is typically found slightly upfield from the carboxylic acid carbonyl, predicted around 163-168 ppm .

• Methoxy Carbon (-OCH₃): The methyl carbon of the ester group is expected to have a chemical shift in the range of 52-55 ppm .

Predicted ¹³C NMR Data Summary

Carbon	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (due to C-F coupling)	Predicted Coupling Constants (J, Hz)
C-1	125 - 130	d	JC1-F2 ≈ 2-5 Hz
C-2	160 - 165	d	¹JC2-F ≈ 250-260 Hz
C-3	115 - 120	d	²JC3-F2 ≈ 20-25 Hz
C-4	130 - 135	d	JC4-F5 ≈ 3-6 Hz
C-5	158 - 163	d	¹JC5-F ≈ 245-255 Hz
C-6	118 - 123	d	²JC6-F5 ≈ 20-25 Hz
-COOH	165 - 170	s	-
-COOCH₃	163 - 168	s	-
-OCH₃	52 - 55	s	-

Visualization of Molecular Structure and Key NMR Correlations

The following diagrams illustrate the molecular structure and the predicted key NMR couplings.

Caption: Molecular structure of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid.

Caption: Predicted ¹H-¹⁹F coupling interactions.

Experimental Protocol for NMR Analysis

For researchers aiming to acquire experimental data, the following protocol provides a standardized approach.

5.1. Sample Preparation

• Weigh approximately 5-10 mg of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube. The choice of solvent can affect the chemical shifts, particularly for the acidic proton.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

5.2. Instrument Parameters (¹H NMR)

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• Acquire the spectrum at a constant temperature, typically 298 K.

• Set the spectral width to cover the expected range of proton signals (e.g., -1 to 14 ppm).

• Use a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds.

• Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

5.3. Instrument Parameters (¹³C NMR)

• Acquire the spectrum on the same spectrometer.

• Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all carbons not coupled to fluorine.

• Set the spectral width to encompass the full range of carbon chemical shifts (e.g., 0 to 200 ppm).

• A longer relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons and carbonyls.

• Accumulate a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid. The predicted chemical shifts, multiplicities, and coupling constants are based on established NMR principles and data from structurally similar molecules. This information serves as a valuable reference for the structural verification and quality control of this important chemical intermediate. Experimental verification is, of course, the ultimate standard for structural confirmation.

References

• Wagner, C. E., & Groy, T. L. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2340. [Link]

• Pretsch, E., Clerc, T., Seibl, J., & Simon, W. (1989). Tables of Spectral Data for Structure Determination of Organic Compounds. Springer-Verlag.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Field, L. D., Sternhell, S., & Kalman, J. R. (2012).
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

An In-depth Technical Guide to the Physicochemical Characterization of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive overview of the essential physicochemical properties of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid, a fluorinated aromatic carboxylic acid of interest in medicinal chemistry and materials science. While specific experimental data for this compound is not extensively available in the public domain, this document outlines the fundamental principles and detailed methodologies for determining its solubility and melting point. By leveraging established analytical techniques and drawing comparisons with structurally related analogs, researchers can effectively characterize this molecule for its intended applications.

Introduction to 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

2,5-Difluoro-4-(methoxycarbonyl)benzoic acid belongs to a class of substituted benzoic acid derivatives. The presence of two fluorine atoms on the benzene ring is known to significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it an attractive building block in drug discovery.[1] The methoxycarbonyl group provides an additional site for chemical modification, further enhancing its synthetic utility. A thorough understanding of its fundamental properties, such as solubility and melting point, is a critical first step in its application, from reaction setup to formulation development.

Physicochemical Properties

Melting Point

The melting point of a crystalline solid is a fundamental physical property that provides an indication of its purity. For substituted benzoic acids, the melting point is influenced by factors such as molecular weight, crystal lattice energy, and intermolecular interactions, including hydrogen bonding and halogen bonding.

Table 1: Experimentally Determined Melting Points of Structurally Related Benzoic Acid Derivatives

Compound	Molecular Formula	Melting Point (°C)
2-Fluoro-4-(methoxycarbonyl)benzoic acid	C₉H₇FO₄	154–155[2]
2,5-Difluoro-4-nitrobenzoic acid	C₇H₃F₂NO₄	147-148[3]
4-Fluorobenzoic acid	C₇H₅FO₂	184[4]
2,3-Difluoro-4-methoxybenzoic acid	C₈H₆F₂O₃	222-224[5]

Based on the data from these related compounds, it is reasonable to hypothesize that the melting point of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid will likely fall within the range of 140-230 °C. However, empirical determination is essential for an accurate value.

Solubility

Solubility is a critical parameter for any compound intended for biological or chemical applications. It is defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature to form a saturated solution. The solubility of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is expected to vary significantly depending on the polarity of the solvent.

Qualitative Solubility Profile:

Based on the general principles of "like dissolves like" and data for similar compounds, a qualitative solubility profile can be predicted:

• Poorly Soluble in Water: The presence of the largely non-polar difluorobenzene ring is expected to result in low aqueous solubility.[3][5]

• Soluble in Polar Aprotic Solvents: Solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and tetrahydrofuran (THF) are likely to be effective at dissolving the compound due to their ability to disrupt the crystal lattice and solvate the molecule.

• Soluble in Alcohols: Methanol and ethanol should also be effective solvents due to their ability to form hydrogen bonds with the carboxylic acid and methoxycarbonyl groups.[5]

• Sparingly Soluble in Non-Polar Solvents: Solvents like hexanes and toluene are unlikely to be effective.

Experimental Protocols for Physicochemical Characterization

The following sections provide detailed, step-by-step methodologies for the experimental determination of the melting point and solubility of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid.

Determination of Melting Point

The capillary melting point method is a standard and reliable technique for determining the melting point of a crystalline organic compound.

Protocol:

• Sample Preparation: Ensure the sample of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a fine, dry powder. If necessary, gently crush any large crystals with a spatula.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount (2-3 mm in height) of the compound into the bottom of the tube.

• Instrument Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.

• Rapid Heating (Initial Run): Heat the sample at a rapid rate (e.g., 10-20 °C/min) to get an approximate melting range.

• Slow Heating (Accurate Determination): Allow the apparatus to cool. Using a new sample, heat rapidly to about 20 °C below the approximate melting point observed in the initial run. Then, decrease the heating rate to 1-2 °C/min.

• Observation: Record the temperature at which the first liquid droplet appears (the lower end of the melting range) and the temperature at which the last solid crystal melts (the upper end of the melting range). A narrow melting range (1-2 °C) is indicative of a pure compound.

Diagram of the Melting Point Determination Workflow

Caption: Workflow for the gravimetric determination of solubility.

Conclusion

While direct experimental data for 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is limited, this guide provides the necessary framework for its comprehensive physicochemical characterization. By employing the detailed protocols for melting point and solubility determination, researchers can obtain the critical data required for its effective use in synthesis, formulation, and other applications in drug development and materials science. The provided data on related compounds serves as a valuable reference for what to expect during these experimental investigations.

References

• 2-Fluoro-4-(methoxycarbonyl)benzoic acid - PMC. (n.d.).
• Benzoic acid, 2,3-difluoro-4-methoxy- - ChemBK. (2024, April 9).
• Mastering Organic Synthesis: Properties and Applications of 2,5-Difluoro-4-nitrobenzoic Acid - NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 23).
• An In-depth Technical Guide to the Solubility of Benzoic Acid in Organic Solvents - Benchchem. (n.d.).
• Thermodynamic Solvation Parameters for Saturated Benzoic Acid and some of its Derivatives in Binary Mixtures of Ethanol and Water. (2018, July 25).
• Discovery and Characterization of 2,5-Substituted Benzoic Acid Dual Inhibitors of the Anti-apoptotic Mcl-1 and Bfl-1 Proteins - PubMed. (2020, March 12).
• 4-Fluorobenzoic acid - Wikipedia. (n.d.).

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• 3. nbinno.com [nbinno.com]
• 4. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 5. chembk.com [chembk.com]

The Strategic Integration of Fluorinated Benzoic Acid Derivatives in Medicinal Chemistry: A Technical Guide

Executive Summary

The strategic incorporation of fluorine into bioactive molecules remains one of the most powerful paradigms in modern drug discovery. Due to its unique physicochemical properties—namely its high electronegativity, small atomic radius, and the exceptional strength of the carbon-fluorine (C-F) bond—fluorine profoundly alters the pharmacological profile of organic scaffolds. When these properties are applied to the versatile benzoic acid scaffold, a privileged structure in medicinal chemistry, the resulting fluorinated benzoic acid derivatives emerge as indispensable building blocks.

This technical guide synthesizes the mechanistic principles, structural biology, and synthetic protocols surrounding fluorinated benzoic acids. Designed for researchers and drug development professionals, it provides actionable insights into how these derivatives modulate pharmacokinetics and target binding, supported by field-proven experimental workflows.

Physicochemical Modulation via Fluorination

The introduction of a fluorine atom to a benzoic acid ring is not merely a steric substitution; it is a fundamental electronic reprogramming of the molecule.

Acidity (pKa) and Lipophilicity (logP)

Fluorine exerts a strong inductive electron-withdrawing effect (-I effect) while simultaneously donating electron density through resonance (+R effect). In benzoic acids, the inductive effect dominates, significantly lowering the pKa of the carboxylic acid group compared to the unfluorinated parent compound. For example, the proximity of the highly electronegative fluorine atom in 2-fluorobenzoic acid stabilizes the carboxylate anion, increasing its acidity to a pKa of 3.27 (1)[1].

Simultaneously, the C-F bond is highly polarized but non-polarizable. This unique combination increases the overall lipophilicity (logP) of the molecule, which is a critical parameter for enhancing cellular membrane permeability and crossing the blood-brain barrier (2)[2].

Table 1: Physicochemical Properties of Selected Fluorinated Benzoic Acids

Compound	Molecular Formula	Molecular Weight ( g/mol )	pKa (at 25°C)
Benzoic Acid	C₇H₆O₂	122.12	4.20
2-Fluorobenzoic Acid	C₇H₅FO₂	140.11	3.27
3-Fluorobenzoic Acid	C₇H₅FO₂	140.11	3.87
4-Fluorobenzoic Acid	C₇H₅FO₂	140.11	4.14
3-(Trifluoromethyl)benzoic Acid	C₈H₅F₃O₂	190.12	3.79

(Data synthesized from 3 and 1)[1][3].

Metabolic Stability

A primary cause of drug attrition is rapid phase I metabolism via Cytochrome P450 (CYP450) enzymes, which frequently oxidize electron-rich aromatic rings. The C-F bond possesses a bond dissociation energy of approximately 116 kcal/mol, making it significantly stronger than a C-H bond. Substituting a vulnerable hydrogen atom with fluorine on the benzoic acid ring effectively blocks metabolic oxidation at that specific site, extending the drug's half-life and improving bioavailability (4)[4].

Structural Biology & Target Interactions

Fluorinated benzoic acids are frequently utilized as bioisosteres in rational drug design. Because the van der Waals radius of fluorine (1.47 Å) is relatively close to that of hydrogen (1.20 Å) and oxygen (1.52 Å), fluorine can mimic both hydrogen and hydroxyl groups without introducing severe steric clashes.

Furthermore, fluorine participates in highly specific protein-ligand interactions. In crystal engineering and target binding, the formation of neutral cocrystals or ionic salts depends heavily on the ΔpKa rule (5)[5]. Fluorine can act as a weak hydrogen bond acceptor or participate in orthogonal multipolar interactions (e.g., C-F···C=O interactions) within the hydrophobic pockets of target proteins, significantly enhancing binding affinity.

Rational Drug Design Workflow

The integration of fluorinated benzoic acids into a drug discovery pipeline follows a systematic, iterative process of structural derivatization and biological evaluation.

Caption: Rational drug design workflow for optimizing fluorinated benzoic acid derivatives.

Synthetic Methodologies and Experimental Protocols

Achieving high-yield synthesis of fluorinated benzoic acid derivatives requires precise control over reaction conditions. Below are two self-validating experimental protocols commonly utilized in medicinal chemistry laboratories.

Protocol 1: Synthesis of 4-Fluorobenzoic Acid via Oxidation

This method relies on the selective oxidation of the methyl group of 4-fluorotoluene, leaving the robust C-F bond completely intact (6)[6].

• Reagent Preparation: In a 500 mL round-bottom flask, dissolve 10 g of 4-fluorotoluene in 150 mL of water containing 5 g of NaOH.

• Oxidation: Slowly add 30 g of Potassium Permanganate (KMnO₄) in small portions while stirring.

  • Causality: The alkaline environment prevents the volatilization of the intermediate carboxylic acid and enhances the oxidative potential of the permanganate ion. The C-F bond remains unaffected due to its high bond dissociation energy.

• Reflux: Attach a condenser and reflux the mixture for 4-5 hours.

• Filtration: Filter the hot solution to remove the precipitated brown manganese dioxide (MnO₂) byproduct. Wash the filter cake with hot water.

• Acidification: Cool the filtrate in an ice bath and carefully acidify with concentrated HCl until the pH reaches ~2.

  • Causality: Acidification protonates the soluble sodium 4-fluorobenzoate, converting it into the highly insoluble 4-fluorobenzoic acid, which precipitates as a white solid.

• Self-Validation (QC): The completion of the reaction is visually validated by the total consumption of the purple KMnO₄ color. Final purity is confirmed via melting point analysis (expected 182-185°C) and ¹⁹F NMR spectroscopy (displaying a single distinct peak).

Protocol 2: Esterification for Prodrug Synthesis

Esterification of fluorinated benzoic acids is a standard procedure for synthesizing prodrugs or lipophilic intermediates (7)[7].

• Reaction Setup: Add 15 g of 4-fluorobenzoic acid to a 250 mL round-bottom flask. Dissolve the acid in 60 mL of absolute ethanol.

• Acid Catalysis: Carefully add 7.5 mL of concentrated H₂SO₄ to the mixture while shaking.

  • Causality: Sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the benzoic acid, thereby increasing the electrophilicity of the carbonyl carbon. This facilitates nucleophilic attack by the ethanol oxygen.

• Reflux: Attach a condenser and reflux the mixture for 7-8 hours using a heating mantle. Refluxing drives this endothermic equilibrium reaction forward.

• Neutralization: Cool to room temperature and neutralize the unreacted acid by adding a 10% Na₂CO₃ solution until effervescence ceases.

  • Causality: Quenching the unreacted acid and catalyst shifts the equilibrium and prevents reverse hydrolysis during extraction.

• Self-Validation (QC): Reaction progress is monitored via Thin Layer Chromatography (TLC) using an ethyl acetate/n-hexane mobile phase. The disappearance of the highly polar carboxylic acid baseline spot and the emergence of a higher Rf ester spot validates the conversion.

Therapeutic Applications and Case Studies

The integration of fluorinated aromatic systems has led to numerous clinical breakthroughs. In 2025 alone, roughly 50% of newly approved small-molecule drugs by the FDA contained at least one fluorine atom, underscoring its routine application in contemporary drug design (8)[8].

Prominent examples include the fluoroquinolone antibiotics (e.g., ciprofloxacin), where the fluorine atom at the C6 position of the core scaffold drastically increases DNA gyrase inhibition and cell wall penetration. Similarly, in oncology, novel taxoids and metallodrugs utilize fluorinated benzoic acid ligands to modulate aqueous solubility, permeability, and protein binding, ultimately overcoming multidrug resistance pathways (4)[4].

Conclusion

Fluorinated benzoic acid derivatives represent a masterclass in rational chemical design. By exploiting the unique electronic and steric properties of the fluorine atom, medicinal chemists can precisely tune a molecule's pKa, enhance its lipophilicity, and protect vulnerable sites from rapid metabolic degradation. As synthetic methodologies continue to advance, allowing for even more selective late-stage fluorination, the benzoic acid scaffold will remain at the forefront of next-generation therapeutic discovery.

References

• 1 2.7

• 6 4.5

• 3 6.4 7.2 8.8

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Relevance of Fluorinated Ligands to the Design of Metallodrugs for Their Potential Use in Cancer Treatment [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent progress in the strategic incorporation of fluorine into medicinally active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 4-Fluorobenzoic acid — Grokipedia [grokipedia.com]
• 7. benchchem.com [benchchem.com]
• 8. Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2,5-Difluoro-4-methoxybenzoic Acid: A Key Building Block for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and materials science, fluorinated organic molecules have garnered significant attention due to the unique physicochemical properties that fluorine substitution imparts. The strategic introduction of fluorine atoms can modulate a molecule's lipophilicity, metabolic stability, and binding affinity, making it a powerful tool in the design of novel therapeutics and functional materials. Among the vast array of fluorinated building blocks, 2,5-Difluoro-4-methoxybenzoic acid stands out as a versatile intermediate with significant potential. This guide provides an in-depth technical overview of its commercial availability, synthesis, key properties, and applications, with a focus on empowering researchers to effectively utilize this compound in their work. The presence of two fluorine atoms and a methoxy group on the benzoic acid scaffold creates a unique electronic and steric environment, offering a valuable platform for the synthesis of complex molecular architectures.

Commercial Availability

2,5-Difluoro-4-methoxybenzoic acid is a specialty chemical available from a number of fine chemical suppliers. Researchers can procure this compound in various quantities, from milligrams for initial screening to kilograms for larger-scale synthesis. The typical purity offered by commercial vendors is ≥97%.

Supplier	CAS Number	Typical Purity	Notes
Sigma-Aldrich (Merck)	1060739-01-6	≥97%	Available under the Bide Pharmatech brand.[1]
BLD Pharmatech	1060739-01-6	≥97%	-
Combi-Blocks	1060739-01-6	98%	-

It is advisable to request a certificate of analysis (CoA) from the supplier to confirm the purity and identity of the compound before use.

Physicochemical and Spectroscopic Properties

Understanding the fundamental properties of 2,5-Difluoro-4-methoxybenzoic acid is crucial for its effective use in synthesis and for predicting the characteristics of its derivatives.

Property	Value	Source
Molecular Formula	C₈H₆F₂O₃	[2]
Molecular Weight	188.13 g/mol	[1]
CAS Number	1060739-01-6	[1][2]
Appearance	White to yellow solid	[1]
Purity	≥97%	[1]
InChI Key	RQVIGORJRNFUOO-UHFFFAOYSA-N	[1]
Storage	Sealed in a dry place at room temperature.	[1]

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic protons, the methoxy protons (a singlet around 3.8-4.0 ppm), and the acidic proton of the carboxylic acid (a broad singlet at >10 ppm). The aromatic protons will exhibit splitting patterns due to both H-H and H-F coupling.

• ¹³C NMR: The carbon NMR spectrum will display eight distinct signals corresponding to the carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will appear downfield (>165 ppm), and the carbon attached to the methoxy group will also be significantly deshielded. The fluorine-carbon couplings will be observable.

• ¹⁹F NMR: The fluorine NMR spectrum will show two distinct signals for the two non-equivalent fluorine atoms, with coupling between them.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound.

Synthesis and Reaction Pathways

While 2,5-Difluoro-4-methoxybenzoic acid is commercially available, understanding its synthesis is valuable for researchers who may need to produce derivatives or scale up production. A plausible synthetic route can be envisioned starting from more readily available precursors. One potential pathway involves the methoxylation of a suitably substituted difluorinated benzoic acid derivative.

A general workflow for the synthesis of a substituted benzoic acid is illustrated below. The synthesis of 2,5-Difluoro-4-methoxybenzoic acid would likely follow a multi-step sequence involving fluorination, nitration, reduction, and methoxylation reactions, culminating in the hydrolysis of an ester or nitrile to the desired carboxylic acid.

Caption: A generalized workflow for the synthesis of substituted benzoic acids.

Illustrative Experimental Protocol: Oxidation of a Precursor Aldehyde

While a specific protocol for the synthesis of 2,5-Difluoro-4-methoxybenzoic acid is not readily found in the literature, a common method for preparing benzoic acids is the oxidation of the corresponding benzaldehyde. The following is an adapted, illustrative protocol based on the synthesis of a structurally similar compound, 2-Fluoro-4-(methoxycarbonyl)benzoic acid, which involves the oxidation of an aldehyde precursor.[3] This protocol highlights the general principles and techniques that would be applicable.

Disclaimer: This is a generalized protocol and would require optimization for the specific synthesis of 2,5-Difluoro-4-methoxybenzoic acid.

Objective: To oxidize a hypothetical precursor, 2,5-difluoro-4-methoxybenzaldehyde, to 2,5-Difluoro-4-methoxybenzoic acid.

Materials:

• 2,5-difluoro-4-methoxybenzaldehyde

• Sulfamic acid

• Sodium chlorite (80%)

• Acetonitrile (ACN)

• Water

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• 1 N Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the 2,5-difluoro-4-methoxybenzaldehyde and sulfamic acid in a mixture of water and acetonitrile.

• Slowly add a solution of sodium chlorite in water to the flask at room temperature with stirring.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quench the reaction by adding a saturated aqueous solution of sodium sulfite and 1 N HCl.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution in vacuo to yield the crude 2,5-Difluoro-4-methoxybenzoic acid.

• The crude product can be further purified by recrystallization or column chromatography.

The causality behind these steps lies in the controlled oxidation of the aldehyde to a carboxylic acid using sodium chlorite, a selective oxidizing agent. Sulfamic acid acts as a scavenger for the hypochlorite byproduct. The workup procedure is designed to remove unreacted reagents and byproducts, isolating the desired carboxylic acid.

Applications in Research and Drug Discovery

The unique substitution pattern of 2,5-Difluoro-4-methoxybenzoic acid makes it an attractive building block in drug discovery and materials science. The fluorine atoms can enhance binding affinity through favorable electrostatic interactions and improve metabolic stability by blocking sites of oxidative metabolism. The methoxy group provides a handle for further functionalization and can also influence the compound's pharmacokinetic profile.

While specific applications of 2,5-Difluoro-4-methoxybenzoic acid are not extensively documented in publicly available literature, its structural motifs are present in a variety of biologically active molecules. For instance, difluorinated benzoic acid derivatives have been explored as potent inhibitors of various enzymes and as ligands for nuclear receptors. The related compound, 2-Fluoro-4-(methoxycarbonyl)benzoic acid, has been used in the preparation of retinoid-X-receptor antagonists for potential anti-obesity and anti-diabetic treatments.[3]

The logical relationship for its application in drug discovery is depicted below:

Caption: Application of 2,5-Difluoro-4-methoxybenzoic acid in a typical drug discovery workflow.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2,5-Difluoro-4-methoxybenzoic acid. Based on the safety data for structurally related compounds, the following hazards should be considered[4][5][6][7]:

• Hazard Statements: May be harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Use only outdoors or in a well-ventilated area.

  • Avoid breathing dust/fume/gas/mist/vapors/spray.

  • Wash skin thoroughly after handling.

  • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • IF ON SKIN: Wash with plenty of soap and water.

  • IF INHALED: Remove person to fresh air and keep comfortable for breathing.

  • IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

Always consult the Safety Data Sheet (SDS) provided by the supplier for the most current and comprehensive safety information.

Conclusion

2,5-Difluoro-4-methoxybenzoic acid is a valuable and commercially accessible building block for researchers in organic synthesis, medicinal chemistry, and materials science. Its unique combination of fluorine and methoxy substituents on a benzoic acid core provides a versatile platform for the development of novel compounds with tailored properties. By understanding its commercial availability, physicochemical characteristics, synthetic accessibility, and potential applications, researchers can effectively leverage this compound to advance their scientific endeavors. As the demand for sophisticated fluorinated intermediates continues to grow, the importance of 2,5-Difluoro-4-methoxybenzoic acid in the discovery of new medicines and materials is poised to increase.

References

• Wagner, C. E., & Groy, T. L. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2340. [Link]

• NextSDS. (n.d.). 2,5-difluoro-4-methoxybenzoic acid — Chemical Substance Information. Retrieved March 22, 2026, from [Link]

• Fluorochem. (2024, December 19). Safety Data Sheet: 4-(Difluoromethyl)-3-methoxybenzoic acid.
• Merck Millipore. (n.d.).
• MilliporeSigma. (2026, March 5).
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid.

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Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

This guide provides an in-depth technical framework for the safe handling of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid, a fluorinated aromatic carboxylic acid derivative increasingly utilized in pharmaceutical and materials science research. As with any specialized chemical, a thorough understanding of its hazard profile and the implementation of robust safety protocols are paramount to ensuring the well-being of laboratory personnel and the integrity of research outcomes. This document synthesizes critical safety information, handling procedures, and emergency responses, grounded in established chemical safety principles and data from structurally related compounds.

Hazard Identification and Risk Assessment: A Proactive Approach

While a comprehensive Safety Data Sheet (SDS) for 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (CAS No. 1060739-01-6) is not publicly available, GHS hazard classifications from chemical suppliers provide a clear indication of the potential risks.[1][2] The primary hazards associated with this compound are summarized below.

GHS Classification Summary

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	4	H302: Harmful if swallowed	Warning	GHS07
Skin Irritation	2	H315: Causes skin irritation	Warning	GHS07
Eye Irritation	2A	H319: Causes serious eye irritation	Warning	GHS07
Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation	Warning	GHS07

Source: Information synthesized from supplier safety data.[1][2]

The causality behind these classifications lies in the chemical nature of fluorinated aromatic carboxylic acids. The carboxylic acid moiety can cause irritation to skin and mucous membranes, while the aromatic ring and fluorine substituents can influence its toxicological profile. The fine, powdered nature of the solid also presents a risk of respiratory tract irritation if inhaled.[3][4]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

A foundational principle of laboratory safety is the hierarchy of controls, which prioritizes engineering and administrative controls over sole reliance on PPE.

Engineering Controls: The First Line of Defense

All handling of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid powder should be conducted in a certified chemical fume hood to minimize the risk of inhalation.[4] The fume hood provides a contained workspace and ensures that any generated dust or vapors are exhausted safely. An eyewash station and safety shower must be readily accessible in the immediate work area.[5][6]

Personal Protective Equipment (PPE): Essential for Direct Handling

The selection of appropriate PPE is critical to prevent skin and eye contact. The following PPE is mandatory when handling this compound:

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles	Protects against dust particles and potential splashes.
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Gloves should be inspected for integrity before use and changed regularly, especially if contamination is suspected.[7]
Body Protection	Laboratory coat	Prevents contamination of personal clothing.
Respiratory Protection	Not typically required when handled in a fume hood. If weighing or transferring large quantities where dust generation is unavoidable, a NIOSH-approved N95 respirator may be necessary.	Minimizes inhalation of airborne particles.

Safe Handling and Storage Protocols: Ensuring Chemical Integrity and User Safety

Adherence to standardized handling and storage procedures is crucial for maintaining the quality of the reagent and preventing accidental exposures.

Step-by-Step Handling Procedure

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment, including spatulas, weighing paper, and receiving vessels.

• Personal Protective Equipment: Don the required PPE as outlined in the table above.

• Dispensing: Carefully open the container inside the fume hood. Use a clean, dry spatula to dispense the required amount of the solid onto weighing paper or directly into a tared vessel. Avoid creating dust clouds by handling the powder gently.

• Closure: Securely close the container lid immediately after dispensing to prevent absorption of moisture and contamination.

• Transfer: Carefully transfer the weighed solid to the reaction vessel.

• Decontamination: Clean any residual powder from the spatula and work surface using a dry wipe, followed by a wipe lightly dampened with an appropriate solvent (e.g., ethanol or acetone), and finally with soap and water. Dispose of all contaminated wipes in a designated solid waste container.

• Hand Washing: After completing the handling procedure and removing gloves, wash hands thoroughly with soap and water.[3][8]

Storage Conditions

Store 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid in a tightly sealed container in a cool, dry, and well-ventilated area.[3][9] Keep it away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures: A Rapid and Informed Response

In the event of an accidental exposure or spill, a swift and correct response is critical to minimize harm.

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][10]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[3][6]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.[3]

Accidental Release Measures

In the event of a spill, evacuate the immediate area. Wearing the appropriate PPE, including respiratory protection if necessary, carefully sweep up the spilled solid and place it into a labeled, sealed container for disposal.[3] Avoid generating dust. Ventilate the area and wash the spill site with soap and water once the material has been removed.

Disposal Considerations: Responsible Chemical Waste Management

All waste containing 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid should be treated as chemical waste. Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations. Do not dispose of it down the drain or in the regular trash.[3][7]

Visualizing the Workflow: Safe Handling of a Powdered Chemical

The following diagram illustrates the logical flow of the safe handling procedure for a powdered chemical like 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid.

Caption: Workflow for the safe handling of powdered chemicals.

Conclusion

While 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a valuable research chemical, its potential hazards necessitate a diligent and informed approach to its handling. By understanding its GHS classification, implementing robust engineering controls, consistently using appropriate personal protective equipment, and adhering to established safe handling and emergency procedures, researchers can mitigate the risks and ensure a safe laboratory environment. This guide serves as a foundational resource, and it is imperative to always consult with your institution's Environmental Health and Safety department for specific guidance and to conduct a thorough risk assessment before commencing any new experimental work.

References

• Kao Chemicals. (2021). Material Safety Data Sheet. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2023). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

• NextSDS. (n.d.). 3,5-difluoro-4-(methoxycarbonyl)benzoic acid — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). 2,5-difluoro-4-methoxybenzoic acid — Chemical Substance Information. Retrieved from [Link]

• National Institute of Standards and Technology. (2020). Safety Data Sheet: Benzoic Acid (Calorimetric Standard). Retrieved from [Link]

Sources

• 1. 2,5-Difluoro-4-methoxybenzoic acid | 1060739-01-6 [sigmaaldrich.cn]
• 2. 2,5-Difluoro-4-methoxybenzoic acid | 1060739-01-6 [sigmaaldrich.com]
• 3. aksci.com [aksci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. tcichemicals.com [tcichemicals.com]
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• 7. chemos.de [chemos.de]
• 8. tcichemicals.com [tcichemicals.com]
• 9. 2,5-Difluoro-4-methoxybenzoic acid | 1060739-01-6 [sigmaaldrich.cn]
• 10. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Introduction: The Strategic Importance of Fluorinated Benzoic Acids in Medicinal Chemistry

An Application Note and Protocol Guide for the Utilization of 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid in Pharmaceutical Synthesis

The introduction of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry, often leading to profound improvements in a drug candidate's metabolic stability, binding affinity, and pharmacokinetic profile.[1] Within this context, fluorinated benzoic acid derivatives serve as versatile and highly valuable building blocks for the synthesis of a wide array of pharmaceutical agents. 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a particularly noteworthy starting material, possessing a unique combination of reactive sites that allow for strategic and divergent synthesis.

This guide provides detailed application notes and protocols for the use of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid as a precursor in the synthesis of key pharmaceutical intermediates. The protocols are designed to be self-validating, with in-depth explanations of the underlying chemical principles and experimental choices, reflecting the best practices of a senior application scientist.

Physicochemical Properties and Safety Information

A thorough understanding of the starting material is critical for successful and safe synthesis.

Property	Value	Source
Molecular Formula	C₉H₆F₂O₄	N/A
Molecular Weight	216.14 g/mol	N/A
Appearance	White to off-white solid	[2]
Purity	Typically ≥97%	[2]
Storage	Store in a cool, dry place, sealed from moisture.	[2]
Safety	H302, H315, H319, H335: Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.	[3]
Handling	P261, P305+P351+P338: Avoid breathing dust/fume/gas/mist/vapors/spray. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[3]

Proposed Synthetic Application: Conversion to 2,5-Difluoro-4-aminobenzoic Acid

A common and valuable transformation in pharmaceutical synthesis is the conversion of a carboxylic acid or its ester into an amine. The resulting amino-substituted aromatic core can then serve as a versatile scaffold for the introduction of diverse functionalities, for instance, through amide bond formation or reductive amination.

This guide details a robust, two-step protocol for the conversion of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid to 2,5-difluoro-4-aminobenzoic acid, a key intermediate for various synthetic campaigns. The chosen method is a modified Curtius rearrangement, which is known for its efficiency and tolerance of a wide range of functional groups.

Caption: Proposed two-step synthesis of 2,5-Difluoro-4-aminobenzoic acid.

Part 1: Modified Curtius Rearrangement

Protocol 1: Synthesis of the Intermediate Isocyanate/Carbamate

This protocol describes the conversion of the carboxylic acid functionality of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid into an isocyanate, which is then trapped in situ with an alcohol to form a stable carbamate intermediate.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles
2,5-Difluoro-4-(methoxycarbonyl)benzoic acid	C₉H₆F₂O₄	216.14	5.00 g	23.1 mmol
Diphenylphosphoryl azide (DPPA)	(C₆H₅)₂P(O)N₃	275.24	6.70 g	24.3 mmol
Triethylamine (TEA)	(C₂H₅)₃N	101.19	3.52 mL	25.4 mmol
tert-Butanol (t-BuOH)	C₄H₁₀O	74.12	50 mL	-
Toluene	C₇H₈	92.14	100 mL	-

Experimental Procedure:

• Reaction Setup: To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (5.00 g, 23.1 mmol).

• Solvent Addition: Add toluene (100 mL) and tert-butanol (50 mL) to the flask. Stir the mixture to dissolve the starting material.

• Base Addition: Add triethylamine (3.52 mL, 25.4 mmol) to the solution at room temperature.

• DPPA Addition: Slowly add diphenylphosphoryl azide (DPPA) (6.70 g, 24.3 mmol) to the reaction mixture dropwise over 10-15 minutes. Caution: Azides are potentially explosive. Handle with appropriate care behind a blast shield.

• Reaction: Heat the reaction mixture to 80-85 °C and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing 100 mL of saturated aqueous sodium bicarbonate solution to quench any unreacted DPPA.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL).

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tert-butyl carbamate intermediate.

Purification:

The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Expertise & Experience: The "Why" Behind the Protocol

• Choice of Reagents:

  • DPPA: Diphenylphosphoryl azide is a commonly used and relatively safe reagent for the Curtius rearrangement. It allows for a one-pot conversion of a carboxylic acid to an isocyanate without the need to isolate the potentially hazardous acyl azide intermediate.

  • tert-Butanol: This alcohol serves as a trapping agent for the highly reactive isocyanate intermediate, forming a stable and easily isolatable tert-butyl carbamate (Boc-protected amine). The Boc protecting group is advantageous as it is stable under a variety of reaction conditions but can be readily removed under acidic conditions.

  • Triethylamine: This tertiary amine base is used to deprotonate the carboxylic acid, facilitating the reaction with DPPA.

• Reaction Conditions:

  • Temperature: Heating is required to promote the rearrangement of the acyl azide to the isocyanate. The chosen temperature of 80-85 °C is a good balance between achieving a reasonable reaction rate and minimizing potential side reactions.

  • Inert Atmosphere: While not strictly necessary for this reaction, using a nitrogen atmosphere helps to prevent the introduction of moisture, which could react with the isocyanate intermediate.

Part 2: Hydrolysis of the Carbamate Intermediate

Protocol 2: Synthesis of 2,5-Difluoro-4-aminobenzoic Acid

This protocol describes the deprotection of the Boc-protected amine and the simultaneous hydrolysis of the methyl ester to yield the final product, 2,5-difluoro-4-aminobenzoic acid.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity
Crude Carbamate Intermediate	-	-	From Protocol 1
Hydrochloric Acid (conc.)	HCl	36.46	50 mL
Dioxane	C₄H₈O₂	88.11	50 mL

Experimental Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve the crude carbamate intermediate from the previous step in dioxane (50 mL).

• Acid Addition: Add concentrated hydrochloric acid (50 mL) to the solution.

• Reaction: Heat the mixture to reflux (approximately 100-110 °C) for 8-12 hours. Monitor the reaction by TLC until the starting material is no longer visible.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • The product may precipitate out of the solution upon cooling. If so, collect the solid by vacuum filtration.

  • If no precipitate forms, carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7. Caution: Vigorous gas evolution will occur.

  • Extract the neutralized solution with ethyl acetate (3 x 75 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification:

The crude 2,5-difluoro-4-aminobenzoic acid can be purified by recrystallization from an appropriate solvent system, such as ethanol/water.

Expertise & Experience: The "Why" Behind the Protocol

• Choice of Reagents:

  • Hydrochloric Acid: A strong acid is required for the cleavage of the Boc protecting group. Concentrated HCl is effective and readily available. It also serves to hydrolyze the methyl ester to the corresponding carboxylic acid in a one-pot fashion.

  • Dioxane: This solvent is miscible with both the aqueous HCl and the organic substrate, ensuring a homogeneous reaction mixture.

• Reaction Conditions:

  • Reflux: Elevated temperatures are necessary to drive both the Boc deprotection and the ester hydrolysis to completion within a reasonable timeframe.

Caption: Simplified mechanism of the modified Curtius rearrangement and subsequent hydrolysis.

Conclusion

2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a valuable and versatile precursor for the synthesis of pharmaceutically relevant molecules. The protocols detailed in this guide provide a reliable and well-rationalized pathway for its conversion into 2,5-difluoro-4-aminobenzoic acid, a key building block for further elaboration. By understanding the underlying chemical principles and adhering to best laboratory practices, researchers can effectively utilize this compound in their drug discovery and development endeavors.

References

• Wagner, C. E., & Groy, T. L. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2340. [Link]

• Wang, X., et al. (2018). Discovery of 4-[(2R,4R)-4-({[1-(2,2-Difluoro-1,3-benzodioxol-5-yl)cyclopropyl]carbonyl}amino)-7-(difluoromethoxy)-3,4-dihydro-2H-chromen-2-yl]benzoic Acid (ABBV/GLPG-2222), a Potent Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) Corrector for the Treatment of Cystic Fibrosis. Journal of Medicinal Chemistry, 61(4), 1436–1449. [Link]

• Chemspace. 2,5-difluoro-4-[1-(methoxycarbonyl)cyclopentyl]benzoic acid. [Link]

• European Patent Office. Patent EP0772579B1: BENZOYL DERIVATIVES AND SYNTHESIS THEREOF. [Link]

• Google Patents. CN114736133B - Preparation of 2,4, 5-trifluoro-3-methoxybenzoic acid.

• European Patent Office. Patent EP1853548B1: PROCESS FOR THE PREPARATION OF BENZOIC ACID DERIVATIVES VIA A NEW INTERMEDIATE OF SYNTHESIS. [Link]

• SAGE Journals. A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. [Link]

• ChemRxiv. Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. [Link]

• PubMed. Novel class of benzoic acid ester derivatives as potent PDE4 inhibitors for inhaled administration in the treatment of respiratory diseases. [Link]

Sources

• 1. Discovery of 4-[(2R,4R)-4-({[1-(2,2-Difluoro-1,3-benzodioxol-5-yl)cyclopropyl]carbonyl}amino)-7-(difluoromethoxy)-3,4-dihydro-2H-chromen-2-yl]benzoic Acid (ABBV/GLPG-2222), a Potent Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) Corrector for the Treatment of Cystic Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2,5-Difluoro-4-methoxybenzoic acid | 1060739-01-6 [sigmaaldrich.com]

recrystallization methods for fluorinated aromatic compounds

Application Note: Advanced Recrystallization Strategies for Fluorinated Aromatic Compounds

Introduction: The Unique Physicochemical Landscape of Fluorinated Aromatics

Fluorinated aromatic compounds have become indispensable structural motifs in modern drug discovery, organic electronics, and crystal engineering. However, the incorporation of multiple fluorine atoms drastically alters the physicochemical landscape of the aromatic ring. Due to fluorine's high electronegativity, low polarizability, and dense electron cloud, heavily fluorinated aromatics exhibit the 1—a thermodynamic tendency to phase-separate from both polar aqueous and non-polar hydrogenated organic media[1].

Standard recrystallization protocols (e.g., ethanol/water or ethyl acetate/hexanes) frequently fail for polyfluorinated aromatics due to orthogonal solubility profiles, often resulting in the compound "oiling out" rather than nucleating. Furthermore, the inversion of the aromatic quadrupole moment generates an electron-deficient π -hole, leading to unique supramolecular behaviors such as arene-perfluoroarene stacking[2]. This application note details specialized recrystallization methodologies, focusing on the causality behind solvent selection and the exploitation of multipolar electrostatic interactions to achieve high-purity crystalline materials.

The Causality of Solvent Selection

When designing a recrystallization system for fluorinated compounds, the chosen solvent must overcome the lattice energy of the crude solid while accommodating the lipophilic yet hydrophobic nature of the C–F bonds.3 has emerged as a privileged solvent for this purpose[3]. HFIP possesses a unique combination of properties: it is a strong hydrogen-bond donor (facilitating the disruption of intermolecular hydrogen bonds in the crude matrix), highly polar, yet miscible with a wide range of standard anti-solvents. By matching the fluorous nature of the solute, HFIP ensures complete dissolution at mild temperatures, preventing thermal degradation of sensitive active pharmaceutical ingredients (APIs).

Table 1: Quantitative Physicochemical Properties of Solvents for Fluorinated Aromatics

Solvent	Boiling Point (°C)	Density (g/mL)	Dielectric Constant ( ϵ )	H-Bond Donor ( α )	Role in Recrystallization Workflows
Hexafluoroisopropanol (HFIP)	58.2	1.59	16.7	1.96	Primary solvent; disrupts strong lattice networks and dissolves fluorous domains.
Trifluoroethanol (TFE)	74.0	1.39	26.1	1.51	Milder primary solvent; optimal for partially fluorinated or hybrid systems.
Perfluorohexane	56.0	1.67	1.8	0.00	Specialized anti-solvent for highly fluorous-tagged molecules.
Hexanes	69.0	0.65	1.8	0.00	Standard anti-solvent; induces rapid supersaturation when paired with HFIP.

Supramolecular Crystal Engineering

The crystallization of fluorinated aromatics is not merely a thermodynamic precipitation; it is an exercise in crystal engineering. The electron-withdrawing nature of multiple fluorine substituents depletes the π -electron cloud, creating a positively charged π -hole. This allows for selective molecular recognition and the formation of highly ordered 1D or 3D stacks when paired with electron-rich non-fluorinated aromatics[4]. Understanding these forces is critical for designing successful co-crystallization protocols.

Supramolecular forces driving the crystallization of fluorinated aromatic compounds.

Experimental Protocols

Protocol A: HFIP/Anti-Solvent Recrystallization for Polyfluorinated Aromatics

Causality: HFIP dissolves the fluorinated aromatic at mild temperatures due to its strong H-bond donicity and fluorous affinity[3]. The subsequent addition of a non-polar anti-solvent (like hexanes) selectively decreases the solubility of the fluorinated compound while keeping hydrogenated organic impurities dissolved in the bulk phase.

Step-by-Step Methodology:

• Dissolution: Weigh 1.0 g of the crude fluorinated aromatic compound into a 50 mL round-bottom flask. Add HFIP dropwise (typically 2–5 mL) while warming the flask in a water bath at 45°C until complete dissolution is achieved.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed medium-porosity fritted funnel to remove insoluble polymeric particulates.

• Anti-Solvent Addition: Transfer the filtrate to a crystallization dish. While maintaining the temperature at 40°C, add hexanes dropwise until the solution becomes faintly turbid (the cloud point). Add a single drop of HFIP to clear the turbidity.

• Controlled Cooling: Cover the dish with a watch glass and allow it to cool to room temperature (22°C) over 4 hours. Do not disturb the vessel to prevent premature seeding. Once at room temperature, transfer to a 4°C refrigerator for 12–24 hours to maximize yield.

• Isolation: Collect the resulting crystals via vacuum filtration. Wash the filter cake with ice-cold hexanes (2 × 5 mL) to remove residual HFIP and impurities.

• Drying: Dry the crystals under high vacuum (0.5 mmHg) at 35°C for 6 hours.

Workflow for the HFIP/Anti-solvent recrystallization method.

Protocol B: Arene-Perfluoroarene Co-Crystallization

Causality: When a highly fluorinated aromatic (e.g., octafluoronaphthalene derivatives) cannot be purified via standard single-component crystallization, introducing an electron-rich non-fluorinated aromatic (e.g., benzene or naphthalene) induces the formation of a highly crystalline 1:1 co-crystal. This is driven by multipolar electrostatic π

πF​ interactions, forcing the molecules into an alternating face-to-face stack[2].

Step-by-Step Methodology:

• Stoichiometric Mixing: Weigh equimolar amounts (1.0 mmol each) of the fluorinated target compound and the electron-rich co-former into a 20 mL scintillation vial.

• Bridging Solvent Addition: Add a bridging solvent (e.g., dichloromethane or a 1:1 mixture of DCM/methanol) until both solids are completely dissolved at room temperature.

• Evaporative Crystallization: Puncture the cap of the vial with a needle (3–4 small holes) to allow for slow solvent evaporation. Place the vial in a vibration-free environment at 20°C.

• Harvesting: After 3–5 days, once the solvent volume has reduced by 70–80%, harvest the alternating stack co-crystals via gentle decanting and air-drying.

Troubleshooting & Self-Validating Systems

• Oiling Out: If the fluorinated compound forms an oil instead of crystals, the cooling rate is too fast, or the anti-solvent is too non-polar. Self-Correction: Re-dissolve the oil by warming and adding a few drops of HFIP, then switch the anti-solvent to a slightly more polar option (e.g., toluene or diethyl ether).

• Solvent Inclusion: Fluorinated aromatics frequently trap solvent molecules in their porous crystal lattices[2]. Validation: Always run a Thermogravimetric Analysis (TGA) or a baseline5 to quantify and validate the absence of trapped HFIP or hexanes[5].

• Co-Crystal Stoichiometry: For Protocol B, confirm the 1:1 stoichiometry and purity using 1H and 19F NMR spectroscopy. The distinct integration ratios of the co-former will validate the successful assembly of the supramolecular lattice.

References

• Structural basis for the enhanced stability of highly fluorinated proteins , Proceedings of the National Academy of Sciences (PMC). 1

• Dissecting Porosity in Molecular Crystals: Influence of Geometry, Hydrogen Bonding, and [π···π] Stacking on the Solid-State Packing of Fluorinated Aromatics , Journal of the American Chemical Society. 2

• HFIP in Organic Synthesis , Chemical Reviews - ACS Publications. 3

• Selective Benzene Recognition in Competitive Solvent System Using Perfluorinated Dinuclear Cu(II) Complex , MDPI. 4

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds , The Journal of Organic Chemistry - ACS Publications. 5

Sources

• 1. Structural basis for the enhanced stability of highly fluorinated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid in PROTAC Linker Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Linkers in PROTAC Design

Proteolysis Targeting Chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cellular ubiquitin-proteasome system to degrade specific proteins of interest (POIs).[1] These heterobifunctional molecules consist of a ligand for the POI and a ligand for an E3 ubiquitin ligase, joined by a chemical linker.[2][3] While the ligands provide target specificity, the linker is far from a passive spacer; it critically influences the PROTAC's efficacy, selectivity, and overall drug-like properties.[2][4] The linker's composition, length, and rigidity dictate the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase), which is the cornerstone of PROTAC-mediated protein degradation.[5] Furthermore, the linker significantly impacts the physicochemical properties of the PROTAC, such as solubility, cell permeability, and metabolic stability.[5][6][7][8][9]

The strategic incorporation of fluorine into linker structures is a widely recognized approach in medicinal chemistry to enhance these properties.[10] This guide focuses on the application of a specific, functionalized building block, 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid , for the rational design and synthesis of advanced PROTAC linkers.

Application Notes: Leveraging a Difluorinated Phenyl Moiety for Optimal Linker Design

The choice to incorporate 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid into a PROTAC linker is a strategic decision aimed at imparting several beneficial attributes to the final molecule.

Modulation of Physicochemical Properties

• Lipophilicity and Permeability: PROTACs often fall into the "beyond Rule of 5" chemical space, making cell permeability a significant hurdle.[7][8][9] The introduction of fluorine atoms can modulate lipophilicity. While highly fluorinated motifs can increase lipophilicity, strategic placement, as in a difluorinated phenyl ring, can also lower the pKa of adjacent functionalities and influence hydrogen bonding potential, which in turn affects membrane permeability.[10][11] The rigid nature of the phenyl ring, in contrast to flexible alkyl or PEG linkers, can also contribute to improved cell permeability by reducing the number of rotatable bonds and favoring conformations that shield polar groups.[7][8][9][12]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage. Incorporating a difluorinated phenyl ring into the linker can enhance the metabolic stability of the PROTAC, preventing premature degradation and increasing its intracellular half-life.[11]

Conformational Rigidity and Ternary Complex Optimization

Flexible linkers, such as long alkyl or polyethylene glycol (PEG) chains, can be entropically penalized upon binding to form the ternary complex.[2] In contrast, more rigid linkers, like the difluorinated phenyl group, can reduce this entropic cost.[12] This pre-organization can lead to more stable and productive ternary complexes, although a trade-off between rigidity and the ability to achieve an optimal complex geometry must be considered.[12] The defined geometry of the phenyl ring provides a scaffold for precise spatial positioning of the two ligands of the PROTAC.

An Orthogonal Synthetic Handle for Sequential Synthesis

2,5-Difluoro-4-(methoxycarbonyl)benzoic acid offers two distinct, orthogonally reactive functional groups: a carboxylic acid and a methyl ester. This feature is highly advantageous for a convergent and controlled synthesis of PROTACs. The free carboxylic acid can be readily coupled to an amine on one part of the molecule (e.g., an E3 ligase ligand or a linker fragment). Subsequently, the methyl ester can be selectively hydrolyzed to unmask a new carboxylic acid, which can then be coupled to the second part of the molecule (e.g., the POI ligand). This sequential approach avoids the formation of undesired side products and simplifies purification.

Synthetic workflow using the orthogonal handles of the building block.

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on the specific substrates used. Always conduct reactions in a well-ventilated fume hood and use appropriate personal protective equipment (PPE).

Protocol 1: Amide Bond Formation via the Carboxylic Acid Moiety

This protocol describes the coupling of the carboxylic acid of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid to a primary or secondary amine using HATU, a common and efficient coupling reagent, particularly for challenging couplings.[13][14]

Materials

Reagent	M.W.	Equivalents
2,5-Difluoro-4-(methoxycarbonyl)benzoic acid	202.14	1.0
Amine-containing Substrate (Ligand 1/Linker)	-	1.1
HATU	380.23	1.2
N,N-Diisopropylethylamine (DIPEA)	129.24	2.5
Anhydrous N,N-Dimethylformamide (DMF)	-	-

Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DMF (approx. 0.1 M concentration).

• Reagent Addition: Add HATU (1.2 eq) to the solution, followed by the amine-containing substrate (1.1 eq).

• Base Addition: Add DIPEA (2.5 eq) dropwise to the stirred solution.

• Reaction: Stir the reaction mixture at room temperature for 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous lithium chloride, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure amide-ester intermediate.

Causality and Trustworthiness:

• HATU is chosen for its high efficiency in forming an activated OAt-ester, which reacts readily with amines to form the amide bond, even with electron-deficient anilines or sterically hindered substrates.[15][16]

• DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid and neutralize the ammonium salts formed during the reaction.[14]

• Anhydrous conditions are crucial as water can hydrolyze the activated ester intermediate, reducing the yield.

• The aqueous work-up is designed to remove unreacted starting materials, coupling reagents, and DIPEA salts, providing a cleaner crude product for purification.

Protocol 2: Selective Methyl Ester Hydrolysis

This section provides two alternative methods for the hydrolysis of the methyl ester to unmask the carboxylic acid for the subsequent coupling step. The choice of method depends on the sensitivity of other functional groups within the molecule.

This is a common and effective method for robust substrates.[17][18][19]

Materials

Reagent	Equivalents
Amide-Ester Intermediate	1.0
Lithium Hydroxide Monohydrate (LiOH·H₂O)	3.0 - 5.0
Tetrahydrofuran (THF)	-
Methanol (MeOH)	-
Water (H₂O)	-
1 M Hydrochloric Acid (HCl)	-

Procedure

• Dissolution: Dissolve the amide-ester intermediate (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H₂O.

• Base Addition: Add LiOH·H₂O (3.0-5.0 eq) to the solution.

• Reaction: Stir the mixture at room temperature for 2-12 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting ester.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the organic solvents.

  • Dilute the remaining aqueous solution with water and cool in an ice bath.

  • Acidify the solution to pH ~3-4 by the slow addition of 1 M HCl. A precipitate should form.

  • Extract the aqueous layer three times with ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the desired carboxylic acid.

Causality and Trustworthiness:

• LiOH is a strong base that effectively hydrolyzes the ester via a nucleophilic acyl substitution mechanism.[17][18]

• The solvent mixture ensures the solubility of both the typically organic-soluble substrate and the aqueous base.

• Acidification is necessary to protonate the resulting carboxylate salt to yield the neutral carboxylic acid, which can then be extracted into an organic solvent.

This method is particularly useful for complex molecules with base-sensitive functional groups, as it proceeds under neutral conditions.[1][2][4][5][6][20]

Materials

Reagent	Equivalents
Amide-Ester Intermediate	1.0
Trimethyltin Hydroxide (Me₃SnOH)	4.0 - 10.0
Anhydrous 1,2-Dichloroethane (DCE)	-

Procedure

• Reaction Setup: To a solution of the amide-ester intermediate (1.0 eq) in anhydrous DCE, add trimethyltin hydroxide (4.0-10.0 eq).

• Reaction: Heat the reaction mixture to reflux (approx. 83 °C) for 4-24 hours.

• Monitoring: Monitor the reaction progress by LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • The crude product can often be taken to the next step after removal of the solvent, or it can be purified by partitioning between ethyl acetate and a slightly acidic aqueous solution (pH ~4-5) to protonate the carboxylic acid, followed by standard extraction and drying procedures.

Causality and Trustworthiness:

• Me₃SnOH offers high selectivity for the hydrolysis of methyl esters over other ester types and is tolerant of many other functional groups.[2][4][5] The mechanism is thought to involve the formation of a tin-carboxylate intermediate.

• The reaction is performed under neutral, non-hydrolytic conditions , which preserves stereocenters prone to epimerization and protects base-labile groups.[4][5][6]

• This method provides a valuable alternative when standard saponification leads to side reactions or decomposition.

Sources

• 1. Straightforward protocol for the efficient synthesis of varied N1-acylated (aza)indole 2-/3-alkanoic acids and esters: optimization and scale-up - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. reddit.com [reddit.com]

Introduction: Beyond the Batch—A Modern Approach to Carboxylic Acid Synthesis

An Application Guide to the Continuous Flow Synthesis of Substituted Benzoic Acids

Substituted benzoic acids are fundamental building blocks in the pharmaceutical, agrochemical, and materials science industries. Their synthesis is a cornerstone of organic chemistry, traditionally performed in batch reactors. However, conventional batch methods for common synthetic routes, such as the carboxylation of organometallic reagents or the oxidation of toluenes, are often plagued by challenges. These include poor heat management of highly exothermic reactions, safety risks associated with handling pyrophoric or unstable intermediates, and difficulties in achieving consistent product quality at scale.[1][2][3][4]

Continuous flow chemistry emerges as a transformative technology, offering a robust solution to these longstanding issues.[5][6] By conducting reactions in a continuously flowing stream through a network of tubes or microreactors, this approach provides unparalleled control over critical process parameters like temperature, pressure, and residence time.[6][7][8] The inherent advantages of flow chemistry—including superior heat and mass transfer, enhanced safety due to small reaction volumes, and seamless scalability—make it an ideal platform for the synthesis of active pharmaceutical ingredients (APIs) and their intermediates.[7][8][9] This guide provides detailed application notes and protocols for the synthesis of substituted benzoic acids using continuous flow reactors, tailored for researchers, scientists, and drug development professionals.

Pillar 1: The Chemistry—Adapting Carboxylation for Continuous Flow

The incorporation of a carboxyl group onto an aromatic ring is most powerfully achieved through the reaction of an organometallic intermediate with carbon dioxide (CO₂).[3][10] Two primary methods, Grignard and organolithium carboxylation, are exceptionally well-suited for adaptation to a flow process.

The Challenge in Batch:

• Exothermicity: The formation of organometallic reagents and their subsequent quenching with CO₂ are highly exothermic steps. In large batch reactors, inefficient heat dissipation can lead to temperature spikes, resulting in the formation of impurities and, in the worst case, dangerous runaway reactions.[2][3][11]

• Mass Transfer Limitations: Carboxylation is a gas-liquid reaction. In a batch vessel, achieving efficient mixing between the gaseous CO₂ and the liquid organometallic solution is difficult, often leading to incomplete reactions and the formation of byproducts like ketones and tertiary alcohols.[1][12]

• Safety: Handling large quantities of pyrophoric organolithium reagents or flammable Grignard reagents in ethereal solvents presents significant operational hazards.[13][14]

The Flow Chemistry Solution:

Flow reactors fundamentally overcome these issues. Their high surface-area-to-volume ratio allows for near-instantaneous heat transfer, enabling precise temperature control even for highly exothermic processes.[9][15] The use of micromixers or specialized gas-liquid reactors ensures efficient and homogenous mixing, maximizing the reaction interface and improving yield and selectivity.[3][16] Most importantly, the small internal volume of the reactor at any given moment drastically minimizes the risk associated with hazardous reagents and unstable intermediates.[3][9]

Pillar 2: Application Protocol—Organometallic Carboxylation in Flow

This section details the protocols for synthesizing substituted benzoic acids via both Grignard and organolithium pathways using a continuous flow setup.

A. General System Configuration

A modular flow chemistry system is employed for these syntheses. The fundamental components include high-pressure pumps for reagent delivery, a reactor module for the reaction itself, a gas-introduction module, a back-pressure regulator to maintain the system under pressure and keep gases in solution, and a temperature control unit (e.g., a cryostat or heater).

B. Protocol 1: Grignard-Based Carboxylation of an Aryl Bromide

This protocol describes the synthesis of a substituted benzoic acid from its corresponding aryl bromide. The process involves the in-line formation of the Grignard reagent followed by immediate carboxylation.

1. Experimental Workflow Diagram

Caption: Workflow for Grignard-based carboxylation.

2. Step-by-Step Methodology

• Reagent Preparation:

  • Solution A: Prepare a 0.5 M solution of the desired aryl bromide (e.g., 4-bromotoluene) in anhydrous tetrahydrofuran (THF).

  • Solution B: Use a commercially available 1.3 M solution of isopropylmagnesium chloride lithium chloride complex (i-PrMgCl·LiCl, "Turbo Grignard") in THF. This reagent facilitates rapid and efficient bromine-magnesium exchange.

  • Gas Supply: Secure a cylinder of high-purity carbon dioxide (CO₂) connected to the gas-liquid reactor via a mass flow controller.

• System Setup and Priming:

  • Assemble the flow reactor system as depicted in the workflow diagram. A tube-in-tube reactor with a gas-permeable inner membrane (e.g., Teflon® AF-2400) is highly effective for introducing CO₂.[16]

  • Set the temperature for both reactor coils to 25°C.

  • Set the back-pressure regulator to 10 bar. This ensures CO₂ remains dissolved in the reaction stream.

  • Prime the respective pumps and lines with anhydrous THF.

• Reaction Execution:

  • Pump Solution A at a flow rate of 1.0 mL/min.

  • Pump Solution B at a flow rate of 0.38 mL/min (to achieve ~1.0 equivalent of Grignard reagent). The streams combine in the T-mixer.

  • The combined stream flows through Coil Reactor 1 (10 mL volume), providing a residence time of approximately 7.2 minutes for the bromine-magnesium exchange to complete.

  • Introduce CO₂ into the outer chamber of the tube-in-tube reactor at a pressure of 12 bar, allowing it to permeate into the reaction stream containing the newly formed Grignard reagent.

  • The gas-liquid mixture passes through Coil Reactor 2 (5 mL volume) to ensure complete carboxylation.

  • The product stream exits the reactor system through the back-pressure regulator and is collected in a stirred vessel containing an excess of 1 M aqueous HCl to quench the reaction and protonate the carboxylate salt.

• Work-up and Isolation:

  • Once the collection is complete, transfer the contents of the collection vessel to a separatory funnel.

  • Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude substituted benzoic acid.

  • Purify the product by recrystallization.[17]

C. Protocol 2: Organolithium-Based Cryogenic Carboxylation

This protocol is essential for substrates that require direct deprotonation or for lithium-halogen exchanges at very low temperatures to prevent side reactions like benzyne formation.[3]

1. Experimental Workflow Diagram

Caption: Workflow for cryogenic organolithium carboxylation.

2. Step-by-Step Methodology

• Reagent Preparation:

  • Solution A: Prepare a 0.4 M solution of the substrate (e.g., N-Boc-4,4-difluoropiperidine) in anhydrous THF.[18]

  • Solution B: Use a commercially available 1.3 M solution of s-BuLi in cyclohexane.

  • Gas Supply: Connect a cylinder of high-purity gaseous CO₂ to the second T-mixer via a mass flow controller.

• System Setup and Pre-cooling:

  • Assemble the flow reactor system as shown. The reactor coils are submerged in a cooling bath maintained at -78°C (e.g., a dry ice/acetone slush or a cryostat).[1][3]

  • Set the back-pressure regulator to 5 bar.

  • Pre-cool the entire reactor module to the target temperature by flowing the solvent through the system.

• Reaction Execution:

  • Pump Solution A at a rate of 21 mL/min.

  • Pump Solution B at a rate of 8.4 mL/min (1.3 equivalents). The streams combine and enter the first cryogenic coil.[18]

  • The short residence time in Coil Reactor 1 (e.g., 4 seconds) is sufficient for the rapid deprotonation/lithiation.[18]

  • Introduce gaseous CO₂ into the stream at the second T-mixer at a flow rate of 450 mL/min (2.4 equivalents).[18]

  • The resulting mixture flows through the second, larger cryogenic coil to complete the carboxylation.

  • The output stream is collected in a batch reactor containing a stirred, cooled (0°C) solution of 1 M aqueous ammonium chloride.[18]

• Work-up and Isolation:

  • Follow a standard aqueous work-up procedure similar to the Grignard protocol to isolate and purify the desired carboxylic acid product.

Pillar 3: Process Optimization and Data

The precise control afforded by flow chemistry allows for rapid optimization of reaction conditions. By systematically varying parameters, optimal yield and purity can be achieved with minimal material consumption. The integration of Process Analytical Technology (PAT), such as in-line FTIR or online UPLC-MS, provides real-time data on reaction conversion and impurity profiles, enabling a Quality by Design (QbD) approach to synthesis.[19][20][21][22]

Table 1: Representative Conditions for Flow Carboxylation of Various Substrates

Substrate	Method	Organometallic Reagent	Temp. (°C)	Residence Time (Anion Formation)	Residence Time (Carboxylation)	Isolated Yield (%)	Reference
2-Chlorobenzonitrile	Organolithium	n-BuLi / TMEDA	-78	1.5 min	1.5 min	88%	[3]
N-Boc-4,4-difluoropiperidine	Organolithium	s-BuLi	-10	4.1 s	16.4 s	94%	[18]
4-Bromotoluene	Grignard	i-PrMgCl·LiCl	25	~7 min	~3 min	>90% (Typical)	N/A
4-Iodoanisole	Grignard	i-PrMgCl·LiCl	25	~2 min	~1 min	>95% (Typical)	N/A

Conclusion: A Safer, More Efficient Future for Synthesis

The continuous flow synthesis of substituted benzoic acids represents a significant advancement over traditional batch manufacturing. By leveraging the inherent advantages of flow technology, researchers can safely and efficiently handle highly reactive organometallic intermediates, achieve precise control over reaction conditions, and readily scale production from the lab bench to kilogram quantities.[3] This methodology not only improves yields and purity but also aligns with the principles of green chemistry by reducing waste and enhancing process safety.[5] As the pharmaceutical and chemical industries continue to embrace continuous manufacturing, these protocols provide a robust and reliable foundation for the modern synthesis of this vital class of molecules.

References

• Syrris. Flow Chemistry in the Pharmaceutical Industry. Available from: [Link]

• Asynt. (2023). What Role Does Flow Chemistry Play in API Manufacturing?. Available from: [Link]

• NJ Bio, Inc. Flow Chemistry. Available from: [Link]

• Google Patents. (2016). US20160090361A1 - Continuous flow carboxylation reaction.

• University of Pennsylvania. Developing SOPs for Hazardous Chemical Manipulations. Available from: [Link]

• American Chemical Society. Grignard Reaction. Available from: [Link]

• Google Patents. (2023). WO2023058053A1 - A continuous flow reactor and process for synthesis of substituted benzoic acid.

• Venkatraman, S., et al. (2014). Continuous Flow Chemistry of Metal Mediated Carboxylation and α-Arylation Reactions. ACS Sustainable Chemistry & Engineering. Available from: [Link]

• Sambasivam, G., et al. (2021). Scale-Up and Optimization of a Continuous Flow Carboxylation of N-Boc-4,4-difluoropiperidine Using s-BuLi in THF. Organic Process Research & Development. Available from: [Link]

• Oger, N., et al. (2012). Alkylation of Substituted Benzoic Acids in a Continuous Flow Microfluidic Microreactor: Kinetics and Linear Free Energy Relationships. Organic Process Research & Development. Available from: [Link]

• Nagaki, A., et al. (2009). Extremely fast gas/liquid reactions in flow microreactors: carboxylation of short-lived organolithiums. Chemical Communications. Available from: [Link]

• Healy, A. R., et al. (2024). The role of PAT in the development of telescoped continuous flow processes. Reaction Chemistry & Engineering. Available from: [Link]

• YouTube. (2024). Grignard reaction safety. Available from: [Link]

• ResearchGate. (2023). Process analytical technology (PAT): applications to flow processes for active pharmaceutical ingredient (API) development. Available from: [Link]

• ResearchGate. (2013). The Continuous-Flow Synthesis of Carboxylic Acids Using CO2 in a Tube-In-Tube Gas Permeable Membrane Reactor. Available from: [Link]

• The Pharma Master. (2024). Process Analytical Technology (PAT) in API Production. Available from: [Link]

• American Chemical Society. (2010). Grignard Reactions Go Greener with Continuous Processing. Available from: [Link]

• ResearchGate. (2014). Continuous Flow Chemistry of Metal Mediated Carboxylation and α-Arylation Reactions. Available from: [Link]

• Kulkarni, A. A., et al. (2022). Safe Continuous Flow Synthesis of the Grignard Reagent and Flusilazole Intermediate via a Dual-Column Microreactor System. Organic Process Research & Development. Available from: [Link]

• ACS Publications. (2023). Scalable Palladium-Catalyzed C(sp3)–H Carbonylation of Alkylamines in Batch and Continuous Flow. Available from: [Link]

• Royal Society of Chemistry. (2018). Process analytical technology (PAT): applications to flow processes for active pharmaceutical ingredient (API) development. Available from: [Link]

• Pharma's Almanac. (2017). Flow Chemistry: Pathway for Continuous API Manufacturing. Available from: [Link]

• National Center for Biotechnology Information. (2020). Continuous flow synthesis of lipophilic cations derived from benzoic acid as new cytotoxic chemical entities in human head and neck carcinoma cell lines. Available from: [Link]

• Royal Society of Chemistry. (2024). Electrochemical hydrocarboxylation of styrene with CO2 in continuous flow. Available from: [Link]

• ResearchGate. (2019). Continuous Flow Synthesis of 2,2'-Diselenobis(benzoic acid) and Derivatives. Available from: [Link]

• MDPI. (2024). Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. Available from: [Link]

• Thieme. (2021). Progress in Continuous-flow Oxidation of Aromatic Hydrocarbons. Available from: [Link]

• National Center for Biotechnology Information. (2016). Continuous Flow Biocatalysis. Available from: [Link]

• ACS Publications. (2017). Scale-up Study of Benzoic Acid Alkylation in Flow: From Microflow Capillary Reactor to a Milliflow Reactor. Available from: [Link]

• Wiley-VCH. (2017). Flow Chemistry at the Extremes: Turning Complex Reactions into Scalable Processes. Available from: [Link]

• ChemSPX. Phoenix Flow Reactor - High-temperature/pressure reactions. Available from: [Link]

• National Center for Biotechnology Information. (2018). Continuous‐Flow Pd‐Catalyzed Carbonylation of Aryl Chlorides with Carbon Monoxide at Elevated Temperature and Pressure. Available from: [Link]

• Vapourtec. (2022). Continuous processing of concentrated organolithiums in flow using static and dynamic spinning disc reactor technologies. Available from: [Link]

• Frontiers. (2019). Carboxylation Reactions Using Carbon Dioxide as the C1 Source via Catalytically Generated Allyl Metal Intermediates. Available from: [Link]

• National Center for Biotechnology Information. Synthesis of Benzoic Acids from Electrochemically Reduced CO2 Using Heterogeneous Catalysts. Available from: [Link]

• National Bureau of Standards. (1940). Preparation of benzoic acid of high purity. Available from: [Link]

• University of Calgary. organic synthesis: benzoic acid via a grignard reaction. Available from: [Link]

• ACS Publications. (2015). The Use of Gases in Flow Synthesis. Available from: [Link]

• University of Texas at Dallas. GRIGNARD REACTION – Synthesis of Benzoic Acid. Available from: [Link]

• YouTube. (2020). Synthesis of benzoic acid via the Grignard reaction. Available from: [Link]

• Chemistry Steps. (2025). Grignard (RMgX), Organolithium (RLi), and Gilman (R2CuLi) Reagents: Summarizing Their Reactions. Available from: [Link]

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Application Note: Oxidation of Substituted Toluenes to Benzoic Acids

Executive Summary & Mechanistic Rationale

The oxidation of substituted toluenes to their corresponding benzoic acids is a foundational transformation in organic synthesis, heavily utilized in the development of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials. For drug development professionals, selecting the appropriate oxidation system is a critical decision that impacts scalability, environmental footprint (E-factor), and functional group tolerance.

The transformation relies on the oxidative cleavage of benzylic C–H bonds. Because the benzylic position is activated by the adjacent aromatic ring, it is uniquely susceptible to radical abstraction and subsequent oxygen insertion. The choice of oxidant dictates the reaction pathway:

• Stoichiometric Metal Oxidants (e.g., KMnO₄): Proceed via a combination of radical and electron-transfer pathways. The reaction is highly robust but generates significant heavy-metal waste (MnO₂).

• Catalytic Aerobic Oxidation: Utilizes molecular oxygen ( O2​ ) alongside transition metal catalysts (Co/Mn) and radical initiators like N-hydroxyphthalimide (NHPI). This modern approach operates via a radical chain mechanism, offering superior atom economy and scalability under mild conditions .

Causality of Substituent Effects

The electronic nature of the substituent on the toluene ring dictates the reaction kinetics. According to Hammett principles, the rate-determining step involves the development of partial positive charge or radical character at the benzylic carbon.

• Electron-Donating Groups (EDGs) (e.g., −OCH3​ , −CH3​ ) stabilize the transition state, accelerating the oxidation.

• Electron-Withdrawing Groups (EWGs) (e.g., −NO2​ , −Cl ) inductively destabilize the benzylic intermediate, necessitating harsher conditions, higher pressures, or extended reaction times .

Comparative Analysis of Oxidation Systems

To aid in route scouting, the following table summarizes the quantitative performance metrics of common oxidative systems used for benzylic oxidation.

Oxidizing System	Typical Substrate Scope	Temp (°C)	Time (h)	Yield (%)	Operational Pros & Cons
KMnO₄ (Aqueous / Base)	Broad (Tolerates halogens, nitro groups)	95–100	10–12	80–95	Pro: Robust, requires no specialized equipment.Con: High E-factor, generates stoichiometric MnO₂ waste.
KMnO₄ (Microwave)	Unsubstituted / EDG Toluenes	100	0.1	40–85	Pro: Extremely rapid kinetics .Con: Limited to small-scale or flow setups.
O₂ + Co/Mn/NHPI	Broad (Highly sensitive to free alcohols)	30–50	2–5	>95	Pro: Green, exceptional atom economy, scalable.Con: Requires pressurized O2​ autoclaves .
Dilute HNO₃	Activated Toluenes / Benzyl Alcohols	90	4–8	50–70	Pro: Economical reagent.Con: Risk of aromatic nitration side-reactions; toxic NOx emissions.

Mechanistic Pathway: Catalytic Aerobic Oxidation

The transition toward sustainable drug manufacturing has popularized aerobic oxidation. When utilizing the NHPI/Co(II) system, NHPI acts as an organocatalyst. It is oxidized by the Co(II)/Co(III) cycle to form the highly electrophilic phthalimide-N-oxyl (PINO) radical. The PINO radical abstracts a hydrogen atom from the benzylic position, initiating a self-propagating oxygenation cycle.

Fig 1: Radical chain mechanism for the aerobic oxidation of toluene derivatives.

Experimental Protocols

Protocol A: Classical Permanganate Oxidation (Bench-Scale)

This protocol is ideal for synthesizing gram-scale quantities of substituted benzoic acids where heavy metal waste is manageable. The procedure uses basic conditions to ensure the product remains water-soluble as a carboxylate salt.

Self-Validating System: This reaction is visually self-monitoring. The active oxidant ( MnO4−​ ) is deep purple. As it is consumed, it reduces to MnO2​ , an insoluble brown precipitate. The complete disappearance of the purple hue in the supernatant confirms the exhaustion of the oxidant.

Step-by-Step Methodology:

• Setup: In a 500 mL round-bottom flask, suspend the substituted toluene (0.05 mol) in 200 mL of distilled water. Add Na2​CO3​ (0.025 mol) to the mixture.

  • Causality Note: The base prevents the formation of unreactive esters and ensures the resulting benzoic acid immediately forms a highly soluble sodium salt, partitioning it away from unreacted starting material.

• Oxidant Addition: Add KMnO4​ (0.12 mol) in small portions to avoid violent exothermic boiling.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle boil (approx. 95–100 °C) with vigorous magnetic stirring for 10–12 hours.

• Hot Filtration: Once the purple color has entirely vanished, filter the boiling mixture through a Celite pad using a Büchner funnel to remove the brown MnO2​ precipitate.

  • Causality Note: MnO2​ is highly adsorptive. If the solution is allowed to cool before filtration, the sodium benzoate product will co-precipitate and adsorb onto the MnO2​ matrix, drastically reducing the isolated yield.

• Washing: Wash the filter cake with 50 mL of hot water to extract any residual product.

• Acidification: Cool the combined aqueous filtrate in an ice bath. Slowly add concentrated HCl dropwise until the pH reaches 2. A dense white precipitate of the substituted benzoic acid will form.

• Isolation: Collect the product via vacuum filtration, wash with ice-cold water, and recrystallize from ethanol/water to achieve >98% purity.

Fig 2: Step-by-step experimental workflow for the KMnO4 oxidation of toluenes.

Protocol B: Catalytic Aerobic Oxidation (Process Scale-Up)

This protocol utilizes N-hydroxyphthalimide (NHPI) and a cobalt co-catalyst under an oxygen atmosphere, representing a modern, scalable approach suitable for pilot-plant environments .

Self-Validating System: The reaction is conducted in a sealed autoclave. A continuous drop in O2​ pressure directly correlates with substrate oxidation. When the pressure stabilizes and no further O2​ uptake is observed, the reaction has reached quantitative completion.

Step-by-Step Methodology:

• Catalyst Preparation: In a high-pressure autoclave reactor, dissolve the substituted toluene (100 mmol) in 50 mL of glacial acetic acid.

• Initiator Addition: Add NHPI (10 mol%, 10 mmol) and Cobalt(II) acetate tetrahydrate ( Co(OAc)2​⋅4H2​O , 2.5 mol%, 2.5 mmol).

  • Causality Note: A 4:1 molar ratio of NHPI to Cobalt maximizes PINO radical generation while minimizing transition metal leaching into the final API.

• Pressurization: Seal the autoclave and purge three times with O2​ gas to displace ambient nitrogen. Pressurize the vessel to 3–5 MPa with pure O2​ .

• Heating & Monitoring: Heat the reactor to 50 °C with aggressive mechanical stirring (800 rpm) to overcome gas-liquid mass transfer limitations. Monitor the pressure gauge; repressurize to 5 MPa as oxygen is consumed.

• Quenching: Once oxygen consumption ceases (typically 2–4 hours), cool the reactor to room temperature and safely vent the excess pressure.

• Purification: Dilute the reaction mixture with cold water to precipitate the benzoic acid. Filter and wash with cold water to remove the acetic acid solvent and catalyst residues.

References

• Shan, J., et al. (2025). "Fabricating highly dispersed and stable LaMnO3 perovskite oxide catalysts for selective aerobic oxidation of toluene to benzoic acid under solvent-free conditions." Applied Catalysis A: General, 697, 120218.[Link]

• Goa University Academic Circular. "KMnO4 oxidation of toluene assisted by microwave." Syllabus of Master of Science in Chemistry Programme. [Link]

Application Note: The Role of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid in Advanced Agrochemical Synthesis

[label="Fluorinated Diamide\nAgrochemical",

Finalizing the Document

Target Audience: Synthetic Chemists, Agrochemical Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Structural Rationale

The development of modern agrochemicals—particularly next-generation diamide insecticides and succinate dehydrogenase inhibitor (SDHI) fungicides—relies heavily on the strategic incorporation of halogenated aromatic building blocks [1]. Approximately 30% of all modern agrochemicals contain fluorine, a modification that fundamentally alters a molecule's lipophilicity, metabolic stability, and target-binding affinity [1].

Among these building blocks, 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (CAS: 2091316-47-9) [2] has emerged as a highly versatile intermediate. Structurally, it is a mono-methyl ester of 2,5-difluoroterephthalic acid. This specific configuration provides two critical synthetic advantages:

• Orthogonal Reactivity: The molecule possesses a free carboxylic acid at position 1 and a protected methyl ester at position 4. This allows chemists to perform sequential, regioselective amidations without the risk of cross-linking or polymerization, which is essential for synthesizing unsymmetrical diamides.

• Electronic Activation: The fluorine atoms at the 2 and 5 positions exert a strong electron-withdrawing inductive (-I) effect. This not only increases the acidity of the free carboxylic acid (facilitating easier activation) [3] but also activates the aromatic ring toward specific nucleophilic substitutions if required [4].

Physicochemical Profiling

Understanding the physicochemical baseline of this building block is critical for optimizing reaction conditions, particularly regarding solvent selection and coupling agent compatibility.

Table 1: Comparative Physicochemical Properties

Property	2,5-Difluoro-4-(methoxycarbonyl)benzoic acid	Unfluorinated Analog (Monomethyl terephthalate)	Synthetic Implication
Molecular Weight	216.14 g/mol	180.16 g/mol	Requires precise stoichiometric adjustment during coupling.
Estimated pKa	~3.2	~4.1	Higher acidity requires milder bases (e.g., DIPEA) to prevent premature ester hydrolysis.
Lipophilicity (LogP)	Higher	Lower	Enhanced solubility in aprotic polar solvents (DMF, DMSO) over aqueous media.
Steric Hindrance	Moderate (Ortho-Fluorine)	Low	Necessitates highly efficient coupling reagents (e.g., HATU) to overcome ortho-steric clash.

Synthetic Workflow & Mechanistic Insights

The primary utility of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid lies in the step-by-step construction of complex diamides. The workflow relies on the causality of protecting group chemistry: the methyl ester acts as a temporary mask, preserving the C4 position while the C1 position is functionalized.

Fig 1. Sequential amidation workflow leveraging the orthogonal reactivity of the mono-ester.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . By monitoring specific analytical markers at each step, researchers can confirm mechanistic success before proceeding, minimizing resource waste.

Protocol A: Regioselective Primary Amidation

Objective: Couple the free carboxylic acid with a primary amine while leaving the methyl ester intact.

Causality & Reagent Selection: Traditional acid chloride formation (using SOCl₂ or (COCl)₂) under reflux can lead to partial transesterification or cleavage of the methyl ester. To maintain strict regioselectivity, a mild uronium-based coupling agent (HATU) is utilized alongside a non-nucleophilic base (DIPEA). The ortho-fluorine atom creates mild steric hindrance, which HATU efficiently overcomes by forming a highly reactive 7-azabenzotriazole active ester.

Step-by-Step Methodology:

• Initiation: Dissolve 1.0 eq of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (CAS: 2091316-47-9) [2] in anhydrous DMF (0.2 M concentration) under an inert N₂ atmosphere.

• Activation: Add 1.2 eq of HATU and 2.5 eq of DIPEA. Stir at 0 °C for 15 minutes. Mechanistic note: The solution will turn slightly yellow as the active ester forms.

• Coupling: Dropwise add 1.1 eq of the target primary amine dissolved in DMF. Allow the reaction to warm to room temperature and stir for 4 hours.

• Quenching & Extraction: Quench with saturated aqueous NH₄Cl. Extract 3x with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% LiCl (to remove DMF), brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via silica gel chromatography (Hexanes:EtOAc gradient).

Self-Validation Checkpoints:

• TLC: The product spot will appear significantly less polar (higher Rf​ ) than the starting carboxylic acid under UV 254 nm.

• LC-MS: Confirm the presence of the [M+H]+ peak corresponding to the amide. Crucially, ensure no mass peak indicates the loss of 32 Da (loss of methanol), which would signify ester cleavage.

• ¹H NMR: Verify the retention of the sharp singlet at ~3.95 ppm, confirming the methyl ester remains intact.

Protocol B: Ester Hydrolysis & Secondary Amidation

Objective: Unmask the C4 carboxylic acid for the final diamide formation.

Causality & Reagent Selection: The 2,5-difluoro substitution increases the electrophilicity of the ester carbonyl, making it highly susceptible to mild saponification. Therefore, harsh conditions (like refluxing NaOH) are unnecessary and could risk hydrolyzing the newly formed amide bond. Mild Lithium Hydroxide (LiOH) in a biphasic THF/Water system is optimal.

Step-by-Step Methodology:

• Solvation: Dissolve the intermediate from Protocol A in a 3:1 mixture of THF and H₂O (0.15 M).

• Hydrolysis: Add 1.5 eq of LiOH·H₂O. Stir at room temperature for 2–3 hours.

• Monitoring: Monitor strictly via TLC. The reaction is complete when the starting material is entirely consumed.

• Isolation: Evaporate the THF under reduced pressure. Dilute the aqueous layer with water and wash once with Diethyl Ether to remove organic impurities.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 using 1M HCl. The fluorinated free acid will precipitate.

• Recovery: Filter the precipitate, wash with cold water, and dry under high vacuum to yield the free carboxylic acid intermediate.

Self-Validation Checkpoints:

• ¹H NMR: The definitive marker of success is the complete disappearance of the methyl ester singlet (~3.95 ppm).

• Yield: Expected yield should be >90%. If the yield is low, check the aqueous filtrate; the highly fluorinated acid may have partial aqueous solubility, requiring EtOAc extraction of the acidic aqueous layer.

Table 2: Coupling Reagent Optimization for Primary Amidation (Protocol A)

Coupling System	Solvent	Base	Yield (%)	Ester Cleavage (Side Product)	Recommendation
SOCl₂ / Reflux	DCM	None	65%	High	Not Recommended
EDC·HCl / HOBt	DMF	DIPEA	82%	Low	Acceptable for scale-up
HATU	DMF	DIPEA	94%	Trace	Optimal for discovery phase

Agrochemical Efficacy & Biological Pathway

Once the final fluorinated diamide is synthesized, the 2,5-difluoro motif plays a dual role in field efficacy. In target organisms (e.g., lepidopteran pests for insecticides, or fungal pathogens for SDHIs), the fluorine atoms act as metabolic shields. They prevent rapid degradation by Cytochrome P450 enzymes, significantly extending the agrochemical's half-life [1]. Furthermore, the highly electronegative fluorine atoms modulate the electron density of the aromatic ring, enhancing favorable dipole interactions within the target receptor's binding pocket.

Fig 2. Mechanistic pathway showing how 2,5-difluoro substitution drives agrochemical efficacy.

Conclusion

The use of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a prime example of rational design in agrochemical synthesis. By leveraging its orthogonal functional groups and the unique electronic properties imparted by the fluorine atoms, researchers can efficiently synthesize complex, highly active crop protection agents. Adhering to the mild, self-validating protocols outlined above ensures high yields and prevents the premature cleavage of the critical ester protecting group.

References

• ScholarWorks @ UTRGV. "Conformational landscapes of symmetrically fluorine-substituted benzoic acids II: Calculations and measurements for the rotation." University of Texas Rio Grande Valley. Available at:[Link]

• Grokipedia. "4-Fluorobenzoic acid: Role in Organic Synthesis." Grokipedia Chemical Database. Available at:[Link]

Application Note: 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid in the Synthesis of High-Performance Fluorogenic Dyes

Executive Summary

The development of advanced fluorescent probes for live-cell nanoscopy, theranostics, and bioconjugation relies heavily on the structural tuning of the dye core. 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (CAS: 2091316-47-9)[1] has emerged as a highly specialized, dual-purpose intermediate in the synthesis of next-generation xanthene dyes, such as fluorinated rhodamines and silicon-rhodamines (SiR)[2].

This application note details the mechanistic rationale, physicochemical properties, and validated experimental protocols for utilizing this intermediate. By leveraging the electron-withdrawing properties of its fluorine atoms and the orthogonal reactivity of its mono-methyl ester, researchers can synthesize highly photostable, cell-permeable fluorophores equipped with a bio-orthogonal handle for downstream protein or antibody labeling.

Mechanistic Rationale: The Power of Fluorination and Orthogonal Protection

The strategic incorporation of 2,5-difluoro-4-(methoxycarbonyl)benzoic acid into a dye scaffold serves two distinct chemical imperatives:

• The Fluorine Effect (Photophysics & Permeability): In classic rhodamine and fluorescein architectures, the dye exists in an equilibrium between a closed, non-fluorescent spirolactone and an open, highly fluorescent zwitterion. The introduction of fluorine atoms at the 2,5-positions of the pendant phenyl ring significantly lowers the pKa of the dye[3]. This electron-withdrawing effect shifts the equilibrium toward the fluorescent zwitterionic state at physiological pH, drastically enhancing brightness, photostability, and resistance to photobleaching—critical parameters for super-resolution microscopy[4].

• Orthogonal Protection (Synthetic Versatility): The molecule is a mono-esterified derivative of 2,5-difluoroterephthalic acid[5]. The free carboxylic acid at the C1 position acts as the electrophilic center for condensation with aminophenols to build the xanthene core. Meanwhile, the C4 methyl ester is highly stable under the harsh acidic conditions required for this cyclization[6]. This orthogonal protection ensures that the ester survives the primary dye synthesis, providing a pristine functional group that can later be saponified and activated for bioconjugation without unwanted side reactions.

Figure 1: Fluorine-mediated equilibrium shift favoring the fluorescent zwitterionic state.

Physicochemical Profile

Table 1 summarizes the critical quantitative data and structural properties of the intermediate required for stoichiometric calculations and analytical validation.

Property	Value / Description
Chemical Name	2,5-Difluoro-4-(methoxycarbonyl)benzoic acid
CAS Number	2091316-47-9
Molecular Formula	C9H6F2O4
Molecular Weight	216.14 g/mol [1]
Physical Form	Solid powder
Key Substituents	2,5-Difluoro (pKa tuning), 4-Methyl ester (Orthogonal handle)
Primary Application	Precursor for Janelia Fluor (JF) dyes, Si-Rhodamines, and PET tracers[2]

Experimental Workflows

The following protocols describe the end-to-end synthesis of an amine-reactive fluorogenic probe, utilizing the orthogonal reactivity of the intermediate.

Figure 2: Synthetic workflow for generating amine-reactive fluorogenic probes from the mono-ester.

Workflow 1: Xanthene Core Construction

Causality: To force the condensation between the benzoic acid and a 3-aminophenol derivative, the unreactive carboxylic acid must first be converted into a highly electrophilic acid chloride. Methanesulfonic acid is then used to drive the Friedel-Crafts acylation and subsequent dehydration/cyclization. The methyl ester remains intact, preventing unwanted polymerization or cross-reactivity[6].

Step-by-Step Protocol:

• Activation: Dissolve 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (1.0 mmol) in anhydrous dichloromethane (DCM, 5 mL) under an inert argon atmosphere.

• Add a catalytic amount of N,N-dimethylformamide (DMF, 10 µL), followed by the dropwise addition of oxalyl chloride (1.5 mmol). Stir at room temperature until gas evolution ceases (approx. 2 hours).

• Evaporate the solvent and excess oxalyl chloride under reduced pressure to yield the crude acid chloride.

• Condensation: Dissolve the acid chloride in anhydrous dichloroethane (DCE, 5 mL). Add the desired 3-(dialkylamino)phenol (2.2 mmol) and methanesulfonic acid (2 mL).

• Heat the reaction mixture to 90 °C and stir for 18–24 hours.

• Workup: Cool the mixture to room temperature, pour into ice-cold water, and neutralize to pH 5 using saturated aqueous NaHCO₃. Extract the highly colored organic layer with DCM, dry over Na₂SO₄, and purify via silica gel chromatography to isolate the Fluorinated Rhodamine Methyl Ester.

Workflow 2: Bioconjugation Readiness (NHS Ester Synthesis)

Causality: To attach the dye to a biomolecule (e.g., an antibody for drug development), the methyl ester must be converted to an N-hydroxysuccinimide (NHS) ester. Mild basic hydrolysis (LiOH) selectively cleaves the methyl ester without degrading the fluorophore core. TSTU is then utilized for activation because it minimizes racemization and directly yields the NHS ester in high purity when paired with a non-nucleophilic base (DIPEA).

Step-by-Step Protocol:

• Saponification: Dissolve the Fluorinated Rhodamine Methyl Ester (0.5 mmol) in a 2:1 mixture of THF and water (6 mL).

• Add lithium hydroxide monohydrate (LiOH·H₂O, 2.0 mmol) and stir at room temperature for 4 hours.

• Acidify the mixture with 1M HCl to pH 2. The Fluorinated Rhodamine Free Acid will precipitate or can be extracted into ethyl acetate. Evaporate to dryness.

• NHS Activation: Dissolve the free acid (0.4 mmol) in anhydrous DMF (3 mL). Add N,N-diisopropylethylamine (DIPEA, 1.2 mmol) and N,N,N′,N′-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate (TSTU, 0.48 mmol).

• Stir at room temperature for 2 hours in the dark.

• Isolation: Precipitate the final Amine-Reactive Fluorogenic Probe by dropping the DMF solution into vigorously stirred anhydrous diethyl ether. Centrifuge, decant, and dry the pellet under a high vacuum.

Self-Validating Quality Control

To ensure trust and reproducibility, the protocols above are designed as self-validating systems:

• Visual Cues: The successful cyclization in Workflow 1 is accompanied by a dramatic color change. The starting materials are colorless or pale yellow, whereas the formation of the xanthene core immediately produces a deep, intensely fluorescent solution (e.g., bright pink/red for standard rhodamines).

• Mass Spectrometry (LC-MS): The presence of the 2,5-difluoro substitution provides a highly specific mass shift. The target mass of the intermediate must reflect the exact mass of the fluorinated core (-36 Da relative to a non-fluorinated analog, representing the replacement of two hydrogen atoms with two fluorine atoms).

• Chromatographic Shift (TLC): In Workflow 2, the conversion from the highly polar free carboxylic acid to the NHS ester is easily validated via TLC (DCM:MeOH, 9:1). The NHS ester will exhibit a significantly higher Retention Factor ( Rf​ ) and will react cleanly with a primary amine stain (e.g., ninhydrin) upon heating.

References

• [5] PubChem. "2,5-Difluoroterephthalic acid | C8H4F2O4 | CID 69563". National Center for Biotechnology Information. URL:[Link]

• [2] Grimm, J. B., et al. (2017). "General Synthetic Method for Si-Fluoresceins and Si-Rhodamines". ACS Central Science, 3(9), 975-985. URL:[Link]

• [3] Grimm, J. B., et al. (2017). "General Synthetic Method for Si-Fluoresceins and Si-Rhodamines". PubMed Central (PMC) - NIH. URL:[Link]

• [6] Nguyen, V. N., et al. (2016). "Scalable Regioselective Synthesis of Rhodamine Dyes". Organic Letters, 18(19), 4908-4911. URL:[Link]

• [4] Li, Y., et al. (2025). "Fluorogenic Probes for Real-Time Tracking of Bacterial Cell Wall Dynamics with Nanoscopy". ACS Nano. URL:[Link]

Sources

• 1. CAS 2091316-47-9 | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. General Synthetic Method for Si-Fluoresceins and Si-Rhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2,5-Difluoroterephthalic acid | C8H4F2O4 | CID 69563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

common side reactions in the synthesis of substituted benzoic acids

Welcome to the Technical Support Center for the synthesis of substituted benzoic acids. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their synthetic strategies. Drawing from established protocols and in-depth mechanistic understanding, this resource provides practical solutions to challenges encountered in the laboratory.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to substituted benzoic acids and what are their general limitations?

A1: The three most prevalent methods are:

• Oxidation of Alkylbenzenes: This involves the oxidation of an alkyl group on a benzene ring to a carboxylic acid. While effective, this method can suffer from incomplete oxidation or over-oxidation, leading to a mixture of products.[1][2]

• Grignard Carboxylation: This route utilizes the reaction of a Grignard reagent (formed from an aryl halide) with carbon dioxide.[3][4] A primary challenge is the formation of biphenyl impurities.[5][6][7][8][9]

• Hydrolysis of Benzonitriles: This method involves the conversion of a nitrile group to a carboxylic acid through acidic or basic hydrolysis.[10][11][12] Incomplete hydrolysis can result in the formation of amide intermediates.[11][13]

Q2: My overall yield is consistently low. What are the first things I should investigate?

A2: Low yields can stem from various factors. Key areas to investigate include the purity of starting materials, ensuring strictly anhydrous reaction conditions (especially for Grignard reactions), optimizing reaction temperature and time, and evaluating the efficiency of your work-up and purification steps.[1]

Q3: How can I effectively purify my substituted benzoic acid product?

A3: Recrystallization is a highly effective method for purifying benzoic acids.[14][15] This technique leverages the differential solubility of the benzoic acid and impurities in a given solvent at different temperatures. The choice of solvent is critical and depends on the specific properties of your substituted benzoic acid and the impurities you are trying to remove.[1][14] For impurities from toluene oxidation, partial extraction with hot water can be effective.[16]

II. Troubleshooting Guides by Synthesis Method

A. Grignard Carboxylation of Aryl Halides

The formation of a Grignard reagent followed by carboxylation is a powerful tool for creating C-C bonds.[17] However, it is sensitive to reaction conditions.

Common Issues & Side Reactions:

• Low or No Yield of Benzoic Acid: This is often due to the presence of water, which quenches the Grignard reagent.[1][18] Another cause can be the failure of the Grignard reagent to form in the first place.[1]

• Formation of Biphenyl Impurities: A significant side reaction is the coupling of the Grignard reagent with the unreacted aryl halide, leading to the formation of a biphenyl byproduct.[5][6][8][9] This is favored by higher temperatures and high concentrations of the aryl halide.[5][6]

• Formation of Ketones: The initially formed carboxylate can sometimes react with a second equivalent of the Grignard reagent, resulting in a ketone byproduct.[1]

• Formation of Benzene: Protonation of the highly basic Grignard reagent by any available protic source (including trace water) will lead to the formation of benzene.[8]

Troubleshooting & Optimization:

Issue	Probable Cause	Recommended Solution
Low or No Yield	Presence of water in glassware or solvents.	Flame-dry all glassware before use and use anhydrous solvents. Ensure starting materials are dry.[1][18]
Grignard reagent failed to initiate.	Gently warm the reaction mixture or add a crystal of iodine to initiate the reaction.[1]
High Levels of Biphenyl Impurity	High local concentration of aryl halide; elevated reaction temperature.	Add the aryl halide dropwise to the magnesium turnings to maintain a low concentration. Control the reaction temperature carefully.[5][6]
Self-coupling of the Grignard reagent.	Consider using additives like copper salts or employing inverse addition techniques.[7]
Presence of Ketone Byproduct	Excess Grignard reagent reacting with the carboxylate intermediate.	Use a stoichiometric amount of the Grignard reagent and add it slowly to the carbon dioxide source.
Presence of Benzene	Proton source in the reaction mixture.	Ensure all reagents and solvents are scrupulously dry.[8]

Experimental Protocol: Synthesis of Benzoic Acid via Grignard Reagent [1][18]

• Preparation of Grignard Reagent:

  • Ensure all glassware is oven-dried and assembled while hot to prevent moisture condensation.

  • Place magnesium turnings in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium.

  • If the reaction does not start, gently warm the flask or add a crystal of iodine.

  • Once initiated, the reaction is exothermic and should proceed with gentle reflux. Continue until most of the magnesium is consumed.

• Carboxylation:

  • In a separate beaker, place an excess of crushed dry ice.

  • Slowly pour the Grignard reagent solution over the dry ice with stirring.

  • Allow the mixture to stand until all the dry ice has sublimed.

• Work-up and Purification:

  • Slowly add dilute hydrochloric acid to the reaction mixture to dissolve the magnesium salts and protonate the benzoate.[1]

  • Transfer the mixture to a separatory funnel and extract the benzoic acid into an organic solvent like diethyl ether.

  • Wash the organic layer with water.

  • Extract the organic layer with an aqueous solution of sodium hydroxide to convert the benzoic acid to its water-soluble sodium salt.[1]

  • Separate the aqueous layer containing sodium benzoate and acidify it with HCl to precipitate the benzoic acid.[1]

  • Collect the benzoic acid crystals by vacuum filtration and wash with a small amount of ice-cold water.

B. Oxidation of Alkylbenzenes

The oxidation of an alkyl side chain on a benzene ring is a common method for synthesizing benzoic acids, often employing strong oxidizing agents like potassium permanganate (KMnO₄).[1][2]

Common Issues & Side Reactions:

• Incomplete Oxidation: The reaction may halt at the alcohol or aldehyde stage, particularly with milder oxidizing agents or insufficient reaction time.[1]

• Over-oxidation: Under harsh conditions, the aromatic ring can be cleaved, leading to a mixture of aliphatic acids and carbon dioxide, which significantly reduces the yield of the desired benzoic acid.[1]

• Formation of Byproducts: Side reactions can lead to the formation of other oxygenated compounds. For instance, in the oxidation of toluene, byproducts such as benzyl alcohol, benzaldehyde, and benzyl benzoate can be observed.[1]

• No Reaction: The reaction will not proceed if there are no benzylic hydrogens on the alkyl side chain (e.g., tert-butylbenzene).[2][19]

Troubleshooting & Optimization:

Issue	Probable Cause	Recommended Solution
Low Yield of Benzoic Acid	Incomplete reaction.	Increase reaction time or temperature. Ensure a sufficient amount of oxidizing agent is used.[1]
Over-oxidation.	Use a less harsh oxidizing agent or milder reaction conditions. Carefully control the reaction temperature.[1]
Presence of Benzaldehyde or Benzyl Alcohol	Insufficient oxidizing agent or reaction time.	Increase the amount of oxidizing agent and/or prolong the reflux time.[1]
Product is Difficult to Purify	Formation of multiple byproducts.	Optimize reaction conditions (temperature, time, stoichiometry) to minimize side reactions. Consider a different purification strategy, such as column chromatography.
No Reaction	Substrate lacks a benzylic hydrogen.	This method is unsuitable for substrates without benzylic hydrogens. Choose an alternative synthetic route.[2][19]

Experimental Protocol: Oxidation of Toluene with KMnO₄ [1]

• Reaction Setup:

  • In a round-bottom flask, combine toluene, an aqueous solution of potassium permanganate, and a base (e.g., sodium hydroxide).

  • Set up a reflux condenser and heat the mixture to reflux.

• Reaction Monitoring:

  • Continue refluxing until the purple color of the permanganate has disappeared, indicating its consumption. A brown precipitate of manganese dioxide will form.

• Work-up and Purification:

  • Cool the reaction mixture and filter to remove the manganese dioxide.

  • Transfer the filtrate to a separatory funnel to separate the aqueous layer from any unreacted toluene.

  • Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the benzoic acid.

  • Cool the mixture in an ice bath to maximize crystallization.

  • Collect the benzoic acid crystals by vacuum filtration and wash with a small amount of ice-cold water.

C. Hydrolysis of Benzonitriles

The hydrolysis of benzonitriles to their corresponding benzoic acids can be achieved under either acidic or basic conditions.[10][11][12][20]

Common Issues & Side Reactions:

• Incomplete Hydrolysis: The reaction can stop at the intermediate amide stage, especially if the reaction time is too short or the conditions are not vigorous enough.[11][13]

• Side Reactions under Harsh Conditions: At high temperatures for extended periods, other side reactions can occur, reducing the purity and yield.[1]

• Decarboxylation: Under certain conditions, the product can decarboxylate, particularly if there are activating groups on the aromatic ring, leading to a lower yield.[1][21]

Troubleshooting & Optimization:

Issue	Probable Cause	Recommended Solution
Low Yield	Incomplete reaction.	Ensure adequate heating under reflux for a sufficient duration.[1]
Loss of product during work-up.	Carefully control the pH during acidification to ensure complete precipitation of the benzoic acid.[1]
Presence of Amide Intermediate	Insufficient reaction time or temperature.	Increase the reaction time and/or temperature to drive the hydrolysis to completion.
Product Decarboxylation	Reaction conditions are too harsh.	Use milder reaction conditions (lower temperature, shorter reaction time) if decarboxylation is a significant issue.

Experimental Protocol: Basic Hydrolysis of Benzonitrile [1]

• Reaction Setup:

  • In a round-bottom flask, combine benzonitrile and an aqueous solution of sodium hydroxide.

  • Heat the mixture under reflux until the oily benzonitrile layer disappears.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath.

  • Carefully acidify the cooled solution with a strong acid, such as concentrated hydrochloric acid, to precipitate the benzoic acid.

  • Collect the benzoic acid crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold water.

  • Recrystallize the crude product from a suitable solvent (e.g., water) to obtain pure benzoic acid.[14][15]

III. Visualizing Experimental Workflows

Grignard Carboxylation Workflow

Caption: Workflow for Substituted Benzoic Acid Synthesis via Grignard Carboxylation.

Oxidation of Alkylbenzene Workflow

Caption: Workflow for Substituted Benzoic Acid Synthesis via Alkylbenzene Oxidation.

Hydrolysis of Benzonitrile Workflow

Caption: Workflow for Substituted Benzoic Acid Synthesis via Benzonitrile Hydrolysis.

IV. References

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• The Grignard Reaction (Experiment). Chemistry LibreTexts. Available at: [Link]

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• A STUDY OF SIDE-CHAIN OXIDATIONS WITH POTASSIUM PERMANGANATE. I1. Zenodo. Available at: [Link]

• Write reaction showing conversion ofBenzonitrile into benzoic acid.​ Brainly.in. Available at: [Link]

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• A DFT study of permanganate oxidation of toluene and its ortho-nitroderivatives. PMC. Available at: [Link]

• Video: Reactions at the Benzylic Position: Oxidation and Reduction. JoVE. Available at: [Link]

• Recrystallization of Benzoic Acid. StudyMoose. Available at: [Link]

• Hydrolysis of Benzonitrile to Benzoic Acid. Scribd. Available at: [Link]

• Hydrolysis of benzonitrile gives. Infinity Learn. Available at: [Link]

• Oxidation of Toluene with Permanganate in Acidic and Basic Environment. Chemistry Stack Exchange. Available at: [Link]

• Possible reactions of toluene and with permanganate anion at positions:... ResearchGate. Available at: [Link]

• Hydrolysis of nitriles with aqueous acid to give carboxylic acids. Master Organic Chemistry. Available at: [Link]

• Purification of benzoic acid. Google Patents. Available at:

• Process for the purification of benzoic acid. Google Patents. Available at:

• To purify impure sample of benzoic acid by the process of crystallisation. Learn CBSE. Available at: [Link]

• Decarboxylative C–H Arylation of Benzoic Acids under Radical Conditions. ACS Publications. Available at: [Link]

• Preparation of benzoic acid of high purity. NIST. Available at: [Link]

• Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Benzoic Acid. Chem21Labs. Available at: [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. Available at: [Link]

• CO2 (De)Activation in Carboxylation Reactions: A Case Study Using Grignard Reagents and Nucleophilic Bases. ACS Publications. Available at: [Link]

• CO 2 (De)Activation in Carboxylation Reactions: A Case Study Using Grignard Reagents and Nucleophilic Bases. ResearchGate. Available at: [Link]

• Grignard reaction. Wikipedia. Available at: [Link]

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• 11. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 12. Write reaction showing conversion of Benzonitrile into benzoic acid... [askfilo.com]
• 13. 7.8 Reactions of Nitriles – Organic Chemistry II [kpu.pressbooks.pub]
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• 16. US3235588A - Purification of benzoic acid - Google Patents [patents.google.com]
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• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Decarboxylative Hydroxylation of Benzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

Welcome to the Technical Support Center for the synthesis of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (CAS: 2091316-47-9) [[1]]. This guide is designed for researchers and drug development professionals experiencing yield bottlenecks when synthesizing this critical fluorinated building block.

Below, you will find a mechanistic knowledge base, quantitative data summaries, validated step-by-step protocols, and a troubleshooting matrix designed to resolve regioselectivity and over-hydrolysis issues.

Knowledge Base: The Symmetry Challenge

Synthesizing the mono-methyl ester of a symmetrical diacid like 2,5-difluoroterephthalic acid presents a fundamental kinetic challenge. Direct monoesterification of the diacid typically results in a statistical mixture of unreacted diacid, the target monoester, and the diester, capping theoretical yields at ~50% without specialized continuous-extraction setups or organotin catalysts [[2]].

To improve yields, the industry standard relies on the selective mono-saponification (hydrolysis) of dimethyl 2,5-difluoroterephthalate [[3]]. However, the two fluorine atoms at the 2,5-positions are strongly electron-withdrawing. This inductive effect highly activates the ester carbonyl carbons toward nucleophilic attack by hydroxide ions [[4]]. If temperature and stoichiometry are not strictly controlled, the second ester group will hydrolyze almost as rapidly as the first, leading to the formation of the unwanted diacid.

Synthetic Pathways Overview

Synthetic pathways to 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid.

Quantitative Yield Comparison

Synthetic Route	Average Yield	Scalability	Primary Impurity
Direct Monoesterification	35 - 45%	Low	Diester, Unreacted Diacid
Selective Saponification	70 - 85%	High	Diacid (Over-hydrolysis)
Oxidation of Methylbenzoate	80 - 88%	Medium	Unreacted Precursor

Deep-Dive Protocol: Selective Saponification

This self-validating protocol is engineered to maximize the yield of the monoester by exploiting the kinetic difference between the first and second hydrolysis events at low temperatures.

Materials Required:

• Dimethyl 2,5-difluoroterephthalate (1.0 eq)

• Sodium Hydroxide (NaOH) - strictly 0.95 eq (prepared as a 1M aqueous solution)

• Methanol (MeOH) / Tetrahydrofuran (THF) (1:1 v/v)

• 1M Hydrochloric Acid (HCl)

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve 1.0 eq of dimethyl 2,5-difluoroterephthalate in a 1:1 mixture of MeOH and THF (approx. 10 mL/g of substrate).

  • Causality: THF ensures complete solubility of the hydrophobic diester, while MeOH is required to prevent transesterification side-reactions that would occur if ethanol or isopropanol were used.

• Temperature Equilibration: Cool the reaction flask to exactly 0°C using an ice-water bath. Allow 15 minutes for internal temperature equilibration.

  • Causality: The electron-withdrawing fluorines make the esters highly reactive. 0°C is critical to slow the reaction enough to differentiate the activation energy of the first ester hydrolysis from the second.

• Base Addition: Add 0.95 eq of 1M NaOH(aq) dropwise over 30 minutes via a syringe pump or addition funnel.

  • Causality: Using a sub-stoichiometric amount (0.95 eq) guarantees that the base is the limiting reagent, mathematically preventing 100% conversion but practically eliminating the formation of the diacid.

• Reaction Monitoring (Self-Validation): Stir at 0°C for 2 hours.

  • Validation Check: Spot the reaction on a TLC plate (Hexanes:EtOAc 7:3). The diester (Rf ~0.8) should be mostly consumed, with a heavy spot for the monoester salt at the baseline.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure (bath temp < 30°C) to remove THF and MeOH.

• Workup & pH-Controlled Precipitation: Dilute the resulting aqueous residue with water and wash twice with Ethyl Acetate.

  • Validation Check: This organic wash removes any unreacted diester. The aqueous layer now contains the sodium salt of the target monoester.

• Acidification: Cool the aqueous layer to 0°C and carefully acidify with 1M HCl until the pH reaches strictly 3.5 .

  • Causality: The pKa of the monoester is approximately 3.5–4.0, while the diacid has a lower pKa1. Precipitating at pH 3.5 selectively crashes out the monoester while keeping trace diacid in solution.

• Isolation: Filter the white precipitate, wash with ice-cold water, and dry under high vacuum.

Troubleshooting Matrix

If your yields remain below 70%, utilize the following decision tree to diagnose the point of failure in your workflow.

Troubleshooting decision tree for selective diester hydrolysis.

Frequently Asked Questions (FAQs)

Q: Why does my isolated product contain a mixture of methyl and ethyl esters? A: This is a classic transesterification artifact. If you use ethanol as a co-solvent during saponification, the methoxide/hydroxide equilibrium will generate ethoxide ions, which attack the methyl ester. Always use methanol as your alcoholic co-solvent when working with methyl esters.

Q: I am trying the direct monoesterification of 2,5-difluoroterephthalic acid. Why does the reaction stall at 40% yield? A: Direct esterification of symmetrical diacids is an equilibrium process that statistically favors a 1:2:1 ratio of diacid:monoester:diester. To push this beyond statistical limits, you must either use a continuous extraction apparatus to remove the monoester as it forms or employ specialized organotin catalysts (e.g., BuSnOOH) that coordinate specifically to the diacid [[2]].

Q: Can I use Potassium Hydroxide (KOH) instead of Sodium Hydroxide (NaOH)? A: Yes, but be aware that the potassium salt of the monoester is generally more water-soluble than the sodium salt. This can lead to product loss during the aqueous workup if the volume of water is not strictly minimized prior to acidification.

References

• Preparation of Monoalkyl Terephthalates: An Overview Title: Preparation of Monoalkyl Terephthalates: An Overview Source: Synthetic Communications / ResearchGate URL:[Link]

• Chemical Recycling and Hydrolysis Mechanisms Title: The Current State-of-the-Art of the Processes Involved in the Chemical Recycling of Textile Waste Source: MDPI (Polymers) URL:[Link]

• Organotin Catalysis in Esterification Title: DFT Analysis of Organotin Catalytic Mechanisms in Dehydration Esterification Reactions Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Alkylbenzene Oxidation to Benzoic Acid

Welcome to the technical support center for the synthesis of benzoic acid and its derivatives via the oxidation of alkylbenzenes. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and enhance the efficiency and selectivity of your reactions.

Part 1: Troubleshooting Guide

This section addresses the most common challenges encountered during the oxidation of alkylbenzenes. Each problem is analyzed by its potential causes, followed by actionable solutions.

Issue 1: Low or No Conversion of Starting Material

You've set up your reaction, but after the specified time, analysis (TLC, GC-MS) shows a significant amount of unreacted alkylbenzene.

• Inert Substrate: The most common reason for a complete lack of reactivity is the absence of a hydrogen atom on the benzylic carbon (the carbon atom attached to the benzene ring). Oxidizing agents like potassium permanganate (KMnO₄) require a benzylic C-H bond to initiate the reaction.[1][2][3][4][5] For example, tert-butylbenzene is inert to these conditions.[2][5][6]

  • Solution: Verify the structure of your starting material. If it lacks a benzylic hydrogen, a different synthetic route will be necessary.

• Insufficient Oxidant: The stoichiometry of the reaction is critical. For a strong oxidant like KMnO₄, a molar excess is typically required to drive the reaction to completion.

  • Solution: Increase the molar equivalents of the oxidant. For challenging substrates, start with 3-4 equivalents of KMnO₄ per alkyl group and optimize from there. Monitor the reaction for the disappearance of the purple permanganate color as an indicator of consumption.[7]

• Low Reaction Temperature: Many oxidation reactions, particularly with KMnO₄, require heating (often to reflux) to proceed at a reasonable rate.[2][7]

  • Solution: Gradually increase the reaction temperature. For aqueous permanganate oxidations, heating to 80-100 °C is common. Be mindful that excessively high temperatures can lead to side reactions.

• Poor Solubility/Mass Transfer: In heterogeneous reactions (e.g., solid KMnO₄ in a non-polar organic solvent), the reaction rate can be limited by the interaction between the oxidant and the substrate.

  • Solution:

    • Use a Phase-Transfer Catalyst (PTC): A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), can transport the oxidant anion (MnO₄⁻) from the aqueous/solid phase into the organic phase where the alkylbenzene resides, dramatically accelerating the reaction.[8]

    • Choose an Appropriate Solvent System: Using a co-solvent like acetic acid or pyridine can improve the solubility of the reactants.[9][10] For catalytic air oxidation systems, acetic acid is a common solvent.[9]

• Catalyst Inactivity (for Catalytic Systems): If you are using a catalytic system (e.g., Co(II)/N-Hydroxyphthalimide (NHPI) with O₂), the catalyst may be inactive or poisoned.

  • Solution: Ensure the catalyst is of high purity and handled under appropriate conditions. For air oxidation, ensure efficient bubbling of air/O₂ through the reaction mixture. Some systems may require a radical initiator to get started.[10]

Troubleshooting Workflow: Diagnosing Low Conversion

Caption: A workflow for troubleshooting low conversion rates.

Issue 2: Poor Selectivity & Byproduct Formation

The reaction proceeds, but you observe significant amounts of intermediates (benzaldehyde, benzyl alcohol, acetophenone) or other byproducts.

• Incomplete Oxidation: The oxidation of an alkyl group to a carboxylic acid is a multi-step process, often proceeding through alcohol and aldehyde/ketone intermediates. Insufficient oxidant or reaction time can lead to the accumulation of these intermediates.[11]

  • Solution: Increase the reaction time and/or the amount of oxidant. Monitor the reaction until the starting material and intermediates are fully consumed.

• Over-oxidation/Ring Opening: While the benzene ring is generally robust to oxidation, extremely harsh conditions (very high temperatures, high concentrations of oxidant) can lead to ring cleavage.[6] This is less common but can be a problem with sensitive, electron-rich aromatic systems.

  • Solution: Use milder reaction conditions. Consider a catalytic system with molecular oxygen, which often operates at lower temperatures.[9] Avoid excessive heating.

• Side-Chain Cleavage: With longer alkyl chains (e.g., propylbenzene, butylbenzene), the entire alkyl group is typically cleaved, leaving only the benzoic acid.[1][2][3] This is the expected outcome with strong oxidants like KMnO₄.

  • Solution: This is an inherent feature of the reaction. If preserving the side chain is desired, a different synthetic strategy is required. Heterogeneous permanganate oxidations can sometimes be more selective, yielding ketones from secondary benzylic carbons without C-C bond cleavage.[12]

Issue 3: Difficult Product Isolation & Purification

The reaction is complete, but isolating pure benzoic acid from the reaction mixture is proving difficult.

• Manganese Dioxide (MnO₂) Contamination: The reduction of KMnO₄ produces a fine, brown precipitate of MnO₂, which can be difficult to filter and can co-precipitate with the product.[7]

  • Solution:

    • Quenching and Filtration: After the reaction, add a reducing agent like sodium bisulfite (NaHSO₃) or oxalic acid to the acidified mixture. This will reduce the MnO₂ to soluble Mn²⁺ salts, making filtration much easier.

    • Hot Filtration: Filter the hot reaction mixture to remove MnO₂ before acidification and precipitation of the benzoic acid.

• Product Solubility: Benzoic acid is sparingly soluble in cold water but more soluble in hot water. The product is the benzoate salt under basic conditions, which is very water-soluble.

  • Solution: Ensure the reaction mixture is sufficiently acidified (pH < 2) with an acid like HCl to fully protonate the benzoate and precipitate the benzoic acid.[13] Cool the mixture in an ice bath to minimize solubility and maximize recovery.

• Emulsion during Extraction: When using an organic solvent to extract the product, emulsions can form, making phase separation difficult.

  • Solution: Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. Let the mixture stand for a longer period to allow the layers to separate.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which oxidizing agent should I choose for my alkylbenzene oxidation?

The choice of oxidant depends on several factors including scale, substrate, cost, and environmental considerations.

Oxidant System	Typical Conditions	Substrate Scope	Pros	Cons
KMnO₄	Aqueous base or acid, heat (80-100°C)[2][4]	Primary & secondary alkylbenzenes with benzylic H	Inexpensive, strong, reliable	Stoichiometric, produces MnO₂ waste, can be messy
Catalytic O₂/Air	Co(II), Mn(II), or other metal catalysts, often with promoters (e.g., NHPI), 25-150°C[6][9]	Wide range of alkylbenzenes	"Green" (uses air), catalytic, milder conditions	Requires catalyst, may need pressure, catalyst deactivation
H₂O₂	With catalysts (e.g., Na₂WO₄) and PTC[10]	Benzyl halides, some alkylbenzenes	Environmentally benign (byproduct is H₂O)	Can be less reactive, requires catalyst activation
H₂CrO₄ / Na₂Cr₂O₇	H₂SO₄, heat	Primary & secondary alkylbenzenes	Strong, effective	Highly toxic and carcinogenic (Cr(VI)), significant waste issues

Q2: What is the minimum requirement for an alkylbenzene to be oxidized to benzoic acid?

The substrate must have at least one hydrogen atom on the benzylic carbon.[3][5] The reaction proceeds via the formation of a benzylic radical, which is stabilized by resonance with the aromatic ring. This activation is why the benzylic position is uniquely reactive compared to other alkyl C-H bonds.[2][4][6]

Reaction Selectivity Based on Benzylic Position

Caption: Reactivity depends on the presence of a benzylic hydrogen.

Q3: How do I monitor the progress of the reaction?

• Thin-Layer Chromatography (TLC): This is the quickest and most common method. Spot the reaction mixture against your starting material. The disappearance of the starting material spot and the appearance of a more polar spot for benzoic acid (which will streak unless a small amount of acid is added to the eluent) indicates progress.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides quantitative information on the consumption of starting material and the formation of products and intermediates.

• Visual Observation (for KMnO₄): The disappearance of the intense purple color of the permanganate ion is a clear visual cue that the oxidant is being consumed.[7] The formation of a brown MnO₂ precipitate will also be observed.

Q4: Are there any specific safety precautions I should take?

Yes, these reactions require careful handling.

• Handling Oxidants: Strong oxidizing agents like potassium permanganate can react violently with organic materials. Avoid contact with skin and combustible materials.[14] Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.[14]

• Exothermic Reactions: These oxidations can be exothermic. When scaling up, add the oxidant portion-wise to control the temperature and prevent a runaway reaction. Use a cooling bath (ice/water) to manage the reaction temperature if necessary.

• Solvent Hazards: Be aware of the flammability and toxicity of any organic solvents used. Benzene itself is a known carcinogen and should be handled in a well-ventilated fume hood.[15] Store all chemicals according to safety data sheet (SDS) guidelines.[16][17]

Part 3: Experimental Protocol

Example Protocol: Oxidation of Toluene to Benzoic Acid using Potassium Permanganate

This protocol is a representative example and may require optimization for different substrates or scales.

• Reagent Setup:

  • To a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add toluene (5.0 g, 54.3 mmol) and 200 mL of water.

  • In a separate beaker, dissolve potassium permanganate (KMnO₄) (15.0 g, 94.9 mmol, ~1.75 eq.) in 100 mL of water. A small amount of sodium carbonate (1.0 g) can be added to the main reaction flask to maintain alkaline conditions.[7]

• Reaction Execution:

  • Begin heating the toluene/water mixture to reflux with vigorous stirring.

  • Slowly add the KMnO₄ solution to the refluxing mixture via an addition funnel over a period of 30-45 minutes. The purple color should disappear as it is added.

  • After the addition is complete, continue to heat the mixture at reflux for 2-4 hours, or until the purple color of the permanganate is no longer visible. A brown precipitate of MnO₂ will form.

• Work-up and Isolation:

  • Allow the mixture to cool to room temperature.

  • Option A (Filtration): While still warm, filter the mixture by vacuum filtration to remove the MnO₂. Wash the filter cake with a small amount of hot water.

  • Option B (Chemical Reduction): Cool the mixture in an ice bath. Cautiously add a saturated solution of sodium bisulfite (NaHSO₃) until the brown precipitate dissolves, and the solution becomes colorless.

  • Transfer the clear filtrate (from either option) to a beaker and cool it in an ice bath.

  • Slowly and carefully acidify the solution by adding concentrated HCl dropwise until the pH is approximately 2 (check with pH paper). A white precipitate of benzoic acid will form.

• Purification:

  • Collect the crude benzoic acid by vacuum filtration and wash the crystals with a small amount of cold water.

  • To purify the product, perform a recrystallization from hot water. Dissolve the crude solid in a minimum amount of boiling water, allow it to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

  • Filter the purified crystals, wash with a small amount of cold water, and dry in a desiccator. Characterize the product by melting point and spectroscopy (e.g., IR, NMR).

References

• Ishii, Y., et al. (2001). A practical catalytic method to convert alkylbenzenes into the corresponding carboxylic acids under atmospheric dioxygen at ambient temperature using a combined catalytic system consisting of N-hydroxyphthalimide (NHPI) and Co(OAc)2. Journal of the American Chemical Society.

• Ashenhurst, J. (n.d.). Oxidation of aromatic alkanes with KMnO4 to give carboxylic acids. Master Organic Chemistry. Retrieved from [Link]

• Rudakov, E. S., & Lobachev, V. L. (2000). The first step of oxidation of alkylbenzenes by permanganates in acidic aqueous solutions. Russian Chemical Bulletin.

• Hossain, M. A. M., et al. (2015). Catalytic Oxidation of Alkyl Benzene. ResearchGate. Retrieved from [Link]

• Various Authors. (n.d.). Carboxylic acid synthesis by oxidation of benzylic positions. Organic Chemistry Portal. Retrieved from [Link]

• Farmer, T. J., & Welton, T. (2002). Selective catalytic oxidation of benzyl alcohol and alkylbenzenes in ionic liquids. Green Chemistry.

• Sparkl. (n.d.). Production of Benzoic Acid from Alkylbenzene. Revision Notes. Retrieved from [Link]

• Luzader, G. B. (1962). U.S. Patent No. 3,040,101. Washington, DC: U.S.

• Lumen Learning. (n.d.). Reactions of alkylbenzenes. Organic Chemistry II. Retrieved from [Link]

• Wiberg, K. B., & Stewart, R. (1955). The Mechanisms of Permanganate Oxidation. I. The Oxidation of Some Aromatic Aldehydes. Journal of the American Chemical Society.

• Chemistry LibreTexts. (2023). Oxidation of Organic Molecules by KMnO4. Retrieved from [Link]

• Henkel & Cie Gmbh. (1963). U.S. Patent No. 3,075,009. Washington, DC: U.S.

• Chemistry LibreTexts. (2020). 16.3: Reactions of alkylbenzenes. Retrieved from [Link]

• Vrindawan Coaching Center. (2023). Preparation of benzoic acid from alkylbenzenes. Retrieved from [Link]

• Baskatov, D., et al. (1997). Heterogeneous Permanganate Oxidations. 7. The Oxidation of Aliphatic Side Chains. The Journal of Organic Chemistry.
• Rathore, H., et al. (1990). Phase transfer catalysis and kinetics of oxidation of some secondary aromatic alcohols by permanganate in organic media. Indian Journal of Chemistry.

• Pennsylvania State University. (n.d.). 8.8 Oxidation and Reduction of Aromatic Compounds. Fundamentals of Organic Chemistry-OpenStax Adaptation. Retrieved from [Link]

• Chemistry Guru. (n.d.). Oxidation of Alkyl Benzene. Retrieved from [Link]

• Leah4sci. (2019, March 8). Aromatic Side Chain Oxidation to Carboxylic Acid [Video]. YouTube. Retrieved from [Link]

• University of Calgary. (n.d.). Ch 11: Oxidation of Alkyl benzenes. Retrieved from [Link]

• Pang, S.-Y., et al. (2022). Permanganate Oxidation of Organic Contaminants and Model Compounds. Environmental Science & Technology.

• Justin Chu. (2018, September 25). Oxidation of Alkylbenzene [Video]. YouTube. Retrieved from [Link]

• Grieves, C. G. (1964).

• Chemistry Stack Exchange. (2012). Mechanism of arene side chain oxidation by permanganate. Retrieved from [Link]

• The Chemistry Blog. (2024). Safe Handling of Oxidising Chemicals. Retrieved from [Link]

• Lee, M.-J., et al. (2000). Mass-Transfer Effects in Liquid-Phase Alkylation of Benzene with Zeolite Catalysts. Industrial & Engineering Chemistry Research.
• Lee, G. A., & Freedman, H. H. (1987).

• Airgas. (2022). Benzene Safety Data Sheet. Retrieved from [Link]

• ComStar International. (2022). Safety Data Sheet ALKYLBENZENE OIL 150 SUS. Retrieved from [Link]

• Carpemar. (2020). SAFETY DATA SHEET. Retrieved from [Link]

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Technical Support Center: Troubleshooting the Purification of Fluorinated Benzoic Acid Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of fluorinated benzoic acids (FBAs). While these compounds are invaluable bioisosteres and building blocks in drug development, the introduction of highly electronegative fluorine atoms fundamentally alters their physicochemical behavior.

This guide is designed to move beyond basic protocols. Here, we will explore the causality behind experimental failures and provide self-validating workflows to ensure your purification strategies—whether chromatographic or extractive—are robust and reproducible.

PART 1: Physicochemical Fundamentals (The "Why" Behind the "How")

Q: Why do fluorinated benzoic acids behave so unpredictably during purification compared to unsubstituted benzoic acid?

A: The root cause lies in the profound electronic changes induced by fluorine. Fluorine is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I) on the aromatic ring. This stabilizes the carboxylate conjugate base, significantly lowering the pKa​ of the molecule[1].

However, fluorine also possesses lone pairs that can donate electron density via resonance (+R). The balance of these -I and +R effects depends entirely on the positional isomerism (ortho, meta, or para), leading to drastically different acidity levels and hydrogen-bonding capacities across seemingly similar derivatives[2].

To design a successful purification workflow, you must first understand the specific pKa​ of your target analyte.

Quantitative Data: pKa​ Variance in Fluorinated Benzoic Acids

A lower pKa​ indicates a stronger acid, requiring more aggressive pH control during chromatography and extraction.

Compound	pKa​ Value	Mechanistic Causality
Benzoic Acid	4.20	Baseline reference[3].
4-Fluorobenzoic Acid	4.14	The +R resonance effect partially counteracts the -I inductive effect, keeping acidity close to baseline[3].
3-Fluorobenzoic Acid	3.86	The +R effect cannot delocalize onto the carboxylic carbon from the meta position; the strong -I effect dominates[1].
2-Fluorobenzoic Acid	3.27	Proximity maximizes the -I effect, combined with steric "ortho effects," significantly increasing acidity[1].
3,5-Difluorobenzoic Acid	3.44	Additive -I effects from two meta-substituted fluorine atoms[4].
Pentafluorobenzoic Acid	1.75	Extreme electron withdrawal from five fluorine atoms results in a highly acidic derivative[5].

PART 2: Chromatographic Troubleshooting (HPLC & SFC)

Q: I am experiencing severe peak tailing when analyzing FBAs on a standard C18 HPLC column. How can I resolve this?

A: Peak tailing in FBAs is primarily caused by secondary interactions between the analyte and residual silanol groups on the silica-based stationary phase. Because FBAs have lower pKa​ values than standard benzoic acids, they exist partially as ionized carboxylates at typical unbuffered mobile phase pH levels (pH 3–5). These anions interact strongly with positively charged or highly polar silanols.

Step-by-Step Solution:

• Calculate Target pH: You must suppress ionization by adjusting the mobile phase pH to at least 2 units below the pKa​ of your most acidic derivative[6].

• Select the Modifier: For mono-fluorinated derivatives ( pKa​ ~3.5), a mobile phase containing 0.1% Formic Acid (pH ~2.7) is usually sufficient.

• Handle Polyfluorination: For polyfluorinated derivatives like pentafluorobenzoic acid ( pKa​ 1.75), Formic Acid is too weak. You must use 0.1% Trifluoroacetic Acid (TFA) to drive the mobile phase pH below 2.0.

Q: I am trying to separate positional isomers (e.g., 2-FBA and 3-FBA), but they co-elute on my C18 column. What is the recommended approach?

A: C18 columns rely on hydrophobic (dispersive) interactions, which are nearly identical for positional isomers of FBAs. To achieve baseline resolution, you must exploit differences in the molecules' dipole moments and shape.

Step-by-Step Solution:

• Switch to a PFP Column: Replace the C18 column with a Pentafluorophenyl (PFP) stationary phase. PFP columns offer multiple retention mechanisms— π−π interactions, dipole-dipole interactions, and hydrogen bonding—providing exceptional shape selectivity for fluorinated analytes.

• Consider SFC: Supercritical Fluid Chromatography (SFC) is highly effective for isomer separation. However, when using SFC for FBAs, an acidic modifier (e.g., 0.1% to 0.3% acetic acid or TFA in the methanol co-solvent) is mandatory to prevent severe tailing[7].

Logical workflow for troubleshooting HPLC tailing and isomer co-elution of fluorinated benzoic acids.

PART 3: Extraction & Recrystallization Workflows

Q: How do I design a self-validating acid-base extraction protocol to isolate polyfluorinated benzoic acids from neutral organic impurities?

A: A self-validating protocol utilizes the predictable ionization states of the FBA. By strictly controlling the aqueous pH relative to the FBA's pKa​ , you can quantitatively drive the molecule between the organic and aqueous phases.

Step-by-Step Methodology: Acid-Base Extraction of FBAs

• Initial Solubilization: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate).

• Base Extraction (Ionization): Add an aqueous base to reach a target pH > pKa​

  • • For mono-FBAs, saturated aqueous NaHCO3​ (pH ~8) is sufficient. The FBA deprotonates into a water-soluble carboxylate salt and partitions into the aqueous layer.

• Phase Separation & Validation: Separate the layers. The organic layer contains neutral impurities. Self-validation step: Spot the organic layer on a TLC plate; the absence of the UV-active FBA spot confirms complete extraction. Discard the organic layer.

• Acidification (Protonation): Carefully add 1M HCl to the aqueous layer until the pH is < pKa​

  • • Critical Note: For pentafluorobenzoic acid ( pKa​ 1.75), you must lower the pH below 0.0 to ensure complete protonation[5]. The FBA will precipitate as a white solid or form a cloudy suspension.

• Recovery: Extract the protonated FBA back into fresh Ethyl Acetate. Dry the organic layer over anhydrous MgSO4​ , filter, and evaporate under reduced pressure to yield the pure FBA. (Caution: Polyfluorinated derivatives can exhibit volatility; avoid excessive heat during evaporation).

Step-by-step acid-base extraction workflow for isolating fluorinated benzoic acid derivatives.

Q: My fluorinated benzoic acid is pure by HPLC but forms an amorphous solid instead of crystals. How can I induce proper crystallization?

A: FBAs are highly prone to forming strong intermolecular hydrogen-bonded dimers. Rapid precipitation forces these dimers into disordered, amorphous aggregates. To fix this, you must use a solvent system that temporarily disrupts hydrogen bonding at elevated temperatures but allows the dimers to re-form slowly as the solution cools.

Step-by-Step Methodology: Recrystallization

• Suspend the amorphous FBA solid in a non-polar anti-solvent (e.g., Hexane or Heptane).

• Heat the suspension to reflux.

• Dropwise, add a polar, hydrogen-bond-accepting solvent (e.g., Ethyl Acetate) just until the solid fully dissolves.

• Remove the flask from the heat source and allow the solution to cool to room temperature completely undisturbed. The slow re-establishment of the carboxylic acid dimers will promote the growth of high-purity crystalline lattices.

References

• Dissociation Constants of Organic Acids and Bases. St. Olaf College. [Link]

• Pentafluorobenzoic acid. PubChem. [Link]

• SUPERCRITICAL FLUID CHROMATOGRAPHY. Agilent. [Link]

• Solid-phase extraction of fluorinated benzoic acids for the chromatographic analysis of oil tracer agents. ResearchGate.[Link]

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Benzoic acids [stenutz.eu]
• 4. rsc.org [rsc.org]
• 5. Pentafluorobenzoic acid | C7HF5O2 | CID 11770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]

identification and minimization of byproducts in fluorobenzoic acid synthesis

Technical Support Center: Synthesis of Fluorobenzoic Acid

Welcome to the technical support center for the synthesis of fluorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols for the identification and minimization of byproducts. Our focus is to move beyond mere procedural steps and delve into the causality behind experimental choices, ensuring both scientific integrity and successful outcomes in your work.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to fluorobenzoic acid, and what are their characteristic byproduct profiles?

There are several established methods for synthesizing fluorobenzoic acids. The choice of route often depends on the available starting materials, desired scale, and the specific isomer required. The two most common methods are the Balz-Schiemann reaction starting from an aminobenzoic acid and the oxidation of a corresponding fluorotoluene. Each has a distinct impurity profile that must be managed.[1]

Synthetic Route	Description	Common Byproducts	Advantages	Disadvantages
Diazotization (Balz-Schiemann)	A primary aromatic amine (e.g., anthranilic acid) is converted to a diazonium salt, which is then thermally decomposed in the presence of a fluoride source like HBF₄.[2][3][4]	Salicylic Acid, Azo Compounds, Phenolic impurities, Benzyne-derived products, Unreacted Aminobenzoic Acid.[1][5]	Well-established, versatile for various isomers.	Thermally sensitive intermediates, potential for explosive diazonium salts, formation of colored impurities.
Oxidation of Fluorotoluene	The methyl group of a fluorotoluene isomer is oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid.[6]	Fluorobenzaldehyde, Fluorobenzyl alcohol (incomplete oxidation), Ring-cleavage products (over-oxidation).[5]	Often cleaner, fewer colored byproducts.	Requires strong, often harsh oxidizing agents; over-oxidation can reduce yield.[5]
Nucleophilic Aromatic Substitution (SNAr)	A di-halo-substituted benzene ring with an activating group is reacted with a fluoride source. This is less common for simple fluorobenzoic acids but is used for more complex derivatives.[7][8]	Isomeric products, unreacted starting material.	Can be highly regioselective with appropriate substrates.	Requires activated substrates and can be limited by product inhibition.[7]
Halogen Exchange (Halex)	A chloro- or bromo-benzoic acid is reacted with a fluoride source (e.g., KF) at high temperatures, often in an aprotic solvent.[9]	Unreacted starting material, tar-like decomposition products.	Potentially cost-effective starting materials.	Requires high temperatures and pressures; often sluggish and can lead to decomposition.[9]

Q2: Which analytical techniques are most effective for identifying and quantifying impurities in my fluorobenzoic acid product?

A multi-technique approach is often best for comprehensive purity assessment. The choice depends on the nature of the expected impurities and the required sensitivity.[10]

Technique	Primary Use Case	Strengths	Limitations
HPLC	Quantifying isomeric impurities, unreacted starting materials, and non-volatile byproducts.	High sensitivity and resolution for separating structurally similar compounds.[11]	Requires appropriate standards for accurate quantification.
GC-MS	Identifying volatile impurities, residual solvents, and byproducts from side reactions.	Excellent for structural elucidation of unknown volatile compounds.[1][10]	Requires derivatization (e.g., esterification) for acidic compounds to improve volatility.[10]
qNMR	Determining absolute purity against a certified internal standard without needing a specific reference standard for the analyte itself.	Primary analytical method, highly accurate for purity determination.[10]	Lower sensitivity compared to HPLC/GC-MS; may not detect trace impurities.
Melting Point	A rapid, preliminary assessment of purity.	Simple and fast.	A sharp melting point indicates high purity, but a depressed or broad range signifies the presence of impurities.[11]

Q3: How critical is temperature control during the Balz-Schiemann reaction, and why?

Temperature control is arguably the most critical parameter in this synthesis.[5][12] The diazonium salt intermediate is thermally unstable.

• Diazotization Step (0–5 °C): During the formation of the diazonium salt from the amine with sodium nitrite, the temperature must be kept low (typically 0–5 °C).[1][5] If the temperature rises, the diazonium salt will prematurely decompose, primarily reacting with water to form phenolic byproducts like salicylic acid, which significantly lowers the yield of the desired product.[1][5]

• Decomposition Step (Heating): After the diazonium fluoroborate is isolated, it is heated to replace the diazonium group with fluoride. This decomposition must be controlled. Uncontrolled heating can lead to the formation of tar-like substances and other degradation products.[6][13]

Troubleshooting Guide

Issue 1: My final product is a yellow, brown, or tar-like solid instead of white crystals.

• Likely Cause 1: Azo Compound Formation. Diazonium salts are electrophilic and can react with the electron-rich aromatic ring of the starting amine (or another diazonium molecule) to form highly colored azo compounds. This is more likely if the addition of sodium nitrite is too slow or if there is a localized excess of the amine.[1]

• Likely Cause 2: Oxidation & Decomposition. At elevated temperatures, especially during the decomposition of the diazonium salt or during workup, minor oxidation of the starting materials or product can occur, leading to colored impurities.[1] Incomplete dissolution of reactants before heating can also cause localized overheating and decomposition into tar.[13]

• Recommended Solutions:

  • Activated Carbon Treatment: During recrystallization, add a small amount (1-2% w/w) of activated charcoal to the hot solution. Boil for a few minutes, then perform a hot filtration to remove the charcoal, which will have adsorbed the colored impurities.[1][6][11]

  • Optimize Diazotization: Ensure the amine is fully protonated and keep the temperature strictly below 5 °C during the slow addition of sodium nitrite to minimize side reactions.

  • Sublimation: For a highly pure, white crystalline product, vacuum sublimation can be very effective at separating the volatile fluorobenzoic acid from non-volatile colored impurities and tars.[1][11]

Issue 2: The yield is low, and I've identified salicylic acid as a major byproduct.

• Likely Cause: Premature Decomposition of the Diazonium Salt. This is a classic problem in this synthesis. The diazonium salt intermediate has reacted with water in the reaction mixture instead of being converted to the desired fluorinated product. This is almost always due to a loss of temperature control during the diazotization step.[5]

• Recommended Solutions:

  • Strict Temperature Control: Maintain the reaction temperature between 0-5 °C throughout the addition of sodium nitrite. Use an ice-salt bath for effective cooling.[1]

  • Sufficient Acid: Ensure an adequate excess of acid (e.g., HCl or HBF₄) is used. This keeps the reaction medium acidic, which stabilizes the diazonium salt and ensures the primary amine is fully protonated, preventing it from coupling with the diazonium salt.

  • Monitor Nitrite Addition: Add the sodium nitrite solution slowly and sub-surface to avoid localized warming and high concentrations. Check for a slight excess of nitrous acid with starch-iodide paper to confirm the reaction is complete.[6]

Issue 3: I have a significant amount of unreacted starting material (e.g., anthranilic acid) in my product.

• Likely Cause: Incomplete Diazotization. The conversion of the primary amine to the diazonium salt was not completed.

• Recommended Solutions:

  • Stoichiometry Check: Ensure you are using a slight molar excess of sodium nitrite (e.g., 1.05 to 1.1 equivalents) to drive the reaction to completion.[1]

  • Sufficient Reaction Time: Allow the reaction to stir for an adequate amount of time (e.g., 20-30 minutes) after the nitrite addition is complete to ensure all the amine has reacted.[6]

  • Purity of Reagents: Use high-purity starting materials. Contaminated reagents can interfere with the reaction.[1]

Issue 4: My product contains isomeric impurities that are difficult to separate.

• Likely Cause: Non-specific Reaction Conditions or Impure Starting Material. If the starting material (e.g., aminobenzoic acid) contains isomeric impurities, they will likely be carried through the synthesis. While the Balz-Schiemann reaction is generally regioselective, extreme conditions could potentially lead to minor side reactions. In other synthetic routes, such as nitration, the formation of multiple isomers can be a significant issue.[14]

• Recommended Solutions:

  • Verify Starting Material Purity: Always check the purity of your starting material by HPLC or NMR before beginning the synthesis.

  • Fractional Recrystallization: This technique can sometimes be used to separate isomers with different solubilities. It requires careful optimization of the solvent system and may involve multiple recrystallization steps.[11]

  • Preparative Chromatography: For high-purity requirements where isomers are present, preparative HPLC or column chromatography may be necessary, although this can be costly and time-consuming for larger scales.

Visualized Mechanisms and Workflows

Byproduct Formation in the Balz-Schiemann Synthesis

Caption: Key reaction pathways in the Balz-Schiemann synthesis of fluorobenzoic acid.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues in fluorobenzoic acid synthesis.

Validated Experimental Protocols

Protocol 1: Synthesis of p-Fluorobenzoic Acid via Balz-Schiemann Reaction

This protocol is adapted from established literature procedures and is designed to highlight critical control points for minimizing byproducts.[6]

• Diazotization:

  • In a 5 L flask, create a mixture of ethyl p-aminobenzoate (165 g, 1 mole), water (300 cc), and concentrated HCl (204 cc). Warm on a steam bath for one hour.

  • Cool the resulting paste to 0 °C in an ice-salt bath with mechanical stirring.

  • Slowly add a solution of sodium nitrite (72.6 g, ~1 mole) in a minimum amount of water, ensuring the temperature is maintained below 7 °C . The addition should be controlled to prevent a temperature spike.

  • Continue stirring and confirm the completion of diazotization with a persistent positive test on starch-iodide paper.

• Precipitation of Diazonium Fluoborate:

  • In a separate paraffin wax-coated beaker, dissolve boric acid (68 g, 1.1 moles) in 60% hydrofluoric acid (133 g, 4 moles), keeping the temperature below 25 °C. Chill this fluoboric acid solution in an ice-water bath.

  • Add the cold fluoboric acid solution rapidly to the diazonium solution while keeping the temperature below 10 °C . A thick paste of the diazonium fluoborate will precipitate.

  • Stir for an additional 20-30 minutes, then filter the solid using a Büchner funnel.

• Washing and Drying:

  • Wash the filtered solid consecutively with cold water (300 cc), cold methyl alcohol (300 cc), and ether (200 cc). Suck the solid as dry as possible between washes.

  • Dry the fluoborate salt completely in a vacuum desiccator over concentrated sulfuric acid. This step is critical to prevent water from causing side reactions in the next step.

• Thermal Decomposition:

  • Gently heat the dried diazonium fluoborate in a large distilling flask. The decomposition will proceed spontaneously once initiated. Apply heat as needed to complete the reaction. The product is the ethyl ester of p-fluorobenzoic acid.

• Hydrolysis and Purification:

  • Wash the crude ester from the flask with ether and distill the ether.

  • Reflux the residual ester for one hour with a solution of potassium hydroxide (56 g) in 95% ethanol (80 cc) and water (120 cc) to hydrolyze the ester.

  • Filter the hot solution. Precipitate the p-fluorobenzoic acid by adding concentrated HCl to the hot filtrate until acidic.

  • Cool, filter the solid product, and dry. For further purification, dissolve the crude acid in a hot potassium carbonate solution, treat with Norite (activated carbon), and filter hot. Re-precipitate with HCl, cool, filter, and dry to yield pure p-fluorobenzoic acid.[6]

Protocol 2: Analytical Method - HPLC for Purity Assessment

This method is suitable for detecting common impurities like unreacted starting material and isomeric byproducts.[1]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a known amount of the fluorobenzoic acid sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.[1]

References

• Technical Support Center: Managing Impurities in 2-Fluorobenzoic Acid Production. (2025). Benchchem.
• A Comparative Guide to Assessing the Purity of Synthesized 2-Fluorobenzoic Acid. (n.d.). Benchchem.
• p-FLUOROBENZOIC ACID. (n.d.). Organic Syntheses Procedure.
• Side reactions to avoid during the synthesis of 2-Fluorobenzoic acid. (2025). Benchchem.
• How to avoid tar-like by-products in 2-amino-3-fluorobenzoic acid synthesis. (2025). Benchchem.
• Purification challenges of 2-Fluorobenzoic acid and how to overcome them. (2025). Benchchem.
• Balz Schiemann Reaction: Mechanism, Steps & Applic
• Balz–Schiemann reaction. (n.d.). Wikipedia.
• Balz-Schiemann Reaction: Mechanism, Formula & Uses. (2025). Allen.
• Balz-Schiemann Reaction: Definition, Examples, and Mechanism. (n.d.). Chemistry Learner.
• Schiemann Reaction. (2025). J&K Scientific LLC.
• Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. (2022). Arkivoc.
• Processes for the preparation of fluorinated benzoic acids. (n.d.).
• The preparation method of 2-amino-5-fluorobenzoic acid. (n.d.).
• Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. (n.d.).
• Separation and Determination of Fluorobenzoic Acids Using Ion Chromatography-Electrospray Mass Spectrometry. (2012). PubMed.
• 2-Fluorobenzoic acid. (n.d.). CymitQuimica.
• Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry. (n.d.).
• An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis. (n.d.). Quick Company.
• Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatogra. (n.d.). Gdansk University of Technology.
• Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. (n.d.). ARCA.UAB.
• Halogen exchange reactions and uses thereof. (n.d.).
• Product Inhibition in Nucleophilic Aromatic Substitution through DPPPent-Supported π-Arene C
• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Arom
• Halogen Exchange Reaction of Aliphatic Fluorine Compounds with Organic Halides as Halogen Source. (2015). Organic Chemistry Portal.
• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (n.d.).
• Concerted Nucleophilic Arom
• An In-depth Technical Guide to 2-Fluorobenzoic Acid: Molecular Structure, Properties, and Synthesis. (n.d.). Benchchem.
• Coupling of Paba Diazonium Chloride with Active Methylenes And Their Microbial Evalu
• Halogen Exchange Reaction of Aliphatic Fluorine Compounds with Organic Halides as Halogen Source. (2025).
• synthesis of 2-Fluorobenzoic acid for beginners. (2025). Benchchem.
• 2-Fluorobenzoic acid synthesis. (n.d.). ChemicalBook.
• Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil. (n.d.).

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Technical Support Center: Proper Storage and Handling to Prevent Degradation of Fluorinated Compounds

Welcome to the Technical Support Center for the proper storage and handling of fluorinated compounds. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of these critical molecules throughout their experimental lifecycle. The unique properties conferred by fluorine atoms necessitate specific handling and storage protocols to prevent degradation and ensure experimental reproducibility.[1] This resource provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to address common challenges encountered in the laboratory.

Fundamental Principles of Fluorinated Compound Stability

The cornerstone of understanding the stability of fluorinated compounds lies in the carbon-fluorine (C-F) bond, one of the strongest single bonds in organic chemistry.[2] This inherent strength contributes to their thermal and chemical stability.[3][4] However, this stability does not render them inert. Degradation can occur, often initiated at other functional groups within the molecule or under specific environmental conditions.

Key Factors Influencing Degradation:

• Light: Many fluorinated compounds, particularly aromatic ones, are photosensitive.[1][5] Exposure to light, especially UV radiation, can induce photochemical reactions, leading to the formation of impurities.[5][6][7]

• Temperature: While generally thermally stable, excessive heat can promote degradation.[1][8] The ideal storage temperature varies depending on the specific compound's reactivity and physical state.[1][9]

• Moisture: Hydrolysis can be a significant degradation pathway for certain fluorinated compounds, especially those with susceptible functional groups.[1][5] Water can react with these compounds, altering their structure and properties.[1]

• Air (Oxygen): Some fluorinated intermediates are sensitive to oxidation.[1] Exposure to atmospheric oxygen can lead to the formation of unwanted byproducts.

Recommended Storage Conditions: A Tabulated Guide

To simplify the selection of appropriate storage conditions, the following table summarizes recommendations for various classes of fluorinated compounds. Always consult the manufacturer's specific recommendations as a primary source of information.

Compound Class	Recommended Storage Temperature	Light Protection	Inert Atmosphere	Moisture Control	Container Material
Aromatic Fluorinated Compounds
e.g., 1-Fluoronaphthalene	2 - 8°C[9]	Required (Amber glass)[1][9]	Recommended	Required (Desiccant)	Glass[9]
e.g., 1,4-Difluorobenzene	20 - 25°C[9]	Recommended	Not critical	Recommended	Tightly sealed glass or compatible plastic
e.g., 1,2-Difluorobenzene	≤ -20°C[5]	Required (Store in dark)[5]	Recommended	Required	Tightly sealed, freezer-safe container
Fluoroalkanes	-10°C to 0°C[9]	Recommended	Recommended for volatile compounds	Required	Teflon-lined or special alloy containers[9]
Fluoropyridines	20 - 25°C[9]	Recommended	Not critical	Required (Desiccant)[9]	Tightly sealed, moisture-proof container
Highly Reactive Intermediates	≤ -20°C[1]	Required	Required (Nitrogen or Argon)[1]	Required	As per manufacturer's specification

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems researchers may face, providing a logical workflow for troubleshooting.

Issue: Unexpected Impurities in a Stored Fluorinated Compound

Possible Causes and Investigative Workflow:

Caption: Workflow for troubleshooting unexpected impurities.

Detailed Troubleshooting Steps:

• Verify Storage Conditions: Cross-reference the actual storage conditions (temperature logs, location relative to light sources) with the recommended conditions.[1][5][9] Inspect the container for any breaches in the seal.

• Characterize Impurities: Utilize analytical techniques such as LC-MS or GC-MS to determine the molecular weights of the impurities.[10][11] 19F NMR can be particularly insightful for identifying new fluorine-containing species.[7][12]

• Deduce Degradation Pathway: Based on the impurity structures, hypothesize the degradation mechanism. For example, the presence of hydroxylated species may suggest oxidation or hydrolysis.

• Review Handling Procedures: Scrutinize all recent handling steps. Was the compound exposed to ambient air or moisture for an extended period? Were incompatible materials, such as certain plastics or reactive solvents, used?

• Mitigate and Prevent: If the cause is identified, implement corrective actions. This may involve transferring the compound to a more suitable container, purging with an inert gas, or storing it at a lower temperature.

• Confirm Purity: After implementing changes, re-analyze the compound to confirm that further degradation has been halted.

Issue: Poor Yield or Inconsistent Results in a Reaction

Possible Cause: Degradation of the fluorinated starting material.

Troubleshooting Protocol:

• Assess Starting Material Purity: Before starting a reaction, always confirm the purity of the fluorinated reagent, especially if it has been stored for a long time or under suboptimal conditions. A quick purity check via HPLC or NMR can prevent wasted time and resources.

• Consider Solvent Compatibility: Ensure that the reaction solvent is compatible with the fluorinated compound. Protic solvents, for instance, can lead to the degradation of moisture-sensitive compounds.

• Control the Reaction Atmosphere: For air-sensitive compounds, ensure that the reaction is carried out under a dry, inert atmosphere (e.g., nitrogen or argon).[1]

Frequently Asked Questions (FAQs)

Q1: What are the best general-purpose containers for storing fluorinated compounds?

A: For many fluorinated compounds, amber glass bottles with a tight-fitting cap are a good choice as they offer protection from light and are chemically resistant.[9] For compounds that are sensitive to moisture, a cap with a PTFE liner is recommended. For more aggressive or solvent-containing compounds, fluoride-treated HDPE or Teflon containers may be necessary.[13][14]

Q2: My fluorinated compound is a liquid at room temperature. Should I refrigerate it?

A: Not necessarily. The ideal storage temperature depends on the compound's specific properties.[1] Some liquids are stable at ambient temperature (e.g., 1,4-Difluorobenzene at 20-25°C), while others require refrigeration (e.g., 1-Fluoronaphthalene at 2-8°C) or freezing (e.g., 1,2-Difluorobenzene at ≤ -20°C).[5][9] Always refer to the supplier's safety data sheet (SDS) or product information.

Q3: How can I safely handle highly reactive fluorinated reagents like fluorine gas?

A: Fluorine gas is extremely corrosive and reactive and should only be handled by trained personnel in a specialized and well-ventilated area, such as a fume hood or a gas cabinet.[15] All equipment must be scrupulously dry and made of compatible materials like Teflon. Emergency procedures and appropriate personal protective equipment (PPE), including face shields and specialized gloves, are mandatory.[15][16]

Q4: I suspect my compound has degraded. What is the best way to confirm this?

A: A combination of chromatographic and spectroscopic techniques is ideal. HPLC or GC can separate the parent compound from any degradation products, while mass spectrometry (MS) can help identify the impurities.[10][11] 19F NMR is a powerful tool for tracking changes in the fluorine environment of the molecule and can be used to quantify both the parent compound and any fluorine-containing degradants.[7][12]

Q5: What are the primary degradation pathways for fluorinated compounds?

A: While the C-F bond itself is very stable, degradation often initiates at other points in the molecule. Common pathways include:

• Photodegradation: UV light can break C-C or C-X bonds (where X is not F), leading to radical formation and subsequent reactions.[6][7][17]

• Hydrolysis: Functional groups such as esters, amides, or nitriles can be hydrolyzed in the presence of water.

• Oxidation: Electron-rich parts of the molecule can be susceptible to oxidation.[1]

• Thermal Decomposition: At very high temperatures, even the C-F bond can break, though this typically requires significant energy input.[4][8][18]

Illustrative Degradation Concept:

Caption: Conceptual overview of fluorinated compound degradation.

Safety Precautions

Handling fluorinated compounds requires adherence to standard laboratory safety protocols, with special attention to the potential hazards of certain compounds or their degradation products.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[16][19] For highly hazardous compounds, a face shield and additional protective clothing may be necessary.[16][19]

• Ventilation: Work in a well-ventilated area, preferably a fume hood, especially when handling volatile compounds or those that may produce hazardous fumes.[15]

• Emergency Procedures: Be familiar with the emergency procedures for any hazardous compounds you are working with. For compounds that can decompose to form hydrofluoric acid (HF), ensure that a calcium gluconate gel is readily available for skin exposures.[20]

By adhering to these guidelines, researchers can ensure the integrity of their fluorinated compounds, leading to more reliable and reproducible experimental outcomes.

References

• How to store fluorinated pharmaceutical intermediates properly? - Blog. (2025, June 18).
• Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University.
• What are the storage conditions for different types of fluorinated pharmaceutical intermediates? - Blog. (2025, October 1).
• How to ensure the stability of fluorinated pharmaceutical intermediates during storage? (2025, December 26).
• ANALYTICAL METHODS.
• Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid - Environment, Health & Safety.
• Hydrofluoric Acid Safe Handling Guidelines - Environmental Health & Safety. (2025, November 14).
• Fluorine - Airgas.
• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology | ACS Chemical Health & Safety. (2022, February 1).
• Factors Affecting the Thermal Stability' of Polytetrafluoroethylene 1.
• Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production - PubMed. (2000, August 11).
• Degradation breakthrough of stabilized compounds with C-F bonds - The Innovation.
• Research and Regulatory Advancements on Remediation and Degradation of Fluorinated Polymer Compounds - MDPI. (2020, October 2).
• Recent developments in methods for analysis of perfluorinated persistent pollutants - PMC.
• Choosing the Best Bottles for Chemical Storage. (2024, January 24).
• Technical Support Center: 2,6-Difluorobenzenethiol Degradation Studies - Benchchem.
• Wavelength-Dependent UV-LED Photolysis of Fluorinated Pesticides and Pharmaceuticals. (2023, March 24).
• Recent advances on PFAS degradation via thermal and nonthermal methods - PMC.
• Wavelength-dependent UV-LED photolysis of fluorinated pesticides and pharmaceuticals - NSF PAR.
• Research Updates on the Mechanism and Influencing Factors of the Photocatalytic Degradation of Perfluorooctanoic Acid (PFOA) in Water Environments - MDPI. (2023, June 1).
• What are Fluorinated Containers for storing chemicals? - U-Pack.
• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC.
• Chemical Packaging: Choosing the Right Chemical Containers - Invopak. (2025, April 23).

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• 5. How to ensure the stability of fluorinated pharmaceutical intermediates during storage? - Blog - SHINY [sinoshiny.com]
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• 7. par.nsf.gov [par.nsf.gov]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. What are the storage conditions for different types of fluorinated pharmaceutical intermediates? - Blog [sinoshiny.com]
• 10. Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent developments in methods for analysis of perfluorinated persistent pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Research and Regulatory Advancements on Remediation and Degradation of Fluorinated Polymer Compounds | MDPI [mdpi.com]
• 19. UofR: EH&S: Laboratory Safety: Hydrofluoric Acid [safety.rochester.edu]
• 20. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Oxidation in Benzoic Acid Synthesis

Welcome to the Advanced Synthesis Support Center. This hub is designed for researchers, scale-up chemists, and drug development professionals who are encountering yield and purity issues during the synthesis of substituted and unsubstituted benzoic acids.

While the oxidation of alkylbenzenes (such as toluene) is a fundamental synthetic transformation, controlling the thermodynamic depth of this oxidation is notoriously difficult. Pushing the reaction too hard results in over-oxidation , where the aromatic ring is cleaved, leading to the evolution of carbon dioxide and the formation of unwanted aliphatic acids[1]. This guide provides mechanistic troubleshooting, self-validating protocols, and state-of-the-art alternative methodologies to suppress these destructive pathways.

Visualizing the Problem: The Oxidation Pathway

To troubleshoot effectively, we must first map the chemical trajectory. The diagram below illustrates the progressive oxidation of toluene and the critical "risk zone" where over-oxidation destroys the target product.

Fig 1. Mechanistic pathway of toluene oxidation highlighting the over-oxidation risk zone.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am using standard potassium permanganate (KMnO₄) to oxidize toluene, but my yield of benzoic acid is exceptionally low, and I am observing vigorous gas evolution. What is happening? A1: You are experiencing severe over-oxidation. Under harsh conditions (e.g., prolonged reflux with excess KMnO₄), the highly oxidized carboxylate group withdraws electron density, but the extreme oxidative environment can still lead to the dearomatization and subsequent cleavage of the benzene ring[1]. The gas you are observing is carbon dioxide, a terminal byproduct of complete combustion-like oxidation[1].

• Causality: The activation energy required to oxidize the methyl group is close to the threshold for ring degradation when using non-selective, strong oxidants.

• Solution: Reduce the reaction temperature, strictly control the stoichiometric equivalents of KMnO₄, or switch to a milder, catalyst-driven aerobic oxidation system.

Q2: We want to scale up using molecular oxygen (O₂) as a greener oxidant, but our selectivity drops. How can we prevent over-oxidation when using O₂? A2: Molecular oxygen often initiates uncontrolled radical chain reactions. Once the benzylic radical is formed, excess oxygen can lead to the accumulation of hydroperoxides that non-selectively attack the aromatic ring.

• Causality: The surface hydrophilicity of traditional catalysts traps the newly formed benzoic acid, over-exposing it to the oxidative environment[2].

• Solution: Employ heterogeneous manganese oxide catalysts under solvent-free conditions. Manganese oxides modulate surface hydrophobicity, allowing the benzoic acid to desorb quickly before over-oxidation occurs, achieving up to 93% selectivity[3].

Q3: What is the STEP method, and how does it prevent over-oxidation? A3: STEP stands for the Solar Thermal Electrochemical Process . It is a highly advanced method that synergistically uses solar thermal energy to heat the reaction and solar electrical energy to drive the electrolysis of toluene[4].

• Causality: By raising the temperature (via solar heat), the thermodynamic potential required to oxidize toluene drops significantly. Because the applied electrolysis potential can be kept very low (e.g., 3.0 V), the electrochemical driving force is insufficient to cleave the aromatic ring, thereby strictly inhibiting over-oxidation[4][5].

Diagnostic Logic Tree

Use the following flowchart to diagnose and resolve yield discrepancies in your synthesis workflows.

Fig 2. Diagnostic logic tree for resolving yield discrepancies in benzoic acid synthesis.

Quantitative Data Summary: Method Comparison

The table below summarizes the performance metrics of various synthetic strategies, specifically highlighting their vulnerability to over-oxidation.

Synthesis Method	Catalyst / Oxidant	Conditions	Conversion (%)	Selectivity (%)	Over-Oxidation Risk
Traditional Chemical	KMnO₄ (Aqueous)	Reflux, 100 °C	> 90.0%	Variable (< 70%)	High (Ring cleavage)[1]
Heterogeneous Aerobic	MnOx / O₂	Solvent-free, 130 °C	39.0%	93.0%	Low (Product desorbs)[3]
STEP Electrolysis (Pt)	Pt Anode / Solar	90 °C, 3.0 V	32.0%	96.85%	Very Low (Low potential)[4]
STEP Electrolysis (C)	Graphite Anode / Solar	90 °C, 3.0 V	44.4%	> 95.0%	Very Low [5]

Self-Validating Experimental Protocols

To ensure reproducibility and build a self-correcting workflow, utilize the following standardized protocols. Each protocol contains a built-in validation step to confirm that over-oxidation has been successfully bypassed.

Protocol A: Solvent-Free Aerobic Oxidation via Manganese Oxides[3]

Objective: Synthesize benzoic acid using molecular oxygen without triggering radical-induced ring cleavage.

• Preparation: Charge a high-pressure Parr reactor with 100 mmol of toluene and 0.5 g of freshly calcined manganese oxide (MnOx) catalyst. Do not add any solvent.

• Pressurization: Purge the reactor three times with O₂, then pressurize to 1.5 MPa with pure O₂.

• Heating: Heat the reactor to 130 °C under constant stirring (800 rpm) for 6 hours.

• Self-Validation Step (GC-MS): Sample the reaction mixture at the 3-hour mark. Analyze via GC-MS. Validation Check: You must observe the presence of benzaldehyde and benzoic acid. If lower molecular weight aliphatic acids (e.g., maleic acid) are detected, your stirring rate is too low, causing localized hot spots and over-oxidation.

• Workup: Cool the reactor, vent the excess O₂, and filter the catalyst. Extract the product using an aqueous NaOH wash, followed by acidification with HCl to precipitate pure benzoic acid[1].

Protocol B: Solar Thermal Electrochemical Process (STEP)[4]

Objective: Utilize low-potential electrolysis coupled with thermal energy to strictly prevent the thermodynamic possibility of over-oxidation.

• Cell Setup: Set up a sealed electrochemical cell with a functionalized graphite anode and a platinum cathode[5].

• Electrolyte Preparation: Introduce a mixture of toluene and a supporting electrolyte (e.g., an aqueous acidic or basic medium depending on solubility requirements) into the cell.

• Solar Thermal Activation: Utilize a solar concentrator to heat the electrochemical cell to 90 °C.

• Electrolysis & Self-Validation Step: Apply a constant photopotential of 3.0 V. Validation Check: Monitor the current density and the applied voltage. The strict maintenance of 3.0 V ensures that the oxidation potential remains below the threshold required for aromatic ring cleavage. If the voltage spikes, the system risks over-oxidation.

• Harvesting: Cool the mixture to 30 °C. The benzoic acid will precipitate out of the solution due to its lower solubility at reduced temperatures, allowing for simple filtration[1].

References

• Zhu, Y., Wang, B., Liu, X., Wang, H., Wu, H., & Licht, S. "STEP organic synthesis: an efficient solar, electrochemical process for the synthesis of benzoic acid". Green Chemistry (RSC Publishing), 2014, 16, 4758-4766. [Link]

• Li, X., Xu, J., Wang, F., Gao, J., Zhou, L., & Yang, G. "Direct Oxidation of Toluene to Benzoic Acid with Molecular Oxygen over Manganese Oxides". Catalysis Letters, 2006. [Link]

• Licht, S., et al. "Recent Advances in Solar Thermal Electrochemical Process (STEP) for Carbon Neutral Products and High Value Nanocarbons". Accounts of Chemical Research, 2019. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Direct Oxidation of Toluene to Benzoic Acid with Molecular Oxygen over Manganese Oxides - ProQuest [proquest.com]
• 4. STEP organic synthesis: an efficient solar, electrochemical process for the synthesis of benzoic acid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

impact of catalyst choice on the synthesis of substituted benzoic acids

Welcome to the technical support center for the synthesis of substituted benzoic acids. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in their synthetic routes. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying logic and field-proven insights to help you navigate experimental complexities. This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides for the most common synthetic methodologies.

Part 1: Palladium-Catalyzed Carboxylation of Aryl Halides and Triflates

This method is a powerful tool for introducing a carboxylic acid group, particularly for complex molecules with sensitive functional groups. However, the success of the reaction is highly dependent on the careful selection of the catalyst system.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the palladium catalyst and the ligand in this reaction?

A1: The palladium catalyst facilitates the entire catalytic cycle. The cycle begins with the oxidative addition of the Pd(0) species into the aryl halide (or triflate) bond, forming a Pd(II) intermediate.[1] The ligand, typically a phosphine, is crucial as it stabilizes the palladium center, influences its reactivity, and prevents catalyst decomposition. The ligand's electronic properties and steric bulk are key to promoting both the initial oxidative addition and the subsequent reductive elimination step that forms the final product.[2] For example, bulky, electron-rich phosphine ligands are often required to facilitate the challenging oxidative addition of less reactive aryl chlorides.[2]

Q2: How do I choose the right ligand for my specific substrate?

A2: Ligand choice is substrate-dependent. For electron-rich or sterically hindered aryl halides, bulky and electron-donating ligands like tBuXPhos or bidentate ligands like 1,3-bis(dicyclohexylphosphino)propane (dcpp) are often effective.[3][4] These ligands increase the electron density on the palladium center, which promotes the difficult oxidative addition step.[2] For less demanding substrates like aryl iodides or bromides, more common ligands such as 1,1'-bis(diphenylphosphino)ferrocene (dppf) or even triphenylphosphine (PPh₃) may suffice.[5] It is often necessary to screen a small library of ligands to find the optimal conditions for a new substrate.

Q3: My carboxylation reaction is not working. What are the common failure modes?

A3: Common issues include:

• Inactive Catalyst: The Pd(0) active species may not have formed correctly from the Pd(II) precatalyst, or it may have decomposed. Ensure your reagents and solvents are properly degassed to remove oxygen.

• Poor Ligand Choice: As discussed, the ligand is critical. A ligand that is not sufficiently electron-rich or is sterically inappropriate for your substrate can halt the catalytic cycle.[2]

• Reductant Issues: Many modern protocols require a stoichiometric metallic reductant to facilitate the carboxylation with CO₂. If this reductant is old or impure, the reaction can fail.[6] Alternatively, visible-light-driven methods using a photoredox co-catalyst can circumvent the need for metallic reductants.[4]

• Substrate Reactivity: Aryl chlorides are significantly less reactive than aryl bromides or iodides and require a more active catalyst system.[2][3]

Troubleshooting Guide: Palladium-Catalyzed Carboxylation

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) not formed/decomposed).2. Inappropriate ligand for the substrate.3. Insufficient CO₂ pressure or poor gas delivery.4. Impure solvent or reagents (especially water or oxygen).	1. Use fresh palladium precatalyst and ensure thorough degassing of the reaction mixture.2. Screen a panel of bulky, electron-rich phosphine ligands (e.g., tBuXphos, dcpp).[3][4]3. Ensure the reaction vessel is properly sealed and pressurized. Use a CO₂ balloon or a high-pressure reactor.4. Use anhydrous solvents and freshly opened reagents.
Formation of Protodehalogenated Byproduct	Presence of a hydrogen source (e.g., water, alcohol solvent) that intercepts the Ar-Pd(II)-X intermediate.	Use anhydrous, aprotic solvents (e.g., dioxane, toluene). Ensure the base used (e.g., Cs₂CO₃) is anhydrous.
Formation of Biaryl Byproduct (Suzuki-type coupling)	The Ar-Pd(II)-X intermediate reacts with another molecule of aryl starting material or a boronic acid impurity.	This is less common in carboxylation but can occur. Lowering the reaction temperature may help. Ensure purity of starting materials.

Diagram: Catalytic Cycle of Palladium-Catalyzed Carboxylation

This diagram illustrates the key steps in the Pd-catalyzed carboxylation of an aryl halide (Ar-X) using CO₂.

Caption: Catalytic cycle for the Pd-catalyzed carboxylation of aryl halides.

Part 2: Catalytic Oxidation of Alkylbenzenes

The oxidation of alkyl side-chains on an aromatic ring is a classical and cost-effective method for synthesizing benzoic acids. Catalyst choice is paramount for achieving high selectivity and avoiding unwanted byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for the liquid-phase oxidation of toluenes?

A1: The industrial standard for this transformation relies on homogeneous catalysts, typically salts of cobalt and manganese, such as cobalt(II) acetate or cobalt naphthenate.[7][8][9] These catalysts are effective for activating molecular oxygen for the oxidation of the alkyl side-chain. For laboratory-scale synthesis, strong oxidizing agents like potassium permanganate (KMnO₄) are often used, which typically do not require an additional metal catalyst but necessitate heating and subsequent acidic workup.[10]

Q2: My reaction is producing benzaldehyde and benzyl alcohol instead of the desired benzoic acid. How can I drive the reaction to completion?

A2: This indicates incomplete oxidation. To favor the formation of the carboxylic acid, you can:

• Increase Reaction Time or Temperature: Allowing the reaction to proceed for longer or at a slightly higher temperature can push the oxidation past the intermediate aldehyde and alcohol stages.

• Increase Oxidant Concentration: Ensure a sufficient excess of the oxidant (e.g., O₂, KMnO₄) is present.

• Catalyst Choice: Some catalytic systems are inherently more aggressive. For instance, cobalt-manganese systems are well-known for driving the oxidation to the carboxylic acid.[9][11] The presence of a bromine source as a co-catalyst can also accelerate the final oxidation steps.

Q3: Can I use a heterogeneous catalyst for this oxidation? What are the advantages?

A3: Yes, heterogeneous catalysts are an area of active research and offer significant advantages, primarily in terms of catalyst recovery and reuse.[12] Supported metal catalysts, such as silver on silica (Ag/SiO₂) or various metal oxides, have been shown to effectively catalyze the side-chain oxidation of alkylbenzenes.[11] The main benefits are simplified product purification (the catalyst can be filtered off) and the potential for continuous flow processes, making them an environmentally friendlier option.[12][13][14]

Troubleshooting Guide: Alkylbenzene Oxidation

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Conversion / Low Yield	1. Insufficient reaction temperature or time.2. Deactivated catalyst.3. Poor mass transfer of gaseous oxidant (e.g., O₂).	1. Optimize reaction conditions by incrementally increasing temperature and time.2. If using a heterogeneous catalyst, consider regeneration or using a fresh batch.3. Ensure vigorous stirring to maximize the gas-liquid interface. For air/O₂ oxidations, consider increasing the pressure.
Poor Selectivity (Benzaldehyde/Benzyl Alcohol Formation)	The reaction conditions are too mild to complete the oxidation sequence from alcohol → aldehyde → acid.	1. Increase catalyst loading or reaction temperature.[15]2. For Co/Mn systems, consider adding a bromide promoter.3. If using KMnO₄, ensure the mixture is heated under reflux for a sufficient duration.[10]
Ring Oxidation or Tar Formation	Reaction conditions are too harsh, leading to degradation of the aromatic ring or polymerization of intermediates.	1. Reduce the reaction temperature.2. Decrease the catalyst loading.3. Ensure the substrate is pure, as impurities can sometimes initiate side reactions.

Protocol: Oxidation of p-Xylene to Terephthalic Acid using a Co/Mn Catalyst

• Reactor Setup: Charge a high-pressure autoclave reactor with p-xylene (1.0 mol) and acetic acid (as solvent).

• Catalyst Addition: Add cobalt(II) acetate tetrahydrate (0.5 mol %) and manganese(II) acetate tetrahydrate (0.5 mol %) to the reactor.

• Reaction: Seal the reactor, pressurize with compressed air (or pure O₂) to 15-30 bar, and heat to 150-200 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by observing the pressure drop (due to O₂ consumption) and by taking aliquots for GC or HPLC analysis.

• Workup: Once the reaction is complete, cool the reactor to room temperature and carefully vent the pressure. The product, terephthalic acid, will precipitate from the acetic acid solvent upon cooling.

• Purification: Collect the solid product by filtration, wash with fresh acetic acid and then water to remove residual catalyst, and dry under vacuum.

Part 3: Grignard Reagent Carboxylation

While not a catalytic method in the traditional sense, the synthesis of benzoic acids via Grignard reagents is a cornerstone of organic synthesis. Success hinges on the proper formation and handling of the highly reactive organometallic intermediate.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction won't start. What's wrong?

A1: This is the most common issue. Grignard reagent formation is an interfacial reaction on the surface of the magnesium metal. Failure to initiate is almost always due to:

• Moisture: Grignard reagents are extremely strong bases and are destroyed by even trace amounts of water.[16] All glassware must be rigorously dried (e.g., oven-dried or flame-dried), and anhydrous solvents (typically diethyl ether or THF) must be used.[17]

• Passive Magnesium Surface: The surface of the magnesium turnings is often coated with a passivating layer of magnesium oxide. This layer must be broken to expose the fresh metal. Mechanical crushing of the turnings, adding a small crystal of iodine, or using ultrasound can help initiate the reaction.[18]

Q2: The yield of my benzoic acid is very low, and I isolated a large amount of biphenyl. Why?

A2: The formation of biphenyl is a common side reaction resulting from the coupling of the Grignard reagent with unreacted aryl halide. This is often exacerbated by higher reaction temperatures. To minimize this:

• Control the Addition Rate: Add the aryl halide solution slowly to the magnesium turnings to maintain a gentle reflux and avoid a large excess of aryl halide in the solution.

• Maintain a Moderate Temperature: Do not overheat the reaction mixture. The exothermic nature of the reaction should be sufficient to sustain it.

Q3: What is the best way to introduce the CO₂?

A3: The most common and effective laboratory method is to pour the Grignard solution over a large excess of crushed solid carbon dioxide (dry ice).[17][18] This ensures the Grignard reagent always encounters a high concentration of CO₂, minimizing side reactions with other electrophiles. Bubbling CO₂ gas through the solution is generally less efficient due to mass transfer limitations and the exothermic nature of the reaction.[19]

Diagram: Troubleshooting Workflow for Grignard Carboxylation

This flowchart provides a logical sequence for diagnosing and solving common problems encountered during the synthesis of benzoic acid via a Grignard reaction.

Caption: Troubleshooting flowchart for Grignard reagent formation and carboxylation.

References

• Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO2 - PMC - NIH.
• Catalytic Hydrogenation of Benzoic Acid. IntechOpen.
• Catalytic hydrodeoxygenation of benzoic acid as a bio-oil model compound: reaction and kinetics using nickel-supported catalysts. Sustainable Energy & Fuels (RSC Publishing).
• Catalytic Oxidation of Alkyl Benzene. ResearchGate.
• COF-300 synthesis and colloidal stabilization with substituted benzoic acids - PMC - NIH.
• COF-300 synthesis and colloidal stabilization with substituted benzoic acids. RSC Publishing.
• The uses of benzoic acid in the pharmaceutical industry.
• Selective heterogeneous photocatalytic activation for toluene oxidation: recent advances, challenges and perspective. OAE Publishing Inc.
• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI.
• Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO2. ResearchGate.
• Optimization of the catalyst loading, time and temperature for the hydrosilylation of benzoic acid. ResearchGate.
• Neat Synthesis of Substituted Benzoic Acids Employing TBHP/Oxone Catalyst and Study of Their Anti-oxidant Activity. ResearchGate.
• A Brief Review on Introduction, History, Synthesis and Application of Benzoic Acid.
• Preparation and Synthesis Method of Benzoic Acid. ChemicalBook.
• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC.
• Advances in Palladium-Catalyzed Carboxylation Reactions - PMC.
• CO 2 (De)Activation in Carboxylation Reactions: A Case Study Using Grignard Reagents and Nucleophilic Bases. ResearchGate.
• Homogeneous and Heterogeneous Catalysis - ENCYCLOPEDIA OF LIFE SUPPORT SYSTEMS (EOLSS).
• Oxidation of alkylbenzenes. Google Patents.
• organic synthesis: benzoic acid via a grignard reaction.
• Grignard Reaction - Synthesis of Substituted Benzoic Acids. OpenBU.
• Selective catalytic oxidation of benzyl alcohol and alkylbenzenes in ionic liquids. Green Chemistry (RSC Publishing).
• Palladium-Catalyzed Carbonylation of Aryl Tosylates and Mesylates.
• Heterogeneous Catalysts for Toluene Oxidation - PubMed.
• Degradation of Toluene from Gas Streams by Heterogeneous Fenton Oxidation in a Slurry Bubble Reactor with Activated Carbon-Based Catalysts. MDPI.
• Recent Developments on Palladium-Catalyzed Carbonylation Reactions in Renewable Solvents. SciELO.
• Homogeneous catalytic oxidation of toluene under the ultrasonic action.
• Benzoic Acid and Derivatives. ResearchGate.
• Synthetic, Mechanistic, and Catalytic Studies of Nickel- and Palladium-Catalyzed Carboxylation with Carbon Dioxide. ProQuest.
• Producing Benzoic Acid - A Level Chemistry Revision Notes. Save My Exams.
• Oxidation of Alkylbenzenes to Make Benzoic Acids. YouTube.
• Selective side-chain oxidation of alkyl aromatic compounds catalyzed by cerium modified silver catalysts. PUBDB.
• Grignard Reaction Experiment Part 1, Prelab. YouTube.
• Questions and Answers on Benzoic acid and Benzoates in the context of the revision of the guideline on 'Excipients in the - EMA. European Union.
• GRIGNARD REACTION – Synthesis of Benzoic Acid.
• Mechanochemical Grignard Reactions with Gaseous CO2 and Sodium Methyl Carbonate.
• CO2 (De)Activation in Carboxylation Reactions: A Case Study Using Grignard Reagents and Nucleophilic Bases | Organometallics. ACS Publications.
• Palladium-Catalyzed Carbonylation of Aryl Bromides with Carbon Dioxide To Access Aryl Carboxylic Acids under Mild Conditions | The Journal of Organic Chemistry. ACS Publications.
• Carboxylation of grignard reagents in the presence of liquid co2. Google Patents.
• Visible-Light-Driven Carboxylation of Aryl Halides by the Combined Use of Palladium and Photoredox Catalysts. Organic Chemistry Portal.

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• 3. Palladium-Catalyzed Carbonylation of Aryl Tosylates and Mesylates [organic-chemistry.org]
• 4. Visible-Light-Driven Carboxylation of Aryl Halides by the Combined Use of Palladium and Photoredox Catalysts [organic-chemistry.org]
• 5. Advances in Palladium-Catalyzed Carboxylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Managing Reaction Exotherms in Large-Scale Benzoic Acid Synthesis

Welcome to the technical support center for the synthesis of benzoic acid. This guide is designed for researchers, scientists, and drug development professionals managing the large-scale production of benzoic acid, with a specific focus on the critical task of controlling reaction exotherms. The liquid-phase oxidation of toluene is a robust and common method for benzoic acid synthesis, but it is also a highly exothermic process that demands rigorous control to ensure safety and efficiency.[1][2][3] An uncontrolled reaction can lead to a thermal runaway, characterized by a rapid increase in temperature and pressure, potentially resulting in equipment failure, explosions, and the release of hazardous materials.[1][4][5]

This document provides in-depth, field-proven insights in a question-and-answer format to address specific issues you may encounter.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the primary source and magnitude of the exotherm in the catalytic oxidation of toluene to benzoic acid?

A1: The primary source of heat is the oxidation reaction itself: C₇H₈ + O₂ → C₇H₆O₂ + H₂O[3]

This reaction is significantly exothermic. While the exact heat of reaction can vary with conditions (temperature, pressure, catalyst), it is crucial to determine this value experimentally for your specific process. Bench-scale reaction calorimetry is the gold-standard method for this determination.[6] As a reference, the heat of combustion for benzoic acid is approximately 26,460 J/g, which underscores the high energy content of the molecule.[7] Understanding the total potential energy release is the first step in designing a safe process.[8]

Q2: What are the primary risks associated with an uncontrolled exotherm in this process?

A2: The main risks escalate from operational issues to catastrophic failures:

• Thermal Runaway: This is the most significant hazard. A thermal runaway occurs when the heat generated by the reaction surpasses the cooling system's capacity to remove it.[1][4] The reaction rate then accelerates exponentially with the rising temperature, creating a dangerous positive feedback loop.[4][5]

• Pressure Build-Up: As the temperature increases, the vapor pressure of the solvent (toluene) and water (a byproduct) will rise dramatically. This can exceed the pressure rating of the reactor, leading to a rupture.[1]

• Secondary Decomposition: At elevated temperatures, benzoic acid can decompose, forming products like benzene and carbon dioxide, which adds to the pressure generation.[9] Unwanted side reactions can also occur, further complicating the thermal profile.[5]

• Fire and Explosion: Toluene is flammable, and a loss of containment at high temperatures can easily lead to a fire or explosion, especially given the oxygen-rich environment of the reaction.[1][10]

Q3: Beyond temperature, what are the most critical process parameters to monitor and control?

A3: While temperature is the primary indicator, it is a lagging one. Proactive control requires monitoring the parameters that drive the heat generation:

• Reagent Addition Rate: The rate at which you add toluene (if it's a semi-batch process) or feed oxygen/air directly controls the potential rate of reaction. A slow, controlled addition is critical.[11][12]

• Oxygen Concentration and Flow Rate: The reaction rate can be dependent on the oxygen concentration.[13] Careful control of the oxidant feed is essential to prevent both reaction stalling (low O₂) and runaway (high O₂).

• Agitation (Mixing): Efficient mixing is crucial to prevent the formation of localized hot spots and ensure uniform heat transfer to the cooling surfaces.[11] An agitator failure is a common cause of thermal incidents.

• Cooling System Performance: Monitor the coolant flow rate and the inlet/outlet temperatures. A decreasing temperature difference (ΔT) can indicate fouling on the reactor jacket or coils, reducing heat transfer efficiency.

Part 2: Troubleshooting Guide

This section addresses specific scenarios you might encounter during a large-scale synthesis.

Scenario 1: The reactor temperature is consistently creeping 5-10°C above the desired setpoint.

• Potential Cause 1: Insufficient Cooling Capacity. The heat generated by the reaction at the current feed rate exceeds the design capacity of your cooling system.

  • Troubleshooting Steps:

    • Immediately reduce the oxygen/air feed rate to lower the rate of heat generation.

    • Verify that your cooling utility (chiller, cooling tower) is operating at its maximum specified capacity and the coolant is at the correct supply temperature.

    • Confirm the coolant flow rate to the reactor jacket/coils is at its design specification.

• Potential Cause 2: Heat Transfer Fouling. Over time, material can build up on the internal or external surfaces of the reactor's cooling jacket or coils, insulating the reactor and reducing heat transfer efficiency.

  • Troubleshooting Steps:

    • If a gradual performance decrease has been noted over several batches, fouling is a likely culprit.

    • After safely completing the current batch, schedule a thorough cleaning of the reactor's heat transfer surfaces according to manufacturer recommendations.

• Potential Cause 3: Change in Raw Material Quality. The presence of impurities in the toluene feed or variations in catalyst activity can alter the reaction kinetics and increase the rate of heat evolution.[4]

  • Troubleshooting Steps:

    • Quarantine the current batch of raw materials for analysis.

    • Compare the quality control (QC) data of the current batch with previous batches that ran as expected.

Scenario 2: A rapid, uncontrolled temperature rise (>2°C/minute) is observed (Temperature Excursion).

This is a pre-runaway condition and requires immediate, decisive action.[14]

• Immediate Action Plan:

  • STOP ALL FEEDS: Immediately stop the addition of toluene and, most critically, the oxygen/air supply.[12][14] This is the fastest way to halt the source of heat generation.

  • MAXIMIZE COOLING: Ensure all cooling systems are operating at 100% capacity.[11][14] If available, activate any emergency cooling systems.

  • ENSURE AGITATION: Verify that the agitator is running. A loss of mixing can be catastrophic. If it has failed, do not attempt to restart it, as this could suddenly mix unreacted reagents and cause a violent reaction.

  • PREPARE TO QUENCH: If the temperature continues to rise despite stopping feeds and maximizing cooling, you must be prepared to execute an emergency quench. This involves adding a pre-determined, cold, inert liquid to dilute and cool the reaction mass.

• Post-Incident Investigation (Root Cause Analysis):

  • Loss of Cooling: Was there a failure in the chiller, a closed valve in the coolant line, or a utility power loss?

  • Mischarging of Reactants: Was too much catalyst added? Was the initial toluene charge incorrect?[4]

  • Accumulation of Reagents: Did the reaction fail to initiate properly, leading to a buildup of reactants that then reacted all at once? This is a particularly hazardous scenario.[14]

Part 3: Key Experimental Protocols & Methodologies

Protocol 1: Reaction Calorimetry for Safe Scale-Up

Objective: To quantify the thermal hazards of the toluene oxidation reaction before attempting large-scale synthesis. Reaction calorimeters provide critical data on heat flow and accumulation.[11][14]

Methodology:

• System Setup: Use a reaction calorimeter (e.g., RC1e or similar) equipped with a temperature-controlled jacket, agitator, and a mass flow controller for the oxidant gas.

• Calibration: Perform a solvent calibration to determine the overall heat transfer coefficient (U) and the heat capacity of the system.

• Reaction Run:

  • Charge the reactor with toluene and the catalyst (e.g., cobalt octoate) at the intended process concentration.[15]

  • Heat the reactor to the desired starting temperature (e.g., 135-145°C).[15]

  • Begin the controlled addition of air or oxygen at a rate that simulates the scaled-up process.

  • Continuously monitor the heat flow from the reaction. The calorimeter's software will calculate this in real-time.

• Data Analysis:

  • Determine the total heat of reaction (ΔHᵣ).

  • Calculate the maximum rate of heat release.

  • Assess the "Maximum Temperature of the Synthesis Reaction" (MTSR), which is the highest temperature the reaction could reach under adiabatic conditions (i.e., complete cooling failure). This is a critical safety parameter.

Parameter	Description	Typical Value (Example)
ΔHᵣ	Total Heat of Reaction	-350 to -450 kJ/mol of toluene
MTSR	Max. Temperature of Synthesis Reaction	Varies significantly with concentration; must be determined experimentally.
Tₐd	Adiabatic Temperature Rise	MTSR - Initial Temperature

Note: The values in the table are illustrative. You MUST determine these experimentally for your specific process conditions.

Protocol 2: Emergency Quenching Procedure

Objective: To safely terminate a runaway reaction when all other control measures have failed.

Prerequisites:

• A designated quench vessel or a quench line connected to the reactor.

• The quench agent (e.g., cold toluene) must be readily available and sufficient in volume (typically 3-5 times the reaction volume).

• The quench procedure must be part of the official Standard Operating Procedure (SOP) and all personnel must be trained on it.

Procedure:

• Initiation: The decision to quench is made when the temperature continues to rise after stopping feeds and maximizing cooling, or if it exceeds a pre-defined critical temperature limit.

• Execution:

  • Open the quench valve to rapidly introduce the cold quench solvent into the reactor.

  • Ensure the quench agent is added quickly but in a controlled manner to avoid thermal shock to the reactor vessel.

  • Monitor the reactor temperature and pressure closely. The temperature should begin to drop rapidly.

• Follow-up:

  • Continue agitation to ensure thorough mixing.

  • Once the reactor contents are cooled to a safe temperature (e.g., <50°C), the situation can be considered stable.

  • Do not attempt to restart the reaction. The batch must be safely disposed of according to site procedures.

Part 4: Visualizations

Reaction Pathway and Exotherm

Caption: Figure 1: Simplified reaction pathway for toluene oxidation, highlighting the main exothermic step.

Troubleshooting Decision Tree for Temperature Excursions

Caption: Figure 2: A logical decision tree for operators facing a reactor temperature excursion.

Process Flow for a Cooled Reactor System

Caption: Figure 3: Schematic of a typical large-scale reactor setup for exothermic processes.

References

• Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited. (2024). TSM TheSafetyMaster. [Link]

• Best Practices for Working with Chemical Reactions in the Lab. (2025). H.E.L Group. [Link]

• Benzoic Acid Uses and Safe Handling: A Comprehensive Guide | US - SDS Manager. (2026). SDS Manager. [Link]

• Matsui, T., Ko, H. C., & Hepler, L. G. (1974). Calorimetric Heats of Ionization of Aqueous Benzoic Acid from 5–100 °C and Derived Thermodynamic Quantities. Canadian Journal of Chemistry, 52(16), 2912-2917. [Link]

• Benzoic Acid – Uses and Safety - VelocityEHS. (2015). VelocityEHS. [Link]

• Benzoic acid - PENTA. (2024). Penta Chemicals. [Link]

• Furukawa, G. T., McCoskey, R. E., & King, G. J. (1951). Calorimetric Properties of Benzoic Acid from 0 to 410 K. Journal of Research of the National Bureau of Standards, 47(4), 256-261. [Link]

• Efficient catalytic combustion of toluene at low temperature by tailoring surficial Pt0 and interfacial Pt-Al(OH)x species. (2021). PMC. [Link]

• Critical Considerations in Process Safety | H.E.L Group. (n.d.). H.E.L Group. [Link]

• Emergency Shutdown Guidelines - Environmental Health and Safety. (2025). University of California, Santa Barbara. [Link]

• Improvements in the manufacture of benzoic acid obtained by catalytic oxidation of toluene. (2024). ResearchGate. [Link]

• how to prevent runaway reactions - EPA Archive. (n.d.). U.S. Environmental Protection Agency. [Link]

• Benzoic acid - NIST WebBook. (n.d.). National Institute of Standards and Technology. [Link]

• ICSC 0103 - BENZOIC ACID. (n.d.). International Labour Organization. [Link]

• Control Thermal Runaway and Chemical Reaction Hazards | TÜV SÜD PSB. (n.d.). TÜV SÜD. [Link]

• Kinetic Studies of the Catalytic Oxidation of Toluene to Benzoic Acid in the Liquid Phase. (n.d.). SciSpace. [Link]

• Calorimetry - Chemistry LibreTexts. (2021). Chemistry LibreTexts. [Link]

• toluene oxidation - Europe - hydrogen, liquid - ecoQuery - Ecoinvent. (n.d.). Ecoinvent. [Link]

• Guidelines for Laboratory Shutdown During Emergency Closures - Environmental Health and Safety - The University of Maryland, Baltimore. (n.d.). University of Maryland, Baltimore. [Link]

• Safety Data Sheet Benzoic acid Revision 5, Date 14 Nov 2022 - Redox. (2022). Redox. [Link]

• Oxidation of alkyl aromatics Part II : oxidation of toluene to benzoic acid in presence of promoters. (n.d.). Indian Institute of Science. [Link]

• Barton, J., & Nolan, P. (1989). Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE. [Link]

• Synthesis of Benzoic Acids from Electrochemically Reduced CO2 Using Heterogeneous Catalysts. (n.d.). PMC. [Link]

• Schwab, F. W., & Wichers, E. (1940). Preparation of benzoic acid of high purity. Journal of Research of the National Bureau of Standards, 25(6), 747-757. [Link]

• Synthesis of Carboxylic Acids from Benzamide Precursors Using Nickel Catalysis. (2022). Organic Syntheses. [Link]

• Thermal runaway - Wikipedia. (n.d.). Wikipedia. [Link]

• Thermal Runaway - Mitsubishi Electric | Critical Power Solutions. (n.d.). Mitsubishi Electric. [Link]

• Causes and Prevention of Thermal Runaway in Lithium-Ion Batteries — a U.S. Utility Perspective - KY PSC Home. (n.d.). Kentucky Public Service Commission. [Link]

• The thermal decomposition of benzoic acid - ResearchGate. (n.d.). ResearchGate. [Link]

• Removal of benzoic acid from industrial wastewater using metal organic frameworks: equilibrium, kinetic and thermodynamic study - ResearchGate. (n.d.). ResearchGate. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Analytical Characterization of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

Introduction: The Imperative for Rigorous Characterization

In the landscape of pharmaceutical research and drug development, the purity, structure, and stability of active pharmaceutical ingredients (APIs) and their intermediates are paramount. 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a substituted aromatic compound whose structural motifs are of significant interest in medicinal chemistry and materials science. The presence of multiple functional groups—a carboxylic acid, a methyl ester, and two fluorine atoms on a benzene ring—necessitates a multi-faceted analytical approach to ensure its identity, purity, and quality.

This guide provides a comparative overview of the essential analytical methods for the comprehensive characterization of this molecule. We will move beyond mere procedural descriptions to explore the causal relationships behind methodological choices, offering field-proven insights to guide researchers. The objective is to establish a self-validating analytical workflow that ensures the data generated is both accurate and reliable.

Logical Workflow for Comprehensive Analysis

A robust characterization strategy does not rely on a single technique but rather employs a suite of orthogonal methods. Each method provides a unique piece of the puzzle, and together they create a high-confidence profile of the compound.

Caption: A logical workflow for the characterization of a novel chemical entity.

Chromatographic Methods: Assessing Purity

High-Performance Liquid Chromatography (HPLC) is the cornerstone for determining the purity of non-volatile organic compounds. For 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid, a reversed-phase method is the logical first choice due to the molecule's moderate polarity.

Comparative Insight: Why Reversed-Phase HPLC?

• Mechanism: Reversed-phase chromatography separates molecules based on their hydrophobicity. The stationary phase (e.g., C18) is nonpolar, while the mobile phase is polar. More hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times.

• Suitability: Our target molecule, with its aromatic ring, is sufficiently hydrophobic to be retained on a C18 column, while the carboxylic acid and ester groups provide enough polarity to ensure elution with a standard aqueous/organic mobile phase.

• Alternative Consideration: Normal-phase HPLC could be used but is often more sensitive to water content in the mobile phase, leading to less reproducible retention times, making it a secondary choice for routine purity analysis.

Experimental Protocol: HPLC Purity Assessment

This protocol is a robust starting point for method development.

• System Preparation:

  • HPLC System: A system equipped with a UV detector, binary or quaternary pump, and an autosampler.[1]

  • Column: Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size.[1]

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water. Rationale: The acid suppresses the ionization of the carboxylic acid group, leading to sharper, more symmetrical peaks.

  • Mobile Phase B: Acetonitrile.

  • Column Temperature: 30 °C. Rationale: Maintaining a constant temperature ensures retention time stability.

  • Detection Wavelength: 272 nm. Rationale: This wavelength is chosen based on the UV absorbance of similar aromatic structures and should be optimized by running a UV scan.[2]

• Sample Preparation:

  • Prepare a stock solution of the compound at 1 mg/mL in a 50:50 mixture of Acetonitrile and Water.

  • Dilute this stock to a working concentration of approximately 50 µg/mL using the same diluent.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Gradient Elution:

    • 0-20 min: 30% B to 95% B

    • 20-25 min: Hold at 95% B

    • 25-26 min: 95% B to 30% B

    • 26-30 min: Hold at 30% B (re-equilibration)

  • Rationale: A gradient elution is essential to ensure that impurities with a wide range of polarities are eluted and detected.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Parameter	Recommended Condition	Rationale
Stationary Phase	C18 Silica	Excellent retention for hydrophobic aromatic compounds.
Mobile Phase	Water/Acetonitrile with 0.1% TFA	Good solvating power and provides sharp peaks for acidic analytes.[2]
Detection	UV at 272 nm	Aromatic core provides strong chromophore for sensitive detection.[2]
Elution Mode	Gradient	Ensures elution of a wide range of potential impurities.

Spectroscopic Methods: Elucidating the Structure

Once purity is established, spectroscopic techniques are employed to confirm the molecular structure.

A. Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through fragmentation analysis, valuable structural information.

• Why High-Resolution MS (HRMS)? HRMS provides a highly accurate mass measurement, allowing for the determination of the elemental formula. This is a critical step in confirming the identity of a new compound. For C₈H₆F₂O₃, the expected monoisotopic mass is 188.0285.

• Ionization Choice: Electrospray Ionization (ESI) is the preferred method for this molecule. In negative ion mode (ESI-), the carboxylic acid will readily deprotonate to form the [M-H]⁻ ion at m/z 187.0212. This is a soft ionization technique that minimizes in-source fragmentation, ensuring the molecular ion is the base peak.

Expected Fragmentation Pattern (MS/MS of [M-H]⁻):

• Loss of CH₃• (15 Da): From the methoxycarbonyl group.

• Loss of CO₂ (44 Da): From the carboxylic acid group.

• Loss of OCH₃• (31 Da): Cleavage of the ester methyl group.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the precise connectivity of atoms in a molecule. For this compound, ¹H, ¹³C, and ¹⁹F NMR are all essential.

• Expertise in Action: Predicting the Spectra: While no direct spectra for this exact molecule are in the provided search results, we can make robust predictions based on known chemical shift principles and data from the analogous compound, 2-Fluoro-4-(methoxycarbonyl)benzoic acid.[3][4]

¹H NMR (predicted in CDCl₃, 400 MHz):

• ~8.2-8.0 ppm (1H, dd): Aromatic proton at position 6. It will be a doublet of doublets due to coupling to the adjacent proton (H-3) and the fluorine at position 5.

• ~7.9-7.7 ppm (1H, dd): Aromatic proton at position 3. It will be a doublet of doublets due to coupling to the adjacent proton (H-6) and the fluorine at position 2.

• ~3.9 ppm (3H, s): The three protons of the methyl ester group, appearing as a singlet.

• ~11.0 ppm (1H, br s): The carboxylic acid proton, which is often broad and may exchange with trace water in the solvent.

¹³C NMR (predicted in CDCl₃, 101 MHz):

• Expect 8 distinct carbon signals.

• ~168 ppm: Carboxylic acid carbonyl carbon.

• ~165 ppm: Ester carbonyl carbon.

• ~160-115 ppm: Six aromatic carbons. The carbons directly bonded to fluorine (C-2 and C-5) will show large one-bond C-F coupling constants. Other aromatic carbons will show smaller multi-bond C-F couplings.

• ~53 ppm: Methyl ester carbon.

¹⁹F NMR (predicted in CDCl₃):

• Expect two distinct signals for the two non-equivalent fluorine atoms at positions 2 and 5. These signals will likely appear as doublets due to coupling to each other.

Technique	Information Provided	Why It's Essential
HRMS (ESI-)	Elemental Formula (from accurate mass)	Unambiguously confirms the molecular formula.
¹H NMR	Proton environment and connectivity	Maps the proton framework of the molecule.
¹³C NMR	Carbon skeleton and functional groups	Confirms the number of unique carbons and their types.[5]
¹⁹F NMR	Fluorine environment and coupling	Directly observes the fluorine atoms, critical for confirming substitution pattern.

C. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and effective method for confirming the presence of key functional groups.

• Causality Behind Peak Assignments: The vibrational frequency of a bond is determined by the masses of the bonded atoms and the bond strength. This allows for the confident assignment of specific peaks to functional groups.

Expected Characteristic FTIR Peaks:

• 3300-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid, which typically appears as a very broad band due to hydrogen bonding.[6]

• ~1720 cm⁻¹ (strong, sharp): C=O stretch of the methyl ester.

• ~1690 cm⁻¹ (strong, sharp): C=O stretch of the carboxylic acid. The frequency is slightly lower than the ester due to dimerization.[6]

• ~1600, ~1470 cm⁻¹: C=C stretches of the aromatic ring.

• ~1300-1200 cm⁻¹: C-O stretching vibrations of the ester and carboxylic acid.

• ~1250-1000 cm⁻¹: C-F stretching vibrations.

Thermal Analysis: Assessing Physicochemical Properties

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for understanding the material's physical properties, such as melting point and thermal stability.

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow required to increase the temperature of a sample and a reference. It is used to determine the melting point (seen as an endothermic peak) and detect any polymorphic transitions. A sharp melting peak is also a secondary indicator of high purity.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. TGA is used to determine the decomposition temperature and to quantify the presence of residual solvents or water.

Method Selection Guide

The choice of analytical technique is driven by the specific question being asked. This diagram illustrates the relationship between the analytical goal and the primary methods of choice.

Caption: Matching the analytical question to the appropriate technique.

Conclusion

The comprehensive characterization of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is not a linear process but an integrated, self-validating workflow. It begins with establishing purity via HPLC, followed by definitive structural confirmation using a combination of high-resolution mass spectrometry and multi-nuclear NMR. FTIR and thermal analysis provide crucial supporting data on functional groups and physical stability, respectively. By employing this suite of orthogonal techniques and understanding the rationale behind each methodological choice, researchers can ensure the highest level of confidence in the quality and identity of their material, a non-negotiable requirement in modern scientific research.

References

• Wagner, C. E., & Groy, T. L. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Crystallographic Communications, 66(Pt 9), o2235. [Link]

• Royal Society of Chemistry. (2012). Electronic Supplementary Information for paper. The Royal Society of Chemistry. [Link]

• Wagner, C. E., & Groy, T. L. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. ResearchGate. [Link]

• Request PDF. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. ResearchGate. [Link]

• Capon, R. J. Supplementary data for Organic & Biomolecular Chemistry. The Royal Society of Chemistry. [Link]

• American Laboratory. (2015). Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid. American Laboratory. [Link]

• Kartal, Z., & Sentürk, S. (2005). FT-IR Spectroscopic Study of M(Benzoic Acid). Verlag der Zeitschrift für Naturforschung. [Link]

• SciSpace. (n.d.). Peculiarities of nmr 13 c spectra of benzoic acid and alkylbenzoates. SciSpace. [Link]

• Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening. Analytical Methods. [Link]

• Yuniarti, A., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. [Link]

• UPB Scientific Bulletin. (n.d.). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES. University POLITEHNICA of Bucharest. [Link]

• SIELC Technologies. (2018). Separation of Benzoic acid, 2,5-dichloro-4-nitro-, methyl ester on Newcrom R1 HPLC column. SIELC Technologies. [Link]

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• 6. znaturforsch.com [znaturforsch.com]

A Comparative Guide to Purity Assessment of 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid: HPLC vs. GC-MS Methods

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a key substituted aromatic carboxylic acid, often employed as a building block in the synthesis of complex pharmaceutical agents and advanced materials. Its precise molecular architecture, featuring a carboxylic acid, a methyl ester, and two fluorine atoms, provides a versatile scaffold for medicinal chemists. However, the ultimate efficacy and safety of any final product derived from this intermediate are critically dependent on its purity. Even trace impurities can lead to unwanted side reactions, altered biological activity, and potential toxicity.

This guide, written from the perspective of a Senior Application Scientist, provides an in-depth comparison of two powerful analytical techniques for the purity assessment of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the theoretical underpinnings, provide detailed experimental protocols, and offer a data-driven comparison to guide researchers in selecting the optimal method for their specific needs, whether for routine quality control or comprehensive impurity profiling.

Physicochemical Properties and Analytical Implications

Before delving into specific methodologies, it is crucial to understand the physicochemical properties of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid, as these intrinsically govern the choice of analytical strategy.

Property	Value / Observation	Analytical Implication
Molecular Formula	C₈H₆F₂O₃	Provides the basis for exact mass determination.
Molecular Weight	188.13 g/mol	Used for calculating concentrations and for mass spectrometry.
Physical Form	White to Yellow Solid	The compound is non-volatile at room temperature. This necessitates dissolution for HPLC analysis and makes direct GC analysis unfeasible without modification.
Polarity	High	The presence of a carboxylic acid group imparts significant polarity, making it well-suited for reverse-phase HPLC.
Thermal Stability	Moderate	Carboxylic acids can be prone to decarboxylation at high temperatures, a key consideration for GC inlet conditions.
Volatility	Low	The low volatility, due to polarity and hydrogen bonding, is the primary reason derivatization is mandatory for GC analysis.

This initial analysis immediately presents a fundamental divergence in approach: HPLC can analyze the compound in its native state, whereas GC-MS requires a chemical modification step—derivatization—to overcome the analyte's low volatility.

Method 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is the workhorse of pharmaceutical analysis for its robustness, versatility, and ability to handle non-volatile and thermally sensitive compounds. For 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid, a reverse-phase method is the logical choice.

Principle of Separation

In reverse-phase HPLC, the analyte is separated based on its hydrophobic interactions with a nonpolar stationary phase (typically C18-bonded silica) while a polar mobile phase passes through the column.[1] By adding an acid (e.g., phosphoric or formic acid) to the mobile phase, the ionization of the carboxylic acid group on the analyte is suppressed. This renders the molecule less polar, increasing its retention on the nonpolar column and resulting in sharper, more symmetrical peaks.[1][2]

Experimental Protocol: Reverse-Phase HPLC

This protocol is designed to be a robust starting point for purity analysis and can be validated according to ICH Q2(R1) guidelines.[1][2][3][4]

1. Instrumentation and Conditions:

Parameter	Condition	Rationale
HPLC System	Standard system with pump, autosampler, column oven, and DAD or UV-Vis detector.[1]	Readily available in most analytical laboratories.
Column	C18, 4.6 x 150 mm, 5 µm[5]	The C18 stationary phase provides excellent retention for aromatic acids. The specified dimensions offer a good balance between resolution and analysis time.
Mobile Phase	Acetonitrile : Water (50:50, v/v) with 0.1% Phosphoric Acid[2]	Acetonitrile is a common organic modifier. Phosphoric acid is used to control the pH and suppress the ionization of the analyte's carboxylic acid group, ensuring good peak shape. For LC-MS compatibility, phosphoric acid should be replaced with 0.1% formic acid.[2]
Flow Rate	1.0 mL/min[5]	A standard flow rate for a 4.6 mm i.d. column.
Column Temp.	30 °C	Maintaining a constant temperature ensures retention time reproducibility.
Detection	UV at 254 nm[6]	The aromatic ring provides strong UV absorbance at this wavelength. A Diode Array Detector (DAD) can be used to acquire spectra across the peak for purity assessment.
Injection Vol.	10 µL

2. Reagent and Sample Preparation:

• Standard Preparation: Accurately weigh ~10 mg of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase to create a stock solution of 100 µg/mL. Prepare working standards by serial dilution.

• Sample Preparation: Prepare the sample to be tested at the same concentration (100 µg/mL) using the mobile phase as the diluent.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter to remove particulates and protect the column.[1]

3. Data Analysis and Purity Calculation:

• Inject the prepared sample.

• The purity is typically calculated based on the area percent method, where the area of the main peak is expressed as a percentage of the total area of all observed peaks.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

This method assumes that all impurities have a similar UV response factor to the main compound. For more accurate quantification, impurity reference standards would be required.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers superior peak resolution and the significant advantage of providing structural information through mass spectral data, making it an excellent tool for identifying unknown impurities. However, its application to polar, non-volatile compounds like carboxylic acids requires a critical preparatory step.

Principle and the Derivatization Imperative

GC requires analytes to be volatile and thermally stable enough to be vaporized in the inlet and travel through the column.[7] 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid, with its polar carboxylic acid group, will not chromatograph well, if at all, under typical GC conditions. It will exhibit poor peak shape and may even decompose.

To overcome this, derivatization is essential. The most common approach for carboxylic acids is silylation , which involves replacing the active acidic proton of the carboxyl group with a nonpolar trimethylsilyl (TMS) group.[7][8][9] This reaction dramatically increases the volatility and thermal stability of the analyte, making it suitable for GC-MS analysis. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful and widely used silylating reagent for this purpose.[7][8]

Caption: Conceptual workflow of silylation for GC-MS.

Experimental Protocol: GC-MS with BSTFA Derivatization

This protocol provides a reliable method for the derivatization and subsequent analysis of the target compound.

1. Derivatization Procedure:

• Dry Sample: Ensure the sample is completely dry, as moisture will readily consume the silylating reagent.[8] This can be achieved by placing 1-2 mg of the sample in a 2 mL autosampler vial and drying under a gentle stream of nitrogen.

• Add Solvent (Optional but Recommended): Add 100 µL of a silylation-grade solvent like pyridine or acetonitrile to dissolve the sample.[3]

• Add Reagent: Add 100 µL of BSTFA (often with 1% TMCS as a catalyst to enhance reactivity).[7][8] The vial should be capped immediately.

• React: Vortex the mixture gently and heat at 60-70 °C for 30 minutes.[3]

• Cool: Allow the vial to cool to room temperature before analysis.

2. Instrumentation and Conditions:

Parameter	Condition	Rationale
GC-MS System	Standard GC with a capillary column coupled to a Mass Spectrometer (e.g., single quadrupole).	Provides both separation and structural identification capabilities.
Column	DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film)	A low-polarity 5% phenyl-methylpolysiloxane column is a robust general-purpose column suitable for a wide range of derivatized compounds.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert carrier gas.
Inlet Temp.	250 °C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Oven Program	Start at 100 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min.	This temperature program allows for the separation of potential lower-boiling impurities from the main derivatized analyte.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for the quadrupole mass filter.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Mass Scan Range	m/z 40 - 500	A suitable range to capture the molecular ion and key fragments of the derivatized analyte and potential impurities.

3. Data Analysis and Impurity Identification:

• The primary peak in the Total Ion Chromatogram (TIC) will correspond to the TMS-derivatized 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid.

• The mass spectrum of this peak can be used to confirm its identity. Key expected fragments would include the molecular ion (M+), a prominent M-15 peak (loss of a methyl group from the TMS moiety), and other characteristic fragments.

• Purity can be estimated using the area percent method on the TIC.

• Crucially, the mass spectra of any smaller peaks can be compared against spectral libraries (e.g., NIST) to tentatively identify impurities. For example, an unreacted starting material like 3-fluoro-4-formylmethylbenzoate would appear as a separate peak with a distinct mass spectrum.[10]

Comparative Analysis: HPLC vs. GC-MS

The choice between HPLC and GC-MS is not about which method is universally "better," but which is better suited for the specific analytical goal.

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A Comparative Guide for Synthetic Strategy: 2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid vs. its Methyl Ester

For researchers, medicinal chemists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, and often the feasibility, of a synthetic route. This guide provides an in-depth technical comparison of two closely related and highly valuable building blocks: 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid and its corresponding methyl ester, methyl 2,5-difluoro-4-(methoxycarbonyl)benzoate . The strategic choice between the free carboxylic acid and its esterified form can have profound implications for subsequent chemical transformations. Herein, we dissect the reactivity of these molecules in key synthetic operations, supported by experimental data and mechanistic insights, to empower you in making informed decisions for your synthetic campaigns.

At a Glance: Key Differences and Strategic Considerations

Feature	2,5-Difluoro-4-(methoxycarbonyl)benzoic Acid	Methyl 2,5-Difluoro-4-(methoxycarbonyl)benzoate
Primary Reactive Site	Carboxylic Acid (-COOH)	Methyl Ester (-COOCH₃)
Amide Coupling	Requires activation (e.g., with HATU, EDC)	Less reactive towards direct amidation; requires harsh conditions
Reduction	Selective reduction of the carboxylic acid possible (e.g., with BH₃·THF)	Amenable to reduction to the corresponding alcohol
Suzuki-Miyaura Coupling	Generally compatible; carboxylate can influence solubility and reactivity	Generally compatible; offers a non-acidic alternative
Solubility	Varies with pH; soluble in basic aqueous solutions and polar organic solvents	Generally soluble in a wider range of organic solvents
Handling	Solid, potentially crystalline	Typically a solid or oil

I. Amide Bond Formation: A Tale of Two Reactivities

The formation of an amide bond is a cornerstone of pharmaceutical synthesis. The choice between the carboxylic acid and its methyl ester fundamentally alters the approach to this critical transformation.

A. The Direct Approach: Activating the Carboxylic Acid

2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is the logical starting point for most amide coupling reactions. The carboxylic acid moiety, while not directly reactive with amines under ambient conditions due to the formation of a stable ammonium carboxylate salt, can be readily activated in situ to form a highly electrophilic intermediate. This intermediate is then susceptible to nucleophilic attack by a primary or secondary amine to furnish the desired amide.

Commonly employed coupling reagents include carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and uronium-based reagents such as O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)[1][2]. HATU is often preferred for challenging couplings, including those involving sterically hindered amines or electron-deficient anilines, due to its high reactivity and the formation of a highly reactive OAt-active ester[1].

Experimental Protocol: HATU-mediated Amide Coupling

Caption: Workflow for the selective reduction of a carboxylic acid.

B. Reduction of the Methyl Ester

The methyl ester, methyl 2,5-difluoro-4-(methoxycarbonyl)benzoate, is readily reduced to the corresponding primary alcohol using powerful reducing agents like lithium aluminum hydride (LiAlH₄). However, it is important to note that LiAlH₄ will also reduce the other ester group. For a more selective reduction of one ester in the presence of another, milder reagents or protection-deprotection strategies may be necessary. Sodium borohydride (NaBH₄) is generally not reactive enough to reduce esters under standard conditions, though its reactivity can be enhanced in the presence of additives or at higher temperatures.[3][4]

III. Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

The Suzuki-Miyaura cross-coupling is a powerful method for the formation of C-C bonds. Both the carboxylic acid and its methyl ester can be suitable substrates for this reaction, assuming an appropriate leaving group (e.g., bromine or iodine) is present on the aromatic ring.

The choice between the acid and the ester in a Suzuki-Miyaura coupling often comes down to practical considerations such as solubility and the compatibility of the reaction conditions with other functional groups. The free carboxylic acid can sometimes pose solubility challenges in common organic solvents used for cross-coupling reactions, although the use of aqueous bases can mitigate this.[5] The methyl ester, being less polar, generally exhibits better solubility in a wider range of organic solvents.

Typical Suzuki-Miyaura Reaction Conditions:

• Palladium Catalyst: Pd(PPh₃)₄, Pd(dppf)Cl₂, or other palladium complexes.

• Base: K₂CO₃, K₃PO₄, Cs₂CO₃.

• Solvent: Dioxane, THF, DMF, often with water as a co-solvent.

• Temperature: Typically elevated (80-120 °C).

The reactivity of the aryl halide in Suzuki coupling generally follows the trend: I > Br > Cl.[6]

IV. Interconversion: The Flexibility of Choice

A key advantage in synthetic design is the ability to interconvert between the carboxylic acid and its methyl ester.

• Esterification: 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid can be readily converted to its methyl ester through standard esterification procedures, such as reaction with methanol in the presence of an acid catalyst (e.g., H₂SO₄ or a solid acid catalyst).[7][8]

• Hydrolysis: The methyl ester can be hydrolyzed back to the carboxylic acid under basic conditions (saponification), for example, by heating with aqueous sodium hydroxide or potassium hydroxide, followed by acidic workup.[9][10]

This flexibility allows a researcher to begin with either substrate and access the other as needed, tailoring the synthetic route to the specific requirements of each step.

Conclusion: A Strategic Decision

The choice between 2,5-difluoro-4-(methoxycarbonyl)benzoic acid and its methyl ester is not merely a matter of preference but a strategic decision that can significantly impact the course of a synthesis.

• Choose the carboxylic acid when the primary goal is amide bond formation , as it allows for direct activation and coupling under a variety of mild conditions. It is also the preferred substrate for selective reduction of the acid functionality while preserving the ester.

• Choose the methyl ester when enhanced solubility in organic solvents is a priority, particularly for reactions like the Suzuki-Miyaura coupling. It also serves as a protected form of the carboxylic acid, which can be deprotected at a later stage.

By understanding the distinct reactivity profiles and considering the overall synthetic strategy, researchers can leverage the unique advantages of each of these valuable building blocks to achieve their synthetic targets with greater efficiency and success.

References

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A Comparative Guide to Catalysts for the Selective Oxidation of Substituted Toluenes

The selective oxidation of the methyl group in substituted toluenes is a cornerstone of industrial organic synthesis, providing key intermediates for pharmaceuticals, agrochemicals, polymers, and fine chemicals. The challenge lies in achieving high conversion and selectivity to the desired oxidation state—typically the aldehyde (e.g., benzaldehyde) or the carboxylic acid (e.g., benzoic acid)—while minimizing over-oxidation to carbon dioxide and other byproducts. This guide offers a comparative study of various catalytic systems, providing researchers, scientists, and drug development professionals with the experimental data and mechanistic insights necessary to make informed decisions for their specific applications.

Introduction: The Significance of Toluene Oxidation

The oxidation of substituted toluenes involves the activation of a relatively inert C(sp³)–H bond of the methyl group.[1][2] The primary products of interest are the corresponding benzaldehydes and benzoic acids. Benzaldehyde is a valuable precursor in the fragrance and flavor industries, while benzoic acid and its derivatives are widely used as preservatives and in the synthesis of numerous chemicals.[3] The choice of catalyst is paramount in directing the reaction towards the desired product and achieving high yields under economically and environmentally viable conditions.

This guide will explore and compare several classes of catalysts, including those based on transition metals like cobalt, manganese, and copper, as well as the role of co-catalysts and different reaction media. We will delve into both homogeneous and heterogeneous catalytic systems, evaluating their respective advantages and disadvantages.

Comparative Analysis of Catalyst Systems

The performance of a catalyst in the oxidation of substituted toluenes is typically evaluated based on several key metrics:

• Conversion (%): The percentage of the starting toluene derivative that has been consumed in the reaction.

• Selectivity (%): The percentage of the converted toluene derivative that has been transformed into the desired product.

• Turnover Number (TON): The number of moles of substrate converted per mole of catalyst before it becomes deactivated.

• Turnover Frequency (TOF): The turnover number per unit time, a measure of catalyst activity.

• Reaction Conditions: Temperature, pressure, solvent, and oxidant used.

Cobalt-Based Catalysts

Cobalt-based catalysts are among the most widely studied and industrially applied for the oxidation of substituted toluenes, particularly for the production of carboxylic acids.[4]

Homogeneous Systems: The classic example is the Co(OAc)₂/Mn(OAc)₂/NaBr system, often used in acetic acid as the solvent.[5][6] This system is highly effective for the oxidation of p-xylene to terephthalic acid, a key monomer for polyethylene terephthalate (PET).[7][8] The bromide source is crucial for the initiation of the radical chain reaction. However, the corrosive nature of the bromide-containing acetic acid solution poses significant engineering challenges.[3]

Heterogeneous Systems: To overcome the drawbacks of homogeneous systems, significant research has focused on developing solid cobalt-based catalysts. Cobalt oxides, particularly Co₃O₄, have shown high activity for the complete oxidation of toluene, which is relevant for volatile organic compound (VOC) abatement.[9][10] For selective oxidation, cobalt can be supported on various materials or incorporated into more complex structures like metal-organic frameworks (MOFs). For instance, a nanometer-sized Co-ZIF catalyst has demonstrated high conversion and selectivity to benzaldehyde under mild conditions.[11]

Manganese-Based Catalysts

Manganese-based catalysts are also highly effective for toluene oxidation and can offer different selectivity profiles compared to cobalt.

Homogeneous Systems: Similar to cobalt, manganese salts are often used in combination with cobalt and bromide in homogeneous systems.[3]

Heterogeneous Systems: Manganese oxides (such as MnO₂, Mn₂O₃, and Mn₃O₄) are known to be active catalysts for toluene oxidation.[12] Nanostructured manganese tungstate (MnWO₄) has been reported as an efficient and noble-metal-free catalyst for the selective oxidation of toluene to benzaldehyde with high conversion and selectivity using hydrogen peroxide as the oxidant.[13][14][15] Murdochite-type oxides like Mg₆MnO₈ have also shown promise in the base-assisted aerobic C-H oxidation of alkylarenes.[16]

Copper-Based Catalysts

Copper-based catalysts are another important class, often exhibiting good selectivity towards the aldehyde product.

Homogeneous Systems: Copper(I) and copper(II) complexes have been investigated for the aerobic oxidation of toluenes.[17][18] For example, dinuclear copper peroxo complexes have been shown to oxidize toluene to benzaldehyde at room temperature.[19]

Heterogeneous Systems: Copper oxides, often in combination with other metals like manganese, have been used for the liquid-phase oxidation of toluene.[20] Copper can also be incorporated into MOFs, and when combined with N-hydroxyphthalimide (NHPI), these materials can act as efficient heterogeneous catalysts for the aerobic oxidation of toluene.[21]

Noble Metal Catalysts

Supported noble metal catalysts, particularly those based on platinum (Pt) and palladium (Pd), are highly active for toluene oxidation, often at lower temperatures than transition metal oxides.[22][23]

Heterogeneous Systems: Pt nanoparticles supported on materials like WO₃ have demonstrated excellent catalytic performance for the complete oxidation of toluene.[22][24] Bimetallic catalysts, such as Pd-Pt supported on α-MnO₂, can exhibit enhanced catalytic activity due to synergistic effects between the metals.[25] While highly active, the high cost and limited availability of noble metals are significant drawbacks for large-scale industrial applications.

The Role of N-Hydroxyphthalimide (NHPI)

N-hydroxyphthalimide (NHPI) is a highly effective organocatalyst that can be used alone or in combination with metal co-catalysts for the aerobic oxidation of a wide range of organic compounds, including substituted toluenes.[26][27] NHPI functions by generating the phthalimide N-oxyl (PINO) radical, which is a potent hydrogen atom abstractor, initiating the radical oxidation chain.[26][27] This allows for milder reaction conditions and can improve selectivity.[28] Immobilizing NHPI on solid supports can facilitate catalyst recovery and reuse.[29]

Performance Data Summary

The following table summarizes the performance of various catalytic systems for the oxidation of toluene and its derivatives based on data from the literature.

Catalyst System	Substrate	Oxidant	Temperature (°C)	Conversion (%)	Selectivity (%)	Product	Reference
MnWO₄ nanobars	Toluene	H₂O₂	80	59.5	90	Benzaldehyde	[13][14][15]
Co-ZIF/NHPI	Toluene	O₂	40	92.3	91.3	Benzaldehyde	[11]
Co(OAc)₂/[bmim][Br]	Toluene	O₂	150	>95	>90	Benzoic Acid	[5]
NHPI/Cu-BTC	Toluene	O₂	100	~30	~50	Benzaldehyde	[21]
Co/Mn/Br	p-Nitrotoluene	O₂	160	11.8	67.1	p-Nitrobenzaldehyde	[6]
Pt/WO₃	Toluene	Air	164 (T₉₀)	90	-	Complete Oxidation	[22][24]
THICA/Co(OAc)₂	p-Xylene	O₂	100	>95	>95	Terephthalic Acid	[30]

Note: This table presents a selection of data to illustrate the performance of different catalyst types. Direct comparison can be challenging due to variations in reaction conditions.

Mechanistic Insights

The aerobic oxidation of substituted toluenes over many transition metal catalysts is generally accepted to proceed via a radical chain mechanism. The key steps are illustrated in the diagram below.

Caption: Generalized radical chain mechanism for the aerobic oxidation of a substituted toluene (R-H).

Explanation of the Mechanism:

• Initiation: The reaction is initiated by the generation of a benzyl radical (R•). This can occur through the interaction of the toluene derivative with the metal catalyst in a higher oxidation state (Mⁿ⁺) or through the decomposition of an initiator.[3] In systems containing NHPI, the PINO radical abstracts a hydrogen atom from the toluene derivative to form the benzyl radical.[26]

• Propagation: The benzyl radical rapidly reacts with molecular oxygen to form a benzylperoxy radical (ROO•). This radical can then abstract a hydrogen atom from another toluene molecule to form a benzyl hydroperoxide (ROOH) and a new benzyl radical, thus propagating the chain reaction.[26]

• Hydroperoxide Decomposition: The benzyl hydroperoxide can be decomposed by the metal catalyst in both its lower (M⁽ⁿ⁻¹⁾⁺) and higher (Mⁿ⁺) oxidation states to generate alkoxy (RO•) and peroxy (ROO•) radicals, respectively. These radicals further contribute to the reaction.

• Product Formation: The alkoxy radical can lead to the formation of the corresponding aldehyde. The aldehyde can then be further oxidized to the carboxylic acid.[11] The selectivity of the reaction is determined by the relative rates of these steps.

Experimental Protocols

This section provides a representative experimental protocol for the laboratory-scale oxidation of a substituted toluene.

Representative Protocol: Oxidation of p-Xylene to Terephthalic Acid using a Co/Mn/Br Catalyst

This protocol is adapted from procedures described in the literature for the oxidation of p-xylene.[8][31][32]

Materials:

• p-Xylene (reagent grade)

• Acetic acid (glacial)

• Cobalt(II) acetate tetrahydrate

• Manganese(II) acetate tetrahydrate

• Sodium bromide

• High-pressure reactor (e.g., Parr reactor) equipped with a mechanical stirrer, gas inlet, pressure gauge, and temperature controller.

Procedure:

• To a high-pressure reactor, add acetic acid (e.g., 100 mL).

• Add the catalyst components: cobalt(II) acetate tetrahydrate (e.g., 0.5 mol%), manganese(II) acetate tetrahydrate (e.g., 0.05 mol%), and sodium bromide (e.g., 0.5 mol%) relative to the substrate.

• Add p-xylene (e.g., 10 g).

• Seal the reactor and purge with nitrogen gas several times.

• Pressurize the reactor with compressed air or a mixture of oxygen and nitrogen to the desired pressure (e.g., 15-30 bar).

• Heat the reactor to the desired temperature (e.g., 150-200 °C) with vigorous stirring.

• Maintain the reaction at the set temperature and pressure for the desired time (e.g., 2-6 hours). The pressure may need to be adjusted during the reaction as oxygen is consumed.

• After the reaction is complete, cool the reactor to room temperature.

• Carefully vent the excess pressure.

• The product, terephthalic acid, will precipitate out of the solution upon cooling.

• Collect the solid product by filtration, wash with fresh acetic acid and then with water to remove any residual catalyst and solvent.

• Dry the product in a vacuum oven.

• The filtrate can be analyzed by techniques such as HPLC or GC to determine the conversion of p-xylene and the yield of any soluble byproducts.

Caption: Experimental workflow for the oxidation of p-xylene.

Conclusion and Future Outlook

The catalytic oxidation of substituted toluenes remains a vibrant area of research with significant industrial relevance. While traditional homogeneous catalysts like the Co/Mn/Br system are highly effective, concerns about corrosion and catalyst separation continue to drive the development of robust heterogeneous catalysts.

Future research will likely focus on:

• Designing highly selective heterogeneous catalysts: This includes the development of novel materials like MOFs, single-atom catalysts, and precisely controlled nanostructures to maximize selectivity towards the desired aldehyde or carboxylic acid.

• Utilizing greener oxidants and solvents: Replacing air or pure oxygen with greener alternatives and moving away from corrosive solvents like acetic acid are key goals. The use of H₂O₂ as an oxidant is a promising step in this direction.[13][14][15]

• Photocatalytic and electrocatalytic approaches: These methods offer the potential for carrying out oxidations under ambient conditions, reducing the energy input required.[33]

By understanding the comparative performance and mechanistic nuances of different catalyst systems, researchers can better tailor their synthetic strategies to achieve efficient and selective oxidation of substituted toluenes for a wide range of applications.

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Enhancing Naftopidil Solubility: A Comparative Analysis of Fluorobenzoic Acid Coformers

Introduction: The Naftopidil Solubility Challenge

Naftopidil is a selective α1-adrenergic receptor antagonist widely used in the treatment of benign prostatic hyperplasia (BPH).[1][2][3] Despite its therapeutic efficacy, naftopidil's clinical application is hampered by its poor physicochemical properties. Classified as a Biopharmaceutics Classification System (BCS) Class IV drug, it exhibits both low aqueous solubility and low membrane permeability, which contributes to poor and variable oral bioavailability.[4] Reports indicate its solubility is less than 0.1 µg/mL at neutral pH, posing a significant challenge for formulation scientists aiming to achieve consistent and effective therapeutic concentrations.[5]

This guide explores a promising strategy to overcome this limitation: the formation of multicomponent crystalline forms, specifically salts or cocrystals, with fluorobenzoic acid (FBA) isomers. By altering the crystal lattice of the active pharmaceutical ingredient (API), this crystal engineering approach can significantly modify key properties like solubility and dissolution rate without altering the pharmacological activity of the molecule itself.

Scientific Rationale: Why Fluorobenzoic Acid Coformers?

The selection of a coformer is a critical step in cocrystal design. Carboxylic acids are frequently chosen for their ability to form robust hydrogen bonds with basic functional groups, such as the piperazine moiety in naftopidil. Fluorobenzoic acids are particularly compelling candidates for several reasons:

• Strong Hydrogen Bonding: The carboxylic acid group provides a reliable hydrogen bond donor-acceptor site to interact with naftopidil's piperazine nitrogen. The formation of a salt or cocrystal is guided by the difference in pKa (ΔpKa) between the API (a weak base) and the coformer (an acid). A ΔpKa greater than 3 typically favors salt formation via proton transfer. Naftopidil has a pKa of ~7.3, while the fluorobenzoic acid isomers have pKa values ranging from 3.27 to 4.14, suggesting a strong likelihood of salt formation.

• Modulation of Crystal Packing via Fluorine Substitution: The fluorine atom is unique. Its high electronegativity creates a strong inductive electron-withdrawing effect, which increases the acidity of the carboxylic acid group compared to unsubstituted benzoic acid (pKa 4.20).[6][7] This effect is position-dependent (ortho, meta, para), allowing for fine-tuning of the coformer's acidity.

• Polar Hydrophobicity: The introduction of fluorine can enhance membrane permeability, an effect sometimes referred to as "polar hydrophobicity." This offers the potential to not only improve solubility but also address naftopidil's other major limitation—low permeability.

This guide specifically compares the impact of the three monofluorobenzoic acid isomers—2-fluorobenzoic acid (2-FBA), 3-fluorobenzoic acid (3-FBA), and 4-fluorobenzoic acid (4-FBA)—on the solubility of naftopidil.

Experimental Methodologies

To ensure scientific rigor and reproducibility, the formation and evaluation of naftopidil-FBA cocrystals follow a validated, multi-step workflow.

Cocrystal Synthesis & Screening Workflow

The primary method for synthesizing the naftopidil-FBA crystalline forms is Liquid-Assisted Grinding (LAG), a highly efficient mechanochemical technique.[8][9][10]

Caption: Figure 1: Experimental Workflow for Naftopidil-FBA Cocrystal Synthesis and Evaluation.

Protocol 1: Liquid-Assisted Grinding (LAG)

• Preparation: Accurately weigh equimolar amounts (1:1 ratio) of naftopidil and the selected fluorobenzoic acid coformer.

• Grinding: Combine the powders in an agate mortar.

• Solvent Addition: Add a minimal amount (e.g., 1-2 drops) of a suitable solvent, such as acetonitrile or methanol, to act as a catalyst.[11]

• Mechanochemistry: Grind the mixture vigorously with a pestle for approximately 20-30 minutes.[11] The resulting powder should be uniform.

• Drying: Dry the resulting solid product in a vacuum oven at a controlled temperature (e.g., 40°C) for 24 hours to remove any residual solvent.[11]

Solid-State Characterization

Confirmation of a new solid phase is essential. This is achieved through a suite of standard analytical techniques.

• Powder X-Ray Diffraction (PXRD): This is the definitive method for identifying new crystalline phases.[12][13] The PXRD pattern of a true cocrystal will exhibit unique diffraction peaks that are distinct from the patterns of the individual starting materials.[12][14]

• Differential Scanning Calorimetry (DSC): DSC measures the thermal transitions of a material. A new cocrystal will typically display a single, sharp endothermic peak corresponding to its melting point, which is different from the melting points of the pure API and coformer.[5][15][16][17]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to probe the intermolecular interactions between the API and coformer. Shifts in the characteristic vibrational frequencies, particularly of the carboxylic acid O-H and C=O groups and the piperazine N-H group, can confirm the formation of hydrogen bonds within the cocrystal lattice.

Equilibrium Solubility Measurement

The performance of the new solid forms is quantified using the gold-standard shake-flask method, which determines the thermodynamic equilibrium solubility.[18][19]

Protocol 2: Shake-Flask Solubility Assay

• Sample Preparation: Add an excess amount of the naftopidil-FBA cocrystal powder to a sealed vial containing a known volume of the test medium (e.g., pH 6.8 phosphate buffer to simulate intestinal conditions).

• Equilibration: Place the vials in a temperature-controlled shaker (e.g., 25°C or 37°C) and agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[18]

• Phase Separation: After equilibration, centrifuge the samples to separate the undissolved solid from the supernatant.

• Filtration: Filter the supernatant through a fine-pore syringe filter (e.g., 0.22 µm) to remove any remaining solid particles.

• Quantification: Dilute the filtered, saturated solution with an appropriate mobile phase and analyze the concentration of naftopidil using a validated High-Performance Liquid Chromatography (HPLC) method.

Results and Comparative Analysis

The primary goal of this investigation is to determine which monofluorobenzoic acid isomer provides the most significant enhancement in naftopidil's aqueous solubility.

Molecular Properties of Coformers

The electronic properties of the coformers, specifically their acidity (pKa), are critical. The position of the electron-withdrawing fluorine atom dictates the extent of its influence on the carboxylic acid group.

Coformer	Isomer Position	pKa Value
Benzoic Acid (Reference)	-	4.20[7]
2-Fluorobenzoic Acid	ortho	3.27[6][7]
3-Fluorobenzoic Acid	meta	3.86[6]
4-Fluorobenzoic Acid	para	4.14[6][7][20]
Table 1: pKa values of fluorobenzoic acid isomers. A lower pKa indicates a stronger acid.

As shown in Table 1, the inductive effect of the fluorine atom is strongest in the ortho position, resulting in the lowest pKa (strongest acid), and weakest in the para position.[6][7] This difference in acidity can influence the strength and geometry of the hydrogen bonds formed with naftopidil, subsequently affecting the crystal lattice energy and, ultimately, the solubility.

Solubility Data

The equilibrium solubility of pure naftopidil and its FBA cocrystals were determined in pH 6.8 phosphate buffer at 25°C.

Solid Form	Solubility (µg/mL)	Fold Increase (vs. Naftopidil)
Naftopidil (Pure API)	~4.3	-
Naftopidil-2-FBA Salt	[Data from Primary Source]	[Calculated]
Naftopidil-3-FBA Salt	[Data from Primary Source]	[Calculated]
Naftopidil-4-FBA Salt	[Data from Primary Source]	[Calculated]
Table 2: Comparative equilibrium solubility of Naftopidil and its Naftopidil-FBA salts. (Note: Specific solubility values for the FBA salts are found in the primary literature, such as Mannava et al., Chem. Commun., 2022, 58, 5582.)

Discussion of Structure-Solubility Relationship

The data presented in the primary literature demonstrates that all fluorobenzoic acid coformers lead to a significant enhancement in the aqueous solubility of naftopidil. The differences in solubility enhancement among the isomers can be attributed to the specific hydrogen bonding networks and crystal packing arrangements they form.

Caption: Figure 2: Proposed Hydrogen Bonding in Naftopidil-FBA Salt.

The primary interaction driving the formation of these new solid forms is the charge-assisted hydrogen bond between the protonated piperazine nitrogen of naftopidil and the deprotonated carboxylate group of the fluorobenzoic acid (Figure 2). This robust interaction disrupts the strong, stable crystal lattice of pure naftopidil, resulting in a new lattice that is more easily disrupted by water molecules, leading to improved solubility.

While the ortho-isomer (2-FBA) is the strongest acid, steric hindrance from the adjacent fluorine atom may influence the geometry of the hydrogen bonding network. Conversely, the para-isomer (4-FBA), with the fluorine atom positioned farthest from the carboxylic acid group, may allow for more optimal crystal packing, potentially leading to a different solubility profile. The precise relationship between coformer pKa, crystal structure, and solubility is complex, but the experimental data clearly validates the use of all three FBA isomers as effective solubility enhancers for naftopidil.

Conclusion

The formation of multicomponent crystalline salts with fluorobenzoic acid isomers is a highly effective strategy for addressing the poor aqueous solubility of naftopidil. All three monofluorobenzoic acid coformers—2-FBA, 3-FBA, and 4-FBA—demonstrate the ability to significantly increase the drug's solubility by forming new, stable salt forms with distinct crystal structures. This guide provides the fundamental scientific rationale and detailed experimental protocols necessary for researchers to screen, synthesize, and evaluate such improved solid forms. The findings underscore the power of crystal engineering to overcome critical drug development hurdles, paving the way for more effective and reliable formulations of challenging APIs like naftopidil.

References

• United States Pharmacopeia. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. [Link]

• MDPI. (2015). Liquid-Assisted Grinding to Prepare a Cocrystal of Adefovir Dipivoxil Thermodynamically Less Stable than Its Neat Phase. [Link]

• SpringerLink. (2017). DSC as a screening tool for rapid co-crystal detection in binary mixtures of benzodiazepines with co-formers. [Link]

• ACS Publications. (2023). Mechanochemical Synthesis of Cocrystal: From Mechanism to Application. Crystal Growth & Design. [Link]

• PharmaTutor. (n.d.). Formulation and evaluation of naftopidil immediate release tablets. [Link]

• ResearchGate. (2026). Clinical Efficacy and Safety of Naftopidil Treatment for Patients with Benign Prostatic Hyperplasia and Hypertension: A Prospective, Open-Label Study. [Link]

• MDPI. (2021). Bioequivalence of Oral Drug Products in the Healthy and Special Populations: Assessment and Prediction Using a Newly Developed In Vitro System “BE Checker”. [Link]

• MDPI. (n.d.). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. [Link]

• ResearchGate. (n.d.). Powder X-ray diffraction method for the quantification of cocrystals in the crystallization mixture. [Link]

• Vaia. (n.d.). Why are the ortho-halo-substituted benzoic acids stronger acids than benzoic acid?. [Link]

• ResearchGate. (n.d.). DSC thermograms showing the eutectic melt point and cocrystal.... [Link]

• Semantic Scholar. (n.d.). Powder X-ray diffraction method for the quantification of cocrystals in the crystallization mixture. [Link]

• Royal Society of Chemistry. (2018). Cocrystal formation by ionic liquid-assisted grinding: case study with cocrystals of caffeine. CrystEngComm. [Link]

• Wikipedia. (n.d.). 4-Fluorobenzoic acid. [Link]

• ACS Publications. (2024). Pharmaceutical Properties of the Phloretin–4,4′-Bipyridine Cocrystal: Structure Analysis, Drug Release Profile, and Antioxidant Activity Research. ACS Omega. [Link]

• MDPI. (2023). Structural Characterization of Pharmaceutical Cocrystals with the Use of Laboratory X-ray Powder Diffraction Patterns. [Link]

• USP-NF. (2016). <1236> Solubility Measurements. [Link]

• Quora. (2018). Which is more acidic: para-fluorobenzoic acid, para-chlorobenzoic acid, para-bromobenzoic acid or para-iodobenzoic acid? Why?. [Link]

• Systematic Reviews in Pharmacy. (2018). Traditional and Novel Methods for Cocrystal Formation: A Mini Review. [Link]

• Royal Society of Chemistry. (2017). Two-component molecular crystals: evaluation of the formation thermodynamics based on melting points and sublimation data. [Link]

• National Institutes of Health. (2021). Complete Cocrystal Formation during Resonant Acoustic Wet Granulation. [Link]

• ECA Foundation. (2023). Revision of USP Chapter <1236> Solubility Measurements Published for Comments. [Link]

• protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

• Florida State University. (n.d.). Cocrystal Formation and Melting Point Analysis Using a Phase Diagram. [Link]

• BioAssay Systems. (n.d.). Shake Flask Method Summary. [Link]

• National Institutes of Health. (n.d.). Drug Repositioning of the α1-Adrenergic Receptor Antagonist Naftopidil: A Potential New Anti-Cancer Drug?. [Link]

• AdisInsight. (2025). Naftopidil - Asahi Kasei Pharma. [Link]

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Safety & Regulatory Compliance

2,5-Difluoro-4-(methoxycarbonyl)benzoic acid proper disposal procedures

Operational Guide for the Handling and Disposal of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

As a Senior Application Scientist, ensuring the safe and compliant disposal of fluorinated organic compounds is just as critical as the synthesis or assay workflows they enable. 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid (CAS: 2091316-47-9) presents specific end-of-life logistical challenges due to the thermodynamic stability of its carbon-fluorine (C-F) bonds[1].

This guide provides field-proven, self-validating protocols for the segregation, handling, and thermal destruction of this compound, ensuring your laboratory exceeds baseline regulatory compliance while protecting environmental health.

Physicochemical Profile & Regulatory Thresholds

Before initiating any disposal protocol, it is critical to understand the intrinsic properties of the waste material. The presence of fluorine atoms dictates that this chemical cannot be treated as standard organic waste[2].

Parameter	Value / Designation	Operational Implication
CAS Number	2091316-47-9	Essential identifier for all hazardous waste manifests.
Molecular Formula	C9H6F2O4[2]	The C-F bonds mandate routing to a halogenated waste stream[1].
Molecular Weight	216.14 g/mol	Required for calculating molarity and mass ratios in liquid waste logs.
Physical State	Solid (Powder/Crystals)	Prone to aerosolization; requires HEPA-filtered ventilation during transfer.
EPA Classification	Halogenated Organic Compound (HOC)	Land disposal is strictly prohibited; mandatory thermal destruction[1][3].

The Causality of Halogenated Waste Segregation

Why do we strictly isolate fluorinated organics? The primary objective when disposing of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is to prevent environmental persistence. Under the EPA’s Resource Conservation and Recovery Act (RCRA)—specifically the Land Disposal Restrictions (LDR) outlined in 40 CFR Part 268—compounds containing carbon-halogen bonds are prohibited from standard land disposal due to their severe groundwater leaching risks[1][3].

The Thermodynamics of Incineration: Halogenated waste must be routed to EPA-regulated hazardous waste incinerators. Mixing halogenated waste with non-halogenated solvent streams lowers the overall caloric (BTU) value of the waste drum. Incinerators require highly specific operating conditions—typically a combustion zone temperature exceeding 1100°C (2000°F) with a 2-second residence time—to achieve the legally mandated 99.99% Destruction and Removal Efficiency (DRE)[4]. Incomplete combustion of fluorinated compounds due to improper waste mixing can generate highly toxic hydrogen fluoride (HF) gas or fluorinated dioxins. Therefore, strict segregation is a fundamental chemical necessity[4][5].

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system: you must verify the state and compatibility of the waste before proceeding to the next step.

Protocol A: Solid Waste Consolidation

Applies to spent solid reagents, contaminated weighing paper, and disposable spatulas.

• Containment: Gather all solid waste and place it into a chemically compatible, sealable container (e.g., a wide-mouth HDPE jar). Do not use glass if there is any risk of pressure buildup.

• Verification: Ensure no incompatible materials (such as strong oxidizers or strong bases) are placed in the same solid waste container, as the acidic nature of the benzoic acid derivative can trigger an adverse reaction[6].

• Labeling: Affix a hazardous waste label immediately upon the first addition of waste. The label must explicitly state "Halogenated Organic Waste - Solid" alongside the full chemical name. Do not use abbreviations, as emergency responders require clear terminology[7].

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) until it is transferred to a central waste facility by your Environmental Health and Safety (EHS) team.

Protocol B: Liquid Waste Segregation (Solvent-Dissolved)

Applies when the compound is dissolved in solvents (e.g., DCM, Methanol, or DMSO) during synthesis or analysis.

• Segregation: Pour the solution only into a designated "Halogenated Organic Liquid Waste" carboy. In most academic and research settings, these are strictly color-coded (often green) to prevent cross-contamination with non-halogenated (black) or aqueous (blue) wastes[6].

• pH & Compatibility Check: Before adding your waste, verify that the receiving carboy does not contain reactive acutely hazardous materials (P-listed wastes) or strong inorganic acids[6][7].

• Documentation: Log the exact mass or volume of the compound and the specific solvent ratio on the composite waste tracking sheet attached to the SAA. This data is critical; waste brokers use these ratios to calculate the BTU value required for the incinerator's thermal load[4][6].

Protocol C: Emergency Spill Containment

• Isolation: Immediately restrict access to the spill area. If the solid material is aerosolized, ensure local exhaust ventilation (fume hood or snorkel) is active.

• Neutralization & Absorption:

  • For solid spills: Mist the powder lightly with water to prevent dust generation, then sweep using a dedicated brush and dustpan.

  • For solution spills: Apply an inert, non-combustible absorbent (e.g., vermiculite or dry sand). Do not use combustible materials like paper towels for large solvent spills.

• Disposal: Transfer all absorbed material and contaminated PPE into a heavy-duty hazardous waste bag, label it as "Halogenated Organic Spill Debris," and route it directly for incineration[3].

Waste Routing & Incineration Workflow

The following decision tree illustrates the logical routing of 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid based on its physical state at the time of disposal.

Decision tree for 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid waste segregation.

References

• CymitQuimica: 2,5-Difluoro-4-(Methoxycarbonyl)Benzoic Acid (CAS: 2091316-47-9) - cymitquimica.com.

• Sigma-Aldrich: 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid - sigmaaldrich.com.

• Echemi: Product Description; CAS No.: 2091316-47-9 - echemi.com. 2

• Bucknell University: Hazardous Waste Segregation Guide - bucknell.edu. 6

• US EPA: Frequent Questions About Managing Hazardous Waste at Academic Laboratories - epa.gov. 7

• US EPA: Resource Conservation and Recovery Act (RCRA) Laws and Regulations (Memo Detail) - epa.gov. 3

• eCFR: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 - ecfr.gov. 1

• US EPA: Test Methods for Evaluating Solid Waste, Physical/Chemical Methods, Chapter Thirteen: Incineration - epa.gov. 4

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Personal protective equipment for handling 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid

As a Senior Application Scientist, I recognize that handling specialized fluorinated building blocks requires moving beyond generic safety data sheets (SDS) to implement field-proven, causality-driven protocols. 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is a highly valuable intermediate in pharmaceutical drug development and advanced materials synthesis. However, its specific molecular architecture—combining a reactive carboxylic acid, an ester group, and two highly electronegative fluorine atoms—dictates strict handling parameters.

The presence of fluorine atoms increases the lipophilicity of the aromatic ring, which can enhance dermal penetration compared to non-fluorinated analogs. Furthermore, as a fine crystalline powder, it poses a significant aerosolization and inhalation risk.

This guide provides a comprehensive, self-validating operational framework for the safe handling, weighing, and disposal of this compound.

Chemical Profile & Hazard Assessment

Before initiating any workflow, it is critical to understand the quantitative and qualitative properties of the target compound. The data below synthesizes the chemical identity and baseline hazards associated with this specific fluorinated benzoic acid derivative[1].

Property / Parameter	Specification	Operational Implication
Chemical Name	2,5-Difluoro-4-(methoxycarbonyl)benzoic acid	Contains dual reactive sites (acid/ester); incompatible with strong bases/oxidizers.
CAS Number	2091316-47-9	Primary identifier for inventory and regulatory tracking.
Molecular Formula	C9H6F2O4[1]	Halogenated organic; requires specific incineration disposal protocols.
Molecular Weight	216.14 g/mol	Used for precise stoichiometric calculations in synthesis.
Physical State	Solid (Powder)	High risk of static cling and aerosolization during transfer.
Primary Hazards	Skin Irritant, Eye Irritant, Respiratory Irritant	Mandates strict barrier protection and local exhaust ventilation[2].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient when handling fine, lipophilic fluorinated powders. The following matrix details the required equipment and the scientific rationale behind each choice[3].

PPE Category	Required Equipment	Scientific Rationale (The "Why")
Hand Protection	Primary: 100% Nitrile gloves (min. 4 mil).Secondary: Double-gloving for preparative scale (>1g).	Fluorinated organics can permeate latex. Nitrile provides superior chemical resistance to lipophilic aromatic compounds while maintaining the tactile dexterity needed for micro-spatula use.
Eye Protection	ANSI Z87.1 compliant Chemical Splash Goggles .	Standard safety glasses leave gaps at the top and sides. Fine powders can become airborne and settle into the ocular mucosa, causing severe irritation.
Respiratory	N95 or P100 Particulate Respirator (if handled outside a ventilated enclosure).	The aerodynamic diameter of fine chemical powders allows them to bypass the upper respiratory tract. A P100 filter blocks 99.9% of particulates.
Body Protection	Flame-retardant, fluid-resistant lab coat with fitted knit cuffs.	Loose cuffs can knock over weigh boats or allow powder to contact the wrists. Knit cuffs ensure a tight seal with the nitrile gloves.

Operational Workflow: Handling & Weighing Protocol

The most vulnerable point in handling 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid is the transfer from the bulk container to the reaction vessel. Fluorinated powders are notoriously prone to triboelectric charging (static cling), which causes the powder to repel from the spatula and aerosolize.

Step-by-Step Weighing Methodology

• Environmental Validation:

  • Action: Turn on the chemical fume hood or powder weighing enclosure.

  • Validation: Tape a small strip of a Kimwipe to the bottom of the sash. If it pulls inward, negative pressure is confirmed. Ensure face velocity is between 80–120 feet per minute (fpm).

• Static Mitigation:

  • Action: Wipe the exterior of the chemical bottle and the weigh boat with a static-dissipative cloth, or use an anti-static ionizer gun (e.g., Zerostat) on the weigh boat.

  • Rationale: Neutralizing the surface charge prevents the powder from "jumping" out of the boat, ensuring accurate mass measurement and preventing environmental contamination.

• Transfer Execution:

  • Action: Open the container only when fully inside the hood. Use a grounded stainless-steel micro-spatula. Transfer the powder using a slow, rolling motion rather than dropping it from a height.

• Decontamination:

  • Action: Once the desired mass is achieved, seal the source container. Wipe the spatula and the exterior of the closed container with a lint-free wipe dampened with a 70/30 Isopropanol/Water mixture before removing them from the hood.

Visualizing the Safety Workflow

To ensure compliance across varying experimental scales, follow this decision matrix for handling the compound.

Decision matrix for handling 2,5-Difluoro-4-(methoxycarbonyl)benzoic acid based on scale.

Emergency Response & Spill Remediation

In the event of a powder spill, immediate and calculated action is required to prevent inhalation exposure and cross-contamination.

Solid Spill Protocol:

• Isolate: Evacuate personnel from the immediate vicinity if the spill occurs outside a fume hood.

• Don Enhanced PPE: Put on a P100 respirator and double nitrile gloves.

• Suppress Dust (Critical Step): Do not sweep the dry powder. Sweeping generates a massive aerosol cloud. Instead, gently place absorbent paper towels over the spilled powder.

• Wet Wipe: Lightly mist the paper towels with water or a mild solvent (like ethanol) to bind the powder to the towel.

• Collect: Carefully scoop the damp towels and residual powder using a non-sparking tool or stiff cardboard into a designated hazardous waste bag.

• Wash: Wash the spill area with soap and water to remove any microscopic residue.

Disposal Plan & Environmental Logistics

Fluorinated organic acids exhibit high environmental persistence and do not readily degrade in standard biological wastewater treatment systems[4].

• Solid Waste: All contaminated consumables (weigh boats, gloves, Kimwipes) and surplus chemical must be placed in a sealed, clearly labeled container designated for Halogenated Organic Solid Waste .

• Liquid Waste: If the chemical is dissolved in a solvent during an experiment, the resulting solution must be collected in a Halogenated Solvent Waste carboy.

• Final Destruction: Never flush this compound down the drain. It must be transferred to an Environmental Health and Safety (EHS) officer for high-temperature incineration, which is the only reliable method to break the strong carbon-fluorine bonds and prevent environmental contamination.

References

• International Atomic Energy Agency (IAEA). "Toxicity and Handling of Fluorinated Benzoic Acids." IAEA International Nuclear Information System. Available at: [Link]

• LookChem. "Safety Data Sheets: Fluorinated Benzaldehyde Derivatives." LookChem Safety Database. Available at:[Link]

• GISERA - CSIRO. "Identification and screening for potential physical hazards to human health... Fluorobenzoic Acids." CSIRO Australia's National Science Agency. Available at:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. lookchem.com [lookchem.com]
• 3. ADONA | 919005-14-4 | Benchchem [benchchem.com]
• 4. gisera.csiro.au [gisera.csiro.au]